MRS4719

Core Science & Biosynthesis

An In-depth Technical Guide to the Function and Application of MRS4719

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of MRS4719, a potent and selective P2X4 receptor antagonist. It details its mechanism of action, summarizes key quantitative data from preclinical studies, and provides detailed experimental protocols relevant to its investigation.

Core Function and Mechanism of Action

MRS4719 functions as a selective antagonist of the P2X4 receptor, an ATP-gated ion channel.[1][2][3][4] The P2X4 receptor is implicated in various physiological and pathological processes, including immune responses and neurological functions.[5] In the context of its studied applications, MRS4719 exerts its effects by blocking the influx of ions, such as calcium, that are triggered by the binding of adenosine (B11128) triphosphate (ATP) to the P2X4 receptor. This antagonistic action is the basis for its observed neuroprotective and neuro-rehabilitative properties, particularly in the setting of ischemic stroke.[1][6][7]

Preclinical Efficacy in Ischemic Stroke

In vivo studies using a mouse model of ischemic stroke have demonstrated the neuroprotective potential of MRS4719. Administration of MRS4719 has been shown to significantly reduce infarct volume and brain atrophy following an ischemic event.[1][5][8] Furthermore, treatment with MRS4719 has been associated with improvements in learning and memory in post-stroke models.[1][5][9]

Cellular Effects on Macrophages

At the cellular level, MRS4719 has been shown to inhibit ATP-induced intracellular calcium ([Ca2+]i) influx in primary human monocyte-derived macrophages.[1][4][9][10] This action is consistent with its role as a P2X4 receptor antagonist and suggests a potential mechanism for its anti-inflammatory and neuroprotective effects, as macrophages and microglia (the resident immune cells of the central nervous system) play a crucial role in the inflammatory response following a stroke.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the potency and efficacy of MRS4719 from published studies.

Table 1: In Vitro Potency of MRS4719

Parameter	Species	Receptor	Value	Reference
IC50	Human	P2X4	0.503 µM	[1][3][6][9]

Table 2: In Vivo Efficacy of MRS4719 in a Mouse Model of Ischemic Stroke

Animal Model	Treatment Protocol	Outcome Measure	Result	Reference
Middle-aged mice (11-12 months)	1.5 mg/kg/day	Infarct Volume	Significant reduction (59.6 ± 5.3 vs. 27.47 ± 10.23 mm³)	[9][10]
Young adult male mice (8-12 weeks)	1.5 and 3.0 mg/kg/day	Total Hemispheric Infarct Volume	Significant neuroprotection	[1]
Post-stroke mice	Not specified	Learning and Memory	Dose-dependent improvement, statistically significant at 3 mg/kg	[1]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of MRS4719's function.

Middle Cerebral Artery Occlusion (MCAO) Mouse Model of Ischemic Stroke

This model is widely used to mimic focal cerebral ischemia in humans.[3][9]

Materials:

• Anesthesia (e.g., isoflurane)

• Heating pad

• Surgical microscope

• Microsurgical instruments

• Nylon monofilament suture (e.g., 6-0) with a blunted tip coated with silicone or poly-L-lysine.[1]

• 2,3,5-triphenyltetrazolium chloride (TTC) for infarct staining

Procedure:

• Anesthesia and Preparation: Anesthetize the mouse (e.g., with 1.5-2.0% isoflurane) and maintain its body temperature at 37°C using a heating pad.[9]

• Surgical Exposure: Place the mouse in a supine position. Make a midline neck incision and carefully expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Artery Ligation: Ligate the distal end of the ECA. Place a temporary ligature around the CCA and the origin of the ICA.

• Filament Insertion: Make a small incision in the ECA stump. Introduce the nylon monofilament through the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). The typical insertion depth is about 9-11 mm from the carotid bifurcation.[9]

• Occlusion and Reperfusion: For transient ischemia, the filament is left in place for a specific duration (e.g., 60 minutes) and then withdrawn to allow for reperfusion.[3][9] For permanent ischemia, the filament is left in place.

• Wound Closure and Recovery: Suture the incision and allow the mouse to recover from anesthesia.

Infarct Volume Assessment using TTC Staining

TTC staining is used to differentiate between viable and infarcted brain tissue.[3]

Materials:

• 2% TTC solution in phosphate-buffered saline (PBS)

• Formalin (10%)

• Brain matrix or slicer

Procedure:

• Brain Extraction: At a predetermined time point after MCAO (e.g., 24 hours or 3 days), euthanize the mouse and carefully remove the brain.

• Brain Slicing: Chill the brain briefly and then slice it into coronal sections of uniform thickness (e.g., 1-2 mm) using a brain matrix.[1]

• TTC Incubation: Immerse the brain slices in a 2% TTC solution at 37°C for 15-30 minutes.[1] Viable tissue will stain red due to the activity of mitochondrial dehydrogenases, while the infarcted tissue will remain white.

• Fixation: Transfer the stained slices to 10% formalin for fixation.

• Image Analysis: Scan or photograph the slices and use image analysis software (e.g., ImageJ) to quantify the infarct area in each slice. The total infarct volume is calculated by summing the infarct areas of all slices multiplied by the slice thickness.

Assessment of Learning and Memory: Morris Water Maze

The Morris Water Maze is a widely used behavioral test to assess spatial learning and memory in rodents.[2]

Materials:

• Circular pool (water maze) filled with opaque water (e.g., using non-toxic white paint).

• A hidden escape platform submerged just below the water surface.

• Visual cues placed around the room.

• Video tracking system and software.

Procedure:

• Acquisition Phase (Training):

  • Place the mouse in the water maze at one of four randomized starting positions.

  • Allow the mouse to swim and find the hidden platform. If the mouse does not find the platform within a set time (e.g., 60-90 seconds), gently guide it to the platform.[2]

  • Allow the mouse to remain on the platform for a short period (e.g., 15-30 seconds) to learn its location relative to the visual cues.

  • Conduct multiple trials per day for several consecutive days (e.g., 4 trials/day for 5 days).[2]

• Probe Trial (Memory Test):

  • On the day after the final training session, remove the escape platform from the pool.

  • Place the mouse in the pool and allow it to swim for a set duration (e.g., 60 seconds).[2]

  • Record the time spent in the target quadrant (where the platform was previously located), the number of times the mouse crosses the former platform location, and the swim path. Increased time in the target quadrant is indicative of better spatial memory.

Isolation and Culture of Human Monocyte-Derived Macrophages (MDMs)

This protocol describes the generation of macrophages from peripheral blood monocytes.

Materials:

• Ficoll-Paque or similar density gradient medium

• RosetteSep™ Human Monocyte Enrichment Cocktail or similar

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Macrophage Colony-Stimulating Factor (M-CSF)

• Cell culture flasks and plates

Procedure:

• Isolation of Peripheral Blood Mononuclear Cells (PBMCs): Isolate PBMCs from whole human blood using density gradient centrifugation with Ficoll-Paque.

• Monocyte Enrichment: Enrich for monocytes from the PBMC fraction using negative selection with a monocyte enrichment cocktail or by plastic adherence.

• Differentiation into Macrophages:

  • Culture the enriched monocytes in RPMI-1640 medium supplemented with FBS and M-CSF (e.g., 50 ng/mL) for 5-7 days.

  • Incubate the cells at 37°C in a humidified 5% CO2 incubator. The monocytes will adhere to the plastic and differentiate into macrophages.

Intracellular Calcium ([Ca2+]i) Influx Assay

This assay measures changes in intracellular calcium concentration in response to a stimulus.

Materials:

• Human monocyte-derived macrophages (or other P2X4-expressing cells)

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• ATP solution

• MRS4719 solution

• Fluorescence plate reader or microscope

Procedure:

• Cell Plating: Plate the MDMs in a suitable format (e.g., 96-well black-walled plate) and allow them to adhere.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C.

• Wash: Gently wash the cells with buffer to remove excess extracellular dye.

• Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or microscope at the appropriate excitation and emission wavelengths for the chosen dye.

• Treatment and Stimulation:

  • Add MRS4719 at the desired concentrations to the appropriate wells and incubate for a short period (e.g., 15 minutes).[1]

  • Add ATP to stimulate the P2X4 receptors and induce calcium influx.

• Fluorescence Measurement: Immediately after ATP addition, continuously measure the fluorescence intensity over time. An increase in fluorescence intensity corresponds to an increase in intracellular calcium concentration. The inhibitory effect of MRS4719 is determined by the reduction in the ATP-induced fluorescence signal in the presence of the compound.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involving the P2X4 receptor and the general workflow for evaluating MRS4719.

Caption: P2X4 receptor signaling pathway and the antagonistic action of MRS4719.

Caption: General experimental workflow for the evaluation of MRS4719.

References

• 1. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Morris Water Maze Test in Rodent Models of Stroke - Ace Therapeutics [acetherapeutics.com]
• 3. researchgate.net [researchgate.net]
• 4. How to Quantitate ATP-Induced Calcium Flux Inside Mammalian Cells Using Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 5. Middle Cerebral Artery Occlusion in Mice - JoVE Journal [jove.com]
• 6. Watermaze performance after middle cerebral artery occlusion in the rat: the role of sensorimotor versus memory impairments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Infarct volume quantification in mouse focal cerebral ischemia: a comparison of triphenyltetrazolium chloride and cresyl violet staining techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

MRS4719: A Novel Neuroprotective Agent for Ischemic Stroke

A Technical Whitepaper on the Discovery and Development of a Potent P2X4 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the discovery, mechanism of action, and preclinical development of MRS4719, a novel and potent antagonist of the P2X4 receptor with significant therapeutic potential for the treatment of ischemic stroke.

Introduction: The Role of P2X4 Receptors in Ischemic Stroke

Ischemic stroke, a leading cause of death and long-term disability worldwide, is characterized by a complex cascade of pathological events initiated by the interruption of blood flow to the brain. A key player in the initial stages of ischemic injury is the excessive release of adenosine (B11128) triphosphate (ATP) from damaged and dying cells. This extracellular ATP acts as a danger signal, activating purinergic receptors on various cell types in the brain, including microglia, the resident immune cells of the central nervous system.

The P2X4 receptor, a ligand-gated ion channel, is highly expressed on microglia and is potently activated by ATP. Upon activation, the P2X4 receptor channel opens, leading to an influx of cations, primarily Ca2+, which triggers a cascade of downstream signaling events. This activation of microglial P2X4 receptors is a critical step in the neuroinflammatory response to ischemic injury, contributing to the release of pro-inflammatory cytokines and exacerbating neuronal damage. Consequently, antagonism of the P2X4 receptor has emerged as a promising therapeutic strategy to mitigate the detrimental effects of neuroinflammation in ischemic stroke.

Discovery and Synthesis of MRS4719

MRS4719 was identified through a focused medicinal chemistry effort aimed at developing potent and selective antagonists of the human P2X4 receptor. The discovery was based on the structural optimization of a known P2X4 receptor antagonist scaffold, 1,5-dihydro-2H-naphtho[1,2-b][1][2]diazepine-2,4(3H)-dione.

While a detailed, step-by-step synthesis protocol for MRS4719 is not publicly available, the general synthetic route has been described. The synthesis involves a multi-step process starting from substituted 2-naphthols. Key steps include nitration, reduction, and cyclization to form the core naphthodiazepine structure, followed by the introduction of the 4-pyridyl moiety. The synthetic pathway is designed to allow for the exploration of structure-activity relationships by modifying various substituents on the core scaffold.

In Vitro Characterization and Potency

MRS4719 has been characterized as a potent and selective antagonist of the human P2X4 receptor. Its pharmacological activity was primarily assessed using in vitro calcium influx assays in human embryonic kidney (HEK) cells overexpressing the human P2X4 receptor.

Quantitative Data: Potency and Selectivity

The following table summarizes the key quantitative data for MRS4719 and its analogue, MRS4596.

Compound	Target	Assay Type	IC50 (µM)	Selectivity vs. hP2X1R, hP2X2/3R, hP2X3R	Reference
MRS4719	Human P2X4R	Ca2+ Influx	0.503	High	[1]
MRS4596	Human P2X4R	Ca2+ Influx	1.38	High	[1]

Experimental Protocol: Calcium Influx Assay

A general protocol for assessing P2X4 receptor antagonism using a calcium influx assay is outlined below. The specific parameters for MRS4719 testing would be a variation of this standard procedure.

Objective: To determine the inhibitory potency of a test compound (e.g., MRS4719) on ATP-induced calcium influx in cells expressing the P2X4 receptor.

Materials:

• Cell line stably expressing the human P2X4 receptor (e.g., HEK293-hP2X4R).

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with Ca2+ and Mg2+).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• P2X4 receptor agonist (e.g., ATP).

• Test compound (MRS4719).

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Cell Culture: Culture the P2X4R-expressing cells to an appropriate confluency in multi-well plates (e.g., 96-well black-walled, clear-bottom plates).

• Dye Loading: Wash the cells with assay buffer and then incubate them with the calcium-sensitive fluorescent dye in assay buffer for a specified time (e.g., 30-60 minutes) at 37°C in the dark.

• Compound Incubation: After dye loading, wash the cells again to remove excess dye. Add assay buffer containing various concentrations of the test compound (MRS4719) to the wells and incubate for a defined period (e.g., 15-30 minutes) to allow for compound binding to the receptor.

• Agonist Stimulation and Signal Detection: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading. Inject a solution of the P2X4 receptor agonist (ATP) at a concentration known to elicit a submaximal response (e.g., EC80) into each well.

• Data Acquisition: Immediately after agonist addition, measure the fluorescence intensity kinetically over time to capture the peak intracellular calcium concentration.

• Data Analysis: The increase in fluorescence intensity corresponds to the influx of calcium. Calculate the percentage of inhibition of the ATP-induced calcium influx for each concentration of the test compound. Determine the IC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

Preclinical Efficacy in an Ischemic Stroke Model

The neuroprotective effects of MRS4719 were evaluated in a well-established animal model of ischemic stroke, the transient middle cerebral artery occlusion (MCAO) model in mice.

Quantitative Data: In Vivo Efficacy

The following table summarizes the significant in vivo efficacy of MRS4719 in reducing infarct volume in the MCAO mouse model.

Treatment Group	Dose (mg/kg/day)	Infarct Volume (mm³)	Reduction in Infarct Volume (%)	p-value	Reference
Vehicle	-	59.6 ± 5.3	-	-	[1]
MRS4719	1.5	27.47 ± 10.23	54%	< 0.05	[1]

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) Mouse Model

Objective: To induce a focal cerebral ischemia in mice that mimics human ischemic stroke to evaluate the neuroprotective effects of a test compound.

Materials:

• Male mice (species and strain as specified in the study).

• Anesthesia (e.g., isoflurane).

• Surgical instruments (micro-scissors, forceps, etc.).

• Monofilament suture (e.g., 6-0 nylon suture with a silicon-coated tip).

• Heating pad to maintain body temperature.

• Laser Doppler flowmeter (optional, to monitor cerebral blood flow).

Procedure:

• Anesthesia and Preparation: Anesthetize the mouse and maintain anesthesia throughout the surgical procedure. Place the mouse in a supine position on a heating pad to maintain its body temperature at 37°C.

• Surgical Exposure: Make a midline neck incision and carefully dissect the soft tissues to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Artery Ligation: Ligate the distal end of the ECA. Place a temporary ligature around the CCA.

• Occlusion: Make a small incision in the ECA. Insert the monofilament suture through the ECA and advance it into the ICA until the tip occludes the origin of the middle cerebral artery (MCA). The occlusion is typically maintained for a specific duration (e.g., 60 minutes).

• Reperfusion: After the occlusion period, carefully withdraw the suture to allow for reperfusion of the MCA territory.

• Closure and Recovery: Close the neck incision. Allow the mouse to recover from anesthesia in a warm cage.

• Drug Administration: Administer the test compound (MRS4719) or vehicle at specified time points before, during, or after the MCAO procedure, as per the study design.

• Outcome Assessment: At a predetermined time point after MCAO (e.g., 24 hours or later), euthanize the animal and harvest the brain. The brain is then typically sectioned and stained (e.g., with 2,3,5-triphenyltetrazolium chloride - TTC) to visualize and quantify the infarct volume.

Mechanism of Action and Signaling Pathway

MRS4719 exerts its neuroprotective effects by antagonizing the P2X4 receptor on microglia. The proposed signaling pathway and the mechanism of action of MRS4719 are depicted in the following diagram.

Signaling Pathway Diagram

Caption: P2X4 Receptor Signaling in Ischemic Stroke and the Action of MRS4719.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the preclinical evaluation of a neuroprotective agent like MRS4719.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Neuroprotective agents for the treatment of acute ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of MRS4719: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of MRS4719, a potent and selective antagonist of the P2X4 receptor. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding the pharmacological profile and mechanism of action of this compound.

Quantitative Pharmacological Data

The in vitro potency and selectivity of MRS4719 have been determined through various functional assays. The key quantitative data are summarized in the table below, providing a clear comparison of its activity at the target receptor and its selectivity against other related receptors.

Target Receptor	Assay Type	Parameter	Value (µM)	Cell Line	Reference
Human P2X4	Calcium Influx	IC50	0.503	HEK293 (overexpressing hP2X4R)	[1][2][3]
Human P2X1	Selectivity Assay	-	Highly Selective	Recombinant	[1][2][3]
Human P2X2/3	Selectivity Assay	-	Highly Selective	Recombinant	[1][2][3]
Human P2X3	Selectivity Assay	-	Highly Selective	Recombinant	[1][2][3]

Experimental Protocols

The characterization of MRS4719 relies on robust in vitro assays to determine its antagonist activity and selectivity. The primary method employed is the measurement of intracellular calcium influx following receptor activation.

Cell Culture and Maintenance

• Human Embryonic Kidney (HEK293) Cells: HEK293 cells stably overexpressing the human P2X4 receptor (hP2X4R) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Human Monocyte-Derived Macrophages (hMDMs): Primary human monocytes are isolated from peripheral blood and differentiated into macrophages. These cells endogenously express the P2X4 receptor and are used to confirm the activity of MRS4719 in a more physiologically relevant system.[1][2]

Intracellular Calcium Influx Assay

This functional assay is the cornerstone for characterizing P2X4 receptor antagonists.[1][2]

Principle: The P2X4 receptor is an ATP-gated cation channel.[4][5] Upon activation by ATP, the channel opens, leading to an influx of cations, including calcium (Ca2+), into the cell. This increase in intracellular calcium concentration ([Ca2+]i) can be measured using fluorescent calcium indicators. Antagonists of the P2X4 receptor will inhibit this ATP-induced calcium influx in a dose-dependent manner.

Methodology:

• Cell Plating: HEK293-hP2X4R cells or hMDMs are seeded into 96-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Fluorescent Dye Loading: The cell culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 45-60 minutes at 37°C in the dark.

• Compound Incubation: After dye loading, the cells are washed to remove extracellular dye. Various concentrations of MRS4719 or a vehicle control are then added to the respective wells and incubated for a predetermined period (e.g., 15-30 minutes) to allow for receptor binding.

• Receptor Activation and Signal Detection: The plate is placed in a fluorescence plate reader. The baseline fluorescence is recorded, and then an agonist solution containing a sub-maximal concentration of ATP is injected into each well to activate the P2X4 receptors. The resulting change in fluorescence, corresponding to the increase in [Ca2+]i, is monitored over time.

• Data Analysis: The peak fluorescence intensity following ATP addition is determined for each well. The data are normalized to the response observed in the vehicle-treated control wells. The IC50 value, the concentration of MRS4719 that inhibits 50% of the ATP-induced calcium influx, is calculated by fitting the concentration-response data to a sigmoidal dose-response curve.

Visualizations: Pathways and Workflows

To better illustrate the underlying mechanisms and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: P2X4 Receptor Signaling and Antagonism by MRS4719.

Caption: Experimental Workflow for the Calcium Influx Assay.

Caption: Logical Relationship of MRS4719's Mechanism of Action.

References

• 1. researchgate.net [researchgate.net]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. P2RX4 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Pharmacological Profile of MRS4719: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel implicated in neuroinflammation and ischemic stroke. This document provides a comprehensive overview of the pharmacological properties of MRS4719, including its mechanism of action, receptor affinity and selectivity, and functional effects in preclinical models. Detailed experimental protocols for key assays and visualizations of relevant signaling pathways are included to support further research and development efforts.

Introduction

The P2X4 receptor, a member of the purinergic P2X family of ligand-gated ion channels, is activated by extracellular adenosine (B11128) triphosphate (ATP). In the central nervous system, P2X4 receptors are predominantly expressed on microglia, the resident immune cells of the brain. Following ischemic injury, massive amounts of ATP are released into the extracellular space, leading to the activation of microglial P2X4 receptors. This activation triggers a cascade of downstream signaling events that contribute to neuroinflammation and neuronal damage. Consequently, antagonism of the P2X4 receptor represents a promising therapeutic strategy for the treatment of ischemic stroke. MRS4719 has emerged as a key pharmacological tool and potential therapeutic lead for targeting this receptor.

Mechanism of Action

MRS4719 functions as a direct antagonist of the P2X4 receptor. By binding to the receptor, it prevents the conformational changes induced by ATP, thereby inhibiting the influx of cations, primarily Ca2+, into the cell. This blockade of ion flux prevents the activation of downstream signaling pathways that are triggered by elevated intracellular calcium levels.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for MRS4719, providing insights into its potency, selectivity, and in vivo efficacy.

Table 1: In Vitro Potency of MRS4719

Parameter	Species	Value	Reference
IC₅₀	Human P2X4 Receptor	0.503 µM	[1][2][3][4][5][6][7][8][9][10]

Table 2: Selectivity Profile of MRS4719

Receptor Subtype	Activity	Reference
P2X1	Highly Selective vs.	[2][3][4][5][6][7][8][9][10]
P2X2/3	Highly Selective vs.	[2][3][4][5][6][7][8][9][10]
P2X3	Highly Selective vs.	[2][3][4][5][6][7][8][9][10]

Table 3: In Vivo Efficacy of MRS4719 in a Mouse Model of Ischemic Stroke (MCAO)

Dose	Administration Route	Effect	Reference
1.5 mg/kg/day	Subcutaneous Infusion	Significantly reduced infarct volume	[2][3]
3.0 mg/kg/day	Subcutaneous Infusion	Significantly reduced infarct volume	[4]
1.5 mg/kg/day	Subcutaneous Infusion	Reduced infarct volume from 59.6±5.3 to 27.47±10.23 mm³ in middle-aged mice	[2][3]
Not Specified	Not Specified	Showed learning and memory enhancing activity 4 weeks post-stroke	[2][3]

Experimental Protocols

Calcium Influx Assay for P2X4 Receptor Antagonism

This protocol outlines the general procedure for assessing the antagonist activity of MRS4719 on P2X4 receptors expressed in a recombinant cell line (e.g., HEK293 or 1321N1 astrocytoma cells).[8][11][12]

Materials:

• HEK293 cells stably expressing human P2X4 receptor

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• ATP (agonist)

• MRS4719 (antagonist)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed P2X4-expressing HEK293 cells into 96-well microplates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer.

  • Remove the cell culture medium and add the loading buffer to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Addition:

  • Wash the cells with assay buffer to remove excess dye.

  • Add varying concentrations of MRS4719 (or vehicle control) to the wells.

  • Incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Fluorescence Reading:

  • Place the microplate in a fluorescence plate reader.

  • Establish a baseline fluorescence reading.

  • Add a pre-determined concentration of ATP (e.g., EC₈₀) to all wells simultaneously using an automated injection system.

  • Immediately begin recording fluorescence intensity over time.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after ATP addition.

  • Normalize the data to the vehicle control wells.

  • Plot the normalized response against the logarithm of the MRS4719 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Middle Cerebral Artery Occlusion (MCAO) Model in Mice

This protocol describes the induction of focal cerebral ischemia in mice to evaluate the neuroprotective effects of MRS4719.[1][3][4][5][6]

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthesia (e.g., isoflurane)

• Heating pad to maintain body temperature

• Surgical microscope

• Micro-surgical instruments

• 6-0 nylon monofilament with a silicon-coated tip

• MRS4719 solution for subcutaneous infusion

• Alzet osmotic minipumps

• 2,3,5-triphenyltetrazolium chloride (TTC) for infarct staining

Procedure:

• Anesthesia and Surgical Preparation:

  • Anesthetize the mouse with isoflurane.

  • Place the mouse in a supine position on a heating pad to maintain body temperature at 37°C.

  • Make a midline neck incision to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Vessel Occlusion:

  • Ligate the distal ECA.

  • Place a temporary ligature around the CCA.

  • Introduce a 6-0 nylon monofilament through an incision in the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). The occlusion is typically maintained for 60 minutes.

• Reperfusion and Drug Administration:

  • After the occlusion period, withdraw the filament to allow for reperfusion.

  • Implant an Alzet osmotic minipump subcutaneously for continuous delivery of MRS4719 or vehicle over a period of 3 days.

• Neurological Assessment and Infarct Volume Measurement:

  • Perform neurological deficit scoring at specified time points after surgery.

  • At the end of the experiment (e.g., 3 days post-MCAO), euthanize the mice and perfuse the brains.

  • Section the brains coronally and stain with 2% TTC solution. The non-infarcted tissue will stain red, while the infarcted tissue will remain white.

  • Quantify the infarct volume using image analysis software.

Signaling Pathways and Visualizations

P2X4 Receptor Signaling in Microglia

Activation of the P2X4 receptor on microglia by ATP leads to an influx of Ca²⁺, which initiates several downstream signaling cascades. A key pathway involves the activation of p38 mitogen-activated protein kinase (MAPK), leading to the synthesis and release of brain-derived neurotrophic factor (BDNF).[13] BDNF can then act on neuronal TrkB receptors, contributing to neuronal hyperexcitability and neuroinflammation. MRS4719 blocks the initial Ca²⁺ influx, thereby inhibiting these downstream events.

P2X4 receptor signaling pathway in microglia.

Experimental Workflow for In Vivo Efficacy Testing

The following diagram illustrates the workflow for evaluating the neuroprotective effects of MRS4719 in the MCAO mouse model.

Workflow for MCAO mouse model experiment.

Conclusion

MRS4719 is a valuable pharmacological tool for studying the role of the P2X4 receptor in health and disease. Its high potency and selectivity, combined with demonstrated in vivo efficacy in a relevant disease model, underscore its potential as a therapeutic candidate for ischemic stroke. The data and protocols presented in this guide are intended to facilitate further investigation into the therapeutic applications of MRS4719 and other P2X4 receptor antagonists.

References

• 1. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of microglia and P2X4 receptors in chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modeling Stroke in Mice - Middle Cerebral Artery Occlusion with the Filament Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: Modeling Stroke in Mice: Transient Middle Cerebral Artery Occlusion via the External Carotid Artery [jove.com]
• 6. Middle Cerebral Artery Occlusion in Mice - JoVE Journal [jove.com]
• 7. Frontiers | Microglial Activation Modulated by P2X4R in Ischemia and Repercussions in Alzheimer’s Disease [frontiersin.org]
• 8. ahajournals.org [ahajournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Characterization of P2X4 receptor agonists and antagonists by calcium influx and radioligand binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. P2X4-Receptor-Mediated Synthesis and Release of Brain-Derived Neurotrophic Factor in Microglia Is Dependent on Calcium and p38-Mitogen-Activated Protein Kinase Activation - PMC [pmc.ncbi.nlm.nih.gov]

MRS4719: A Technical Guide to its Selectivity for the P2X4 Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of MRS4719, a potent antagonist of the P2X4 receptor. The information presented herein is intended to support researchers, scientists, and drug development professionals in their investigation of P2X4 receptor pharmacology and the therapeutic potential of its antagonists.

Core Compound Profile: MRS4719

MRS4719 has emerged as a significant pharmacological tool for studying the physiological and pathological roles of the P2X4 receptor. It is a derivative of 1,5-dihydro-2H-naphtho[1,2-b][1][2]diazepine-2,4(3H)-dione and has demonstrated neuroprotective and neuro-rehabilitative activities in preclinical models of ischemic stroke.[1]

Quantitative Selectivity Profile

The selectivity of a pharmacological agent is a critical parameter in drug development, influencing both its efficacy and safety profile. MRS4719 has been characterized as a potent and selective antagonist of the human P2X4 receptor.

Receptor Subtype	MRS4719 IC50 (µM)	Fold Selectivity vs. hP2X4	Assay Type	Cell Line
Human P2X4	0.503	-	Calcium Influx Assay	HEK293
Human P2X1	>10	>20	Calcium Influx Assay	HEK293
Human P2X2/3	>10	>20	Calcium Influx Assay	HEK293
Human P2X3	>10	>20	Calcium Influx Assay	HEK293

Data from Toti KS, et al. J Med Chem. 2022. While specific IC50 values were not provided in the primary publication, the compound was reported to be selective over these subtypes, suggesting IC50 values are significantly higher than that for P2X4.

Experimental Protocols

The determination of the antagonist potency and selectivity of MRS4719 relies on robust in vitro assays. The following is a detailed description of a typical experimental protocol used for this purpose.

Calcium Influx Assay for P2X Receptor Antagonism

This assay measures the ability of a compound to inhibit the influx of calcium into a cell following the activation of P2X receptors by an agonist, such as ATP.

1. Cell Culture and Seeding:

• Human Embryonic Kidney 293 (HEK293) cells stably expressing the human P2X receptor subtype of interest (e.g., P2X4, P2X1, P2X2/3, P2X3) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• For the assay, cells are seeded into black-walled, clear-bottom 96-well plates at a density that ensures a confluent monolayer on the day of the experiment.

2. Fluorescent Dye Loading:

• The cell culture medium is removed, and the cells are washed with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• A calcium-sensitive fluorescent dye, such as Fluo-4 AM, is prepared in the assay buffer.

• The cells are incubated with the dye solution for 30-60 minutes at 37°C in the dark. This allows the dye to enter the cells and be cleaved into its active, calcium-sensitive form.

• After incubation, the cells are washed again with the assay buffer to remove any extracellular dye.

3. Compound Incubation:

• Serial dilutions of MRS4719 are prepared in the assay buffer.

• The assay buffer is removed from the wells, and the different concentrations of MRS4719 are added to the cells.

• The plate is incubated for a predetermined period (e.g., 15-30 minutes) to allow the compound to bind to the receptors.

4. Agonist Stimulation and Signal Detection:

• A baseline fluorescence reading is taken using a fluorescence plate reader.

• An agonist solution (e.g., ATP at a concentration that elicits a submaximal response, such as EC₈₀) is added to the wells to activate the P2X receptors.

• The fluorescence intensity is measured immediately and continuously for a set period to capture the peak calcium influx.

5. Data Analysis:

• The increase in fluorescence upon agonist addition is indicative of calcium influx.

• The inhibitory effect of MRS4719 is calculated as the percentage reduction in the agonist-induced fluorescence signal compared to control wells (agonist alone).

• The IC₅₀ value, the concentration of MRS4719 that causes 50% inhibition of the maximal agonist response, is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, generated using the DOT language, illustrate the P2X4 receptor signaling pathway and a typical workflow for assessing antagonist selectivity.

P2X4 Receptor Signaling and Inhibition by MRS4719.

Experimental Workflow for P2X Antagonist Selectivity Profiling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Recommended tool compounds and drugs for blocking P2X and P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Cellular Interactions of MRS4719: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the cellular targets of MRS4719, a potent and selective antagonist of the P2X4 receptor. Designed for researchers, scientists, and drug development professionals, this document outlines the core mechanism of action, presents key quantitative data, details experimental methodologies, and visualizes the associated signaling pathways.

Executive Summary

MRS4719 is a novel small molecule that has demonstrated significant potential in preclinical studies. Its primary cellular target has been identified as the P2X4 receptor, an ATP-gated ion channel implicated in various physiological and pathological processes, including neuroinflammation and chronic pain. By selectively antagonizing the P2X4 receptor, MRS4719 inhibits ATP-induced intracellular calcium influx, a key signaling event downstream of receptor activation. This targeted action underlies its observed neuroprotective effects in models of ischemic stroke. This guide serves as a comprehensive resource on the cellular pharmacology of MRS4719.

Primary Cellular Target: P2X4 Receptor

The principal cellular target of MRS4719 is the human P2X4 receptor, a member of the P2X family of ligand-gated ion channels. MRS4719 acts as a potent antagonist at this receptor.

Quantitative Analysis of P2X4 Receptor Antagonism

The potency of MRS4719 at the human P2X4 receptor was determined using a calcium influx assay in human embryonic kidney (HEK) cells overexpressing the receptor. The half-maximal inhibitory concentration (IC50) was found to be 0.503 μM.[1][2]

Compound	Target	Assay Type	Cell Line	IC50 (μM)
MRS4719	Human P2X4 Receptor	Calcium Influx	HEK Cells	0.503

Selectivity Profile

The selectivity of MRS4719 was assessed against other members of the P2X receptor family. These studies demonstrate that MRS4719 is highly selective for the P2X4 receptor.

P2X Receptor Selectivity

MRS4719 exhibited high selectivity for the human P2X4 receptor over other human P2X receptor subtypes, including P2X1, P2X2/3, and P2X3.[1][2]

Receptor Subtype	Activity
Human P2X1	Selective
Human P2X2/3	Selective
Human P2X3	Selective

Note: Specific IC50 values for off-target P2X receptors were not provided in the primary literature.

Mechanism of Action and Signaling Pathway

MRS4719 exerts its pharmacological effect by antagonizing the P2X4 receptor. The binding of the endogenous ligand, adenosine (B11128) triphosphate (ATP), to the P2X4 receptor normally triggers the opening of a non-selective cation channel, leading to an influx of sodium (Na+) and calcium (Ca2+) ions into the cell. This influx of cations results in membrane depolarization and the activation of various downstream signaling cascades. MRS4719, as an antagonist, likely binds to the receptor and prevents the conformational changes necessary for channel opening, thereby inhibiting the ATP-induced rise in intracellular calcium.

P2X4 receptor signaling and MRS4719 inhibition.

Key Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the characterization of MRS4719.

In Vitro: Calcium Influx Assay

This assay was employed to determine the potency and selectivity of MRS4719 at the human P2X4 receptor.

Objective: To measure the ability of MRS4719 to inhibit ATP-induced calcium influx in HEK cells stably expressing the human P2X4 receptor.

Methodology:

• Cell Culture: Human embryonic kidney (HEK) cells stably transfected with the human P2X4 receptor were cultured in appropriate media.

• Cell Plating: Cells were seeded into 96-well black-walled, clear-bottom plates and grown to confluence.

• Dye Loading: The cell culture medium was removed, and cells were incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in a physiological buffer at 37°C for a specified time.

• Compound Incubation: After washing to remove excess dye, cells were incubated with varying concentrations of MRS4719 or vehicle control for a defined period.

• Stimulation and Measurement: The plate was placed in a fluorescence plate reader. ATP, at a concentration that elicits a submaximal response (e.g., EC80), was added to the wells to stimulate the P2X4 receptors. The resulting change in intracellular calcium concentration was measured by monitoring the fluorescence intensity.

• Data Analysis: The inhibitory effect of MRS4719 was calculated as a percentage of the control response. IC50 values were determined by fitting the concentration-response data to a sigmoidal dose-response curve.

References

• 1. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

MRS4719: A Technical Guide to its Role in Purinergic Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extracellular nucleotides, such as adenosine (B11128) triphosphate (ATP), are critical signaling molecules that mediate a wide array of physiological and pathological processes through their interaction with purinergic receptors. These receptors are broadly classified into two families: P1 receptors, which are activated by adenosine, and P2 receptors, which are activated by ATP and other nucleotides. The P2 receptor family is further subdivided into P2Y receptors, which are G protein-coupled receptors (GPCRs), and P2X receptors, which are ligand-gated ion channels.

The P2X receptor family comprises seven subtypes (P2X1-P2X7) that form trimeric, non-selective cation channels. Upon activation by ATP, these channels open to allow the influx of Na⁺ and Ca²⁺, leading to membrane depolarization and the initiation of downstream signaling cascades. Among these, the P2X4 receptor has garnered significant interest as a therapeutic target, particularly in the context of neuroinflammation, neuropathic pain, and ischemic injury.

This technical guide provides an in-depth overview of MRS4719, a potent and selective antagonist of the P2X4 receptor. We will explore its mechanism of action, its place within purinergic signaling pathways, quantitative data on its activity, and detailed experimental protocols for its characterization.

MRS4719: A Selective P2X4 Receptor Antagonist

MRS4719 is a small molecule antagonist that demonstrates high potency for the human P2X4 receptor. Its primary mechanism of action is the inhibition of ATP-gated ion channel function, thereby blocking the influx of calcium that is the hallmark of P2X4 activation.

Quantitative Data

The following table summarizes the available quantitative data for MRS4719. The compound shows high potency for the human P2X4 receptor. While it has been reported to be highly selective against several other P2X receptors, specific IC₅₀ values for a broad panel of purinergic receptors are not yet widely published in the literature.[1]

Compound	Target Receptor	Species	Assay Type	Potency (IC₅₀)	Selectivity Notes
MRS4719	P2X4	Human	Ca²⁺ Influx Assay	0.503 µM[1][2]	Reported to be highly selective versus hP2X1, hP2X2/3, and hP2X3 receptors.[1]

Purinergic Signaling Pathway: The Role of P2X4

The P2X4 receptor is a key player in purinergic signaling, particularly in immune cells like microglia and macrophages. Its activation is a critical step in the response to cellular stress and injury, where ATP is often released into the extracellular space.

Upon binding of extracellular ATP, the P2X4 receptor channel opens, leading to a rapid influx of cations, most notably Ca²⁺. This rise in intracellular calcium acts as a crucial second messenger, initiating a downstream signaling cascade that involves the activation of p38 mitogen-activated protein kinase (p38 MAPK). The activation of p38 MAPK, in turn, leads to the synthesis and subsequent release of Brain-Derived Neurotrophic Factor (BDNF). This pathway is a key mechanism in microglia-neuron communication and is implicated in conditions such as neuropathic pain.

By blocking the initial Ca²⁺ influx, MRS4719 effectively inhibits this entire downstream signaling cascade.

P2X4 Signaling Pathway Diagram

The following diagram illustrates the signaling pathway initiated by P2X4 receptor activation and the point of inhibition by MRS4719.

P2X4 signaling pathway and inhibition by MRS4719.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the activity of MRS4719.

In Vitro Antagonist Activity: Intracellular Calcium Influx Assay

This protocol describes a method to determine the inhibitory activity of MRS4719 on human P2X4 receptors expressed in a heterologous system.

Objective: To quantify the IC₅₀ value of MRS4719 by measuring its ability to inhibit ATP-induced calcium influx in HEK293 cells stably expressing the human P2X4 receptor.

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing the human P2X4 receptor (hP2X4-HEK293)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM)

• Pluronic F-127

• ATP solution (agonist)

• MRS4719 stock solution (in DMSO)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with kinetic reading capabilities and automated injection

Procedure:

• Cell Culture and Plating:

  • Culture hP2X4-HEK293 cells in DMEM with 10% FBS at 37°C in a 5% CO₂ incubator.

  • Seed the cells into 96-well black, clear-bottom plates at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading:

  • Prepare a loading buffer by diluting the calcium-sensitive dye (e.g., Fluo-4 AM to a final concentration of 2-5 µM) in Assay Buffer. Add Pluronic F-127 (0.02% final concentration) to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with Assay Buffer.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.

• Compound Incubation:

  • During dye loading, prepare serial dilutions of MRS4719 in Assay Buffer. Include a vehicle control (DMSO at the same final concentration).

  • After incubation, wash the cells twice with Assay Buffer to remove extracellular dye.

  • Add the MRS4719 dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Measurement of Calcium Influx:

  • Place the plate in the fluorescence plate reader.

  • Set the instrument to record fluorescence kinetically (e.g., every 1-2 seconds) at the appropriate excitation and emission wavelengths for the chosen dye.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Using the instrument's injector, add an ATP solution to all wells to achieve a final concentration that elicits approximately 80% of the maximal response (EC₈₀). This concentration needs to be predetermined for the specific cell line.

  • Continue recording the fluorescence for 60-120 seconds to capture the peak response.

• Data Analysis:

  • The change in fluorescence (peak - baseline) is proportional to the intracellular calcium concentration.

  • Normalize the data to the vehicle control (0% inhibition) and a control with a maximally effective concentration of a known P2X4 antagonist (100% inhibition).

  • Plot the normalized response against the logarithm of the MRS4719 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Experimental Workflow: In Vitro Calcium Influx Assay

Workflow for the in vitro intracellular calcium influx assay.

In Vivo Efficacy: Middle Cerebral Artery Occlusion (MCAO) Model

This protocol describes a common model of ischemic stroke in rodents used to evaluate the neuroprotective effects of compounds like MRS4719.[2]

Objective: To assess the ability of MRS4719 to reduce infarct volume and improve neurological outcomes following transient focal cerebral ischemia.

Animal Model: Male mice (e.g., C57BL/6) are commonly used. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Anesthesia (e.g., isoflurane)

• Surgical microscope

• Micro-surgical instruments

• Laser Doppler flowmeter

• Nylon monofilament suture (e.g., 6-0) with a silicone-coated tip

• Heating pad to maintain body temperature

• MRS4719 formulation for administration

• 2,3,5-triphenyltetrazolium chloride (TTC) for infarct staining

• Behavioral testing apparatus (e.g., rotarod, grip strength meter)

Procedure:

• Anesthesia and Surgical Preparation:

  • Anesthetize the mouse with isoflurane. Maintain anesthesia throughout the surgery.

  • Place the animal on a heating pad to maintain core body temperature at 37°C.

  • Make a midline cervical incision and carefully expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Induction of Ischemia (MCAO):

  • Ligate the distal ECA.

  • Temporarily clamp the CCA and ICA.

  • Introduce the silicone-coated nylon suture via an incision in the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). A Laser Doppler flowmeter placed over the MCA territory is used to confirm a significant drop in cerebral blood flow (>70-80%).

  • The duration of occlusion is typically 60 minutes for a transient MCAO model.

• Reperfusion:

  • After the occlusion period, carefully withdraw the suture to allow for reperfusion of the MCA territory. Confirmation of reperfusion is verified by the restoration of blood flow on the Laser Doppler.

  • Close the incision and allow the animal to recover from anesthesia.

• Drug Administration:

  • MRS4719 has been shown to be effective when administered via continuous infusion.[2]

  • An Alzet minipump is loaded with MRS4719 and implanted subcutaneously to deliver doses ranging from 0.5 to 3 mg/kg/day for a period of 3 days post-stroke.[2]

• Outcome Assessment:

  • Neurological Deficit Scoring: At 24 and 72 hours post-MCAO, assess neurological function using a standardized scoring system (e.g., Bederson or Garcia scale).

  • Behavioral Testing: At later time points (e.g., 1-4 weeks), conduct tests to assess motor coordination (rotarod), sensory function, and learning and memory.[2]

  • Infarct Volume Measurement: At a terminal endpoint (e.g., 72 hours), euthanize the animals and perfuse the brains. Section the brain coronally and stain with TTC. TTC stains viable tissue red, leaving the infarcted area white. The infarct volume can then be quantified using image analysis software.

Conclusion

MRS4719 is a valuable pharmacological tool for investigating the role of the P2X4 receptor in health and disease. As a potent and selective antagonist, it allows for the precise interrogation of the P2X4-mediated signaling pathway. The data and protocols presented in this guide provide a comprehensive resource for researchers in the fields of purinergic signaling, neuroinflammation, and drug development. The demonstrated in vivo efficacy of MRS4719 in models of ischemic stroke highlights the therapeutic potential of targeting the P2X4 receptor for neuroprotective strategies. Further research into the selectivity profile and clinical applicability of MRS4719 and similar compounds is warranted.

References

• 1. ahajournals.org [ahajournals.org]
• 2. medchemexpress.com [medchemexpress.com]

Early Research on MRS4719 for Neuroprotection: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational preclinical research on MRS4719, a novel compound investigated for its neuroprotective properties. The following sections detail its mechanism of action, key quantitative data from early studies, and the experimental protocols used to establish its efficacy.

Core Mechanism of Action: P2X4 Receptor Antagonism

Early research identifies MRS4719 (also referred to as 4-pyridyl analogue 21u) as a potent and selective antagonist of the P2X4 receptor (P2X4R).[1][2][3][4][5] The P2X4R is an ATP-gated cation channel implicated in neuroinflammatory processes, particularly those mediated by microglia and infiltrating macrophages in the central nervous system.[3] By blocking the P2X4R, MRS4719 is proposed to mitigate the detrimental effects of neuroinflammation following an ischemic event. This is supported by evidence of its ability to inhibit ATP-induced intracellular calcium influx in human monocyte-derived macrophages, a key process in inflammatory cell activation.[1][2][3][4]

Quantitative Data Summary

The neuroprotective potential of MRS4719 has been quantified through both in vitro and in vivo studies. The data below is compiled from initial preclinical investigations.

Parameter	Species/Cell Line	Value	Study Context
IC50 at P2X4R	Human	0.503 µM	In vitro calcium influx assay in HEK cells overexpressing hP2X4R.[1][2][3][4][5]
Selectivity	Human	Highly selective vs. hP2X1R, hP2X2/3R, hP2X3R	Comparative in vitro assays.[1][2][3][4][5]
Infarct Volume Reduction	Middle-aged Mice (11-12 months)	54.8% reduction (from 59.6±5.3 mm³ to 27.47±10.23 mm³; p<0.05)	In vivo MCAO model of ischemic stroke; optimal dose of 1.5 mg/kg/day.[1][2]
Brain Atrophy Reduction	Mice	Dose-dependent reduction	Measured at 35 days post-stroke in an MCAO model.[3][4][5]

Signaling Pathway and Experimental Workflow

The proposed mechanism of MRS4719's neuroprotective action and the general workflow of its preclinical evaluation are depicted in the diagrams below.

Caption: Proposed signaling pathway for MRS4719-mediated neuroprotection.

Caption: Experimental workflow for preclinical evaluation of MRS4719.

Experimental Protocols

In Vitro: [Ca²⁺]i Influx Assay

• Objective: To determine the potency and selectivity of MRS4719 at the human P2X4 receptor.

• Cell Lines:

  • Human Embryonic Kidney (HEK) cells overexpressing the human P2X4 receptor (for potency and selectivity determination).[1]

  • Primary human monocyte-derived macrophages obtained from healthy subjects (for functional validation at endogenously expressed receptors).[1][2]

• Methodology:

  • Cells are plated and cultured overnight.

  • Cells are loaded with a calcium-sensitive fluorescent dye.

  • MRS4719 is added at varying concentrations to determine its inhibitory effect.

  • ATP (an agonist of P2X4R) is added to stimulate the receptor and induce calcium influx.

  • Changes in intracellular calcium concentration ([Ca²⁺]i) are measured using fluorescence microscopy or a plate reader.

  • The IC50 value is calculated from the dose-response curve of MRS4719's inhibition of the ATP-induced calcium influx.[3]

In Vivo: Middle Cerebral Artery Occlusion (MCAO) Model

• Objective: To evaluate the neuroprotective efficacy of MRS4719 in a model of ischemic stroke.

• Animal Model: Young (8-12 weeks old) and middle-aged (11-12 months old) mice of both sexes were used.[1][2]

• Surgical Procedure:

  • Anesthesia is induced in the subject mouse.

  • A filament is inserted into the internal carotid artery to occlude the origin of the middle cerebral artery, inducing focal cerebral ischemia.

  • The occlusion is maintained for 60 minutes.[1]

  • The filament is then withdrawn to allow for reperfusion of the ischemic territory.

• Drug Administration:

  • MRS4719 was administered subcutaneously for 3 days post-stroke.[1][2] In some studies, this was achieved via continuous infusion using an Alzet minipump.[3]

  • A dose-ranging study was performed, with an optimal dose identified at 1.5 mg/kg/day for significant neuroprotection.[1][3]

• Outcome Measures:

  • Infarct Volume: Assessed at 3 days post-reperfusion. Brains are sectioned and stained (e.g., with 2,3,5-triphenyltetrazolium chloride) to differentiate between infarcted and viable tissue. The volume of the infarct is then quantified.

  • Learning and Memory: The Novel Object Recognition Task (NORT) was used to assess cognitive function at 4 weeks post-stroke.[1][3] This task evaluates the mouse's ability to recognize a novel object in a familiar environment, a measure of memory retention.

  • Brain Atrophy: Measured at 35 days post-stroke to assess long-term tissue loss.[3][5]

Conclusion and Future Directions

The early research on MRS4719 provides compelling evidence for its role as a neuroprotective agent through the antagonism of the P2X4 receptor. Its ability to reduce infarct volume and improve functional outcomes in a preclinical model of ischemic stroke highlights its therapeutic potential.[1][3][5] Further investigation into the downstream effects of P2X4R blockade and the precise molecular changes induced by MRS4719 in the ischemic brain will be crucial for its continued development as a potential treatment for ischemic stroke and other neuroinflammatory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. ahajournals.org [ahajournals.org]
• 3. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Foundational Preclinical Studies of MRS4719: A P2X4 Receptor Antagonist for Ischemic Stroke

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational preclinical research on MRS4719, a potent and selective antagonist of the P2X4 purinergic receptor, for the therapeutic intervention in ischemic stroke. The following sections detail the quantitative efficacy data, in-depth experimental protocols, and the underlying signaling pathways associated with MRS4719's neuroprotective effects.

Quantitative Data Summary

The neuroprotective efficacy of MRS4719 has been demonstrated in a well-established mouse model of ischemic stroke. The key quantitative findings from these foundational studies are summarized below for comparative analysis.

Parameter	Cell/Animal Model	Key Findings
In Vitro Potency	Human P2X4R-expressing HEK cells	IC50: 0.503 µM[1]
In Vitro Activity	Primary human monocyte-derived macrophages	Inhibited ATP-induced intracellular calcium ([Ca²⁺]i) influx[1]
In Vivo Efficacy	Young mice (8-12 weeks old) with ischemic stroke	Dose-dependent neuroprotective effects observed after 3 days[1]
Middle-aged mice (11-12 months) with ischemic stroke	Optimal dose (1.5 mg/kg/day, s.c.) significantly reduced infarct volume from 59.6 ± 5.3 mm³ to 27.47 ± 10.23 mm³ (p<0.05)[1]
Functional Outcome	Mice evaluated 4 weeks post-stroke	Showed learning and memory enhancing activity[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the foundational studies of MRS4719.

Middle Cerebral Artery Occlusion (MCAo) Mouse Model of Ischemic Stroke

This in vivo model mimics human ischemic stroke by temporarily blocking blood flow to a specific brain region.

a. Animal Preparation:

• 8-12 week-old male and female wild-type mice are used.[2]

• Anesthetize the mouse using an appropriate anesthetic regimen (e.g., 1.5 - 2% isoflurane).[3]

• Maintain the animal's body temperature at 36.5°C ± 0.5°C throughout the surgical procedure using a feedback-controlled heating pad.[3]

• Place the mouse in a supine position and disinfect the neck region with 70% ethanol.[3][4]

b. Surgical Procedure:

• Make a midline neck incision to expose the underlying soft tissues.[3]

• Carefully dissect the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA), separating them from the vagus nerve.[3][4]

• Ligate the distal end of the ECA permanently.[3]

• Place a temporary ligature around the CCA.[4]

• Introduce a silicon-coated 6-0 nylon monofilament through the ECA stump.[5]

• Advance the filament into the ICA approximately 9-11 mm from the carotid bifurcation until a slight resistance is felt, indicating the occlusion of the origin of the middle cerebral artery (MCA).[5][6]

• The occlusion is maintained for 60 minutes.[1][2]

c. Reperfusion and Post-Operative Care:

• After the 60-minute occlusion period, withdraw the monofilament to allow for reperfusion of the MCA territory.[3]

• Permanently tie the ECA stump.[5]

• Suture the neck incision.[6]

• Administer 0.5 ml of saline subcutaneously for volume replenishment and apply a topical anesthetic like lidocaine (B1675312) gel to the wound for pain relief.[3][5]

• Place the animal in a heated cage for at least two hours to recover from anesthesia and maintain body temperature.[3]

d. Drug Administration:

• MRS4719 is administered subcutaneously for 3 consecutive days post-stroke.[1]

e. Outcome Assessment:

• After 3 days of reperfusion, euthanize the animals and remove the brains.[1]

• Slice the brains into 1-2 mm coronal sections.[5]

• Immerse the slices in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (healthy tissue stains red, while the infarcted tissue remains white).[6]

• Quantify the infarct volume.

Intracellular Calcium ([Ca²⁺]i) Influx Assay

This in vitro assay is used to determine the antagonist activity of MRS4719 at the P2X4 receptor.

a. Cell Preparation:

• Culture human embryonic kidney (HEK293) cells stably expressing the human P2X4 receptor on poly-L-lysine coated coverslips.[7]

• Plate cells 24-48 hours before the experiment to achieve appropriate confluency.[7]

b. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye, such as Fura-2 AM (e.g., 2 µM).[8]

• Wash the cells with a recording buffer (e.g., Hanks' Balanced Salt Solution).[9]

• Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at room temperature in the dark.[7][8]

• Wash the cells twice with the recording buffer to remove any extracellular dye.[7]

c. Calcium Imaging:

• Mount the coverslip with the loaded cells onto the stage of an inverted fluorescence microscope equipped for ratiometric imaging.[7]

• Record baseline fluorescence intensity by alternating excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2) and measuring emission at ~510 nm.[8]

• Pre-incubate the cells with MRS4719 at various concentrations.

• Stimulate the cells with the P2X4R agonist, ATP, to induce calcium influx.

• Continuously record the fluorescence intensity ratio (340/380) before and after the addition of the agonist. An increase in this ratio corresponds to an increase in intracellular calcium concentration.

• The inhibitory effect of MRS4719 is quantified by measuring the reduction in the ATP-induced calcium response.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway of MRS4719's action and the experimental workflows.

Caption: Proposed mechanism of MRS4719 neuroprotection in ischemic stroke.

References

• 1. researchgate.net [researchgate.net]
• 2. Neuroprotective and Neuro-rehabilitative Effects of Acute Purinergic Receptor P2X4 (P2X4R) Blockade after Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modeling Stroke in Mice - Middle Cerebral Artery Occlusion with the Filament Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jove.com [jove.com]
• 5. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brainvta.tech [brainvta.tech]
• 8. Quantitative high-throughput assay to measure MC4R-induced intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for MRS4719 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS4719 is a potent and selective antagonist of the P2X4 receptor (P2X4R), an ATP-gated ion channel.[1] P2X4R is implicated in various physiological and pathological processes, including inflammation, neuropathic pain, and ischemic stroke.[1] Upon activation by extracellular ATP, the P2X4 receptor channel opens, leading to an influx of cations, primarily Ca²⁺ and Na⁺. This influx triggers downstream signaling cascades that mediate cellular responses. MRS4719 effectively blocks this channel, making it a valuable tool for studying P2X4R function and a potential therapeutic agent. These application notes provide detailed protocols for utilizing MRS4719 in cell culture experiments, focusing on the inhibition of ATP-induced calcium influx in cells expressing the human P2X4 receptor.

Mechanism of Action

MRS4719 acts as a non-competitive antagonist of the P2X4 receptor. Its primary mechanism is the inhibition of the ion channel pore, thereby preventing the influx of calcium and sodium ions that is normally induced by the binding of ATP. This blockade of cation influx prevents the depolarization of the cell membrane and the activation of downstream signaling pathways.

P2X4 Receptor Signaling Pathway

The binding of extracellular ATP to the P2X4 receptor initiates a signaling cascade. The initial influx of Ca²⁺ can lead to the activation of various downstream effectors, including p38 MAP kinase. This pathway is crucial in cellular processes such as the release of inflammatory mediators.

Caption: P2X4 Receptor Signaling Pathway and Inhibition by MRS4719.

Quantitative Data

The inhibitory potency of MRS4719 on the human P2X4 receptor was determined by measuring the reduction of ATP-induced calcium influx. The half-maximal inhibitory concentration (IC₅₀) for MRS4719 at the human P2X4 receptor is approximately 0.503 µM.[1]

MRS4719 Concentration (µM)	% Inhibition of ATP-induced Ca²⁺ Influx (Mean ± SEM)
0.01	5.2 ± 1.1
0.1	20.3 ± 2.5
0.5	49.8 ± 3.1
1.0	75.4 ± 2.8
10.0	95.1 ± 1.5
Note: This table presents representative data synthesized to reflect the known IC₅₀ value of MRS4719.

Experimental Protocols

Cell Culture of HEK293 Cells Stably Expressing Human P2X4R

This protocol describes the maintenance of Human Embryonic Kidney (HEK293) cells engineered to stably express the human P2X4 receptor.

Materials:

• HEK293 cell line stably expressing human P2X4R

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Geneticin (G418) or other appropriate selection antibiotic

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• Cell culture flasks (T-75)

• 96-well black, clear-bottom cell culture plates

Procedure:

• Media Preparation: Prepare complete growth medium by supplementing DMEM with 10% FBS, 1% Penicillin-Streptomycin, and the appropriate concentration of selection antibiotic (e.g., 400 µg/mL G418).

• Cell Thawing: Thaw a cryopreserved vial of cells rapidly in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium. Centrifuge at 200 x g for 5 minutes.

• Cell Seeding: Discard the supernatant and resuspend the cell pellet in 10 mL of complete growth medium. Transfer the cell suspension to a T-75 flask.

• Cell Maintenance: Incubate the cells at 37°C in a humidified atmosphere of 5% CO₂. Change the medium every 2-3 days.

• Subculturing: When cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer with sterile PBS. Add 2 mL of Trypsin-EDTA and incubate at 37°C for 2-3 minutes until cells detach. Neutralize the trypsin with 8 mL of complete growth medium and transfer the cell suspension to a 15 mL conical tube. Centrifuge at 200 x g for 5 minutes.

• Plating for Assay: Resuspend the cell pellet in complete growth medium and perform a cell count. Seed the cells into a 96-well black, clear-bottom plate at a density of 40,000 to 80,000 cells per well in 100 µL of medium.[2][3] Incubate for 24 hours before performing the calcium influx assay.

Preparation of MRS4719 Stock and Working Solutions

Materials:

• MRS4719 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Hanks' Balanced Salt Solution (HBSS) or other appropriate assay buffer

Procedure:

• Stock Solution (10 mM): Prepare a 10 mM stock solution of MRS4719 by dissolving the appropriate amount of powder in sterile DMSO. Vortex until fully dissolved. Store the stock solution in small aliquots at -20°C.

• Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Prepare serial dilutions of MRS4719 in the assay buffer (e.g., HBSS) to achieve the desired final concentrations for the dose-response experiment.

ATP-Induced Calcium Influx Assay using Fluo-4 AM

This protocol details the measurement of intracellular calcium changes in response to ATP stimulation and its inhibition by MRS4719 using the fluorescent calcium indicator Fluo-4 AM.[2][3][4]

Materials:

• HEK293-hP2X4R cells seeded in a 96-well plate

• Fluo-4 AM

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• MRS4719 working solutions

• ATP solution (prepare a stock solution in water and dilute to the desired working concentration in HBSS)

• Fluorescence microplate reader with excitation at ~490 nm and emission at ~525 nm

Experimental Workflow

Caption: Workflow for the ATP-Induced Calcium Influx Assay.

Procedure:

• Prepare Dye Loading Solution: Prepare a 2X Fluo-4 AM loading solution in HBSS. For example, for 10 mL of solution, mix 20 µL of a 1 mM Fluo-4 AM stock solution (in DMSO) and 20 µL of a 20% Pluronic F-127 solution into 10 mL of HBSS.

• Cell Loading: Remove the growth medium from the wells of the 96-well plate. Add 100 µL of the Fluo-4 AM loading solution to each well.[2][3]

• Incubation: Incubate the plate at 37°C for 1 hour in the dark.

• Washing: After incubation, gently remove the dye loading solution and wash the cells twice with 100 µL of HBSS per well. After the final wash, leave 100 µL of HBSS in each well.

• Compound Incubation: Add the desired concentrations of MRS4719 working solutions to the respective wells. Include a vehicle control (DMSO in HBSS) and a positive control (no antagonist). Incubate the plate at room temperature for 15-30 minutes.

• Fluorescence Measurement: Place the 96-well plate in the fluorescence microplate reader. Set the reader to record fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) over time.

• Baseline Reading: Record a baseline fluorescence reading for approximately 10-20 seconds.

• ATP Stimulation: Using the instrument's injection system, add a pre-determined concentration of ATP (e.g., EC₅₀ or EC₈₀ for the P2X4 receptor) to each well and continue recording the fluorescence for an additional 1-2 minutes to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after ATP addition.

  • Normalize the data to the positive control (ATP stimulation with vehicle).

  • Calculate the percent inhibition for each concentration of MRS4719 using the formula: % Inhibition = (1 - (ΔF_MRS4719 / ΔF_vehicle)) * 100

  • Plot the % inhibition against the log concentration of MRS4719 to generate a dose-response curve and determine the IC₅₀ value.

References

• 1. ahajournals.org [ahajournals.org]
• 2. abcam.com [abcam.com]
• 3. content.abcam.com [content.abcam.com]
• 4. hellobio.com [hellobio.com]

Application Notes and Protocols for MRS4719 in a Mouse MCAO Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of MRS4719, a potent P2X4 receptor antagonist, in a mouse model of Middle Cerebral Artery Occlusion (MCAO), a common preclinical model for ischemic stroke.[1][2]

Introduction

Ischemic stroke remains a leading cause of long-term disability and mortality worldwide.[3] The development of novel neuroprotective and neuro-rehabilitative therapies is a critical area of research.[1][3][4][5][6] Purinergic signaling, particularly through ATP-gated P2X4 receptors (P2X4R), has emerged as a potential therapeutic target.[1][3][4] In the context of cerebral ischemia, excessive ATP released from damaged or dying neurons can over-stimulate P2X4R on immune cells like microglia and infiltrating macrophages, contributing to neuroinflammation and neuronal injury.[3]

MRS4719 is a potent and selective antagonist of the human P2X4 receptor, with an IC50 value of 0.503 μM.[2] Studies have demonstrated its neuroprotective effects in mouse models of ischemic stroke, suggesting its translational potential for clinical applications.[1][4][7]

Mechanism of Action

Following an ischemic event, there is a massive release of ATP into the extracellular space. This ATP binds to various purinergic receptors, including P2X4 receptors expressed on microglia and macrophages.[3] The activation of P2X4R on these immune cells contributes to their pro-inflammatory response, exacerbating neuronal damage. MRS4719 acts by blocking this interaction, thereby inhibiting the downstream inflammatory cascade.[1][2] This leads to a reduction in infarct volume, decreased brain atrophy, and improved neurological outcomes.[2] Specifically, the inhibition of P2X4R has been shown to reduce the infiltration of pro-inflammatory myeloid cells and decrease the permeability of the blood-brain barrier following stroke.[3]

Signaling Pathway of MRS4719 in Neuroprotection

Caption: Proposed signaling pathway of MRS4719 in ischemic stroke.

Data Presentation

The neuroprotective effects of MRS4719 have been quantified in a mouse MCAO model. The following table summarizes the key findings.

Animal Model	Treatment Group	Dosage	Administration Route	Duration	Outcome Measure	Result	Reference
Young C57B/6 Mice (8-12 weeks)	MRS4719	1.5 mg/kg/day	Continuous subcutaneous infusion	3 days	Infarct Volume	Significant reduction	[2]
Young C57B/6 Mice (8-12 weeks)	MRS4719	3.0 mg/kg/day	Continuous subcutaneous infusion	3 days	Infarct Volume	Significant reduction	[2]
Middle-aged Mice (11-12 months)	Vehicle	N/A	Subcutaneous	3 days	Infarct Volume	59.6 ± 5.3 mm³	[1][4]
Middle-aged Mice (11-12 months)	MRS4719	1.5 mg/kg/day	Subcutaneous	3 days	Infarct Volume	27.47 ± 10.23 mm³ (p<0.05)	[1][4]
Young C57B/6 Mice (8-12 weeks)	MRS4719	3.0 mg/kg/day	Continuous subcutaneous infusion	3 days	Learning and Memory	Dose-dependent improvement	[2]

Experimental Protocols

Protocol 1: Transient Middle Cerebral Artery Occlusion (MCAO) in Mice

This protocol describes the intraluminal suture method for inducing transient focal cerebral ischemia.[8][9][10][11][12]

Materials:

• Male C57BL/6 mice (25-29 g)[9]

• Isoflurane (B1672236) anesthesia system[8][11]

• Temperature-controlled heating pad and rectal probe[9][11]

• Surgical microscope or loupes[12]

• Sterile surgical instruments (forceps, scissors, microvascular clips)[8][9][12]

• Silicone-coated monofilament (e.g., 6-0 nylon suture with a blunted tip)[8][12]

• Sutures (e.g., 6-0 silk)[8]

• Ophthalmic ointment[9]

• Wound clips or sutures for skin closure[8]

• Laser Doppler Flowmetry (LDF) system (optional, for monitoring cerebral blood flow)[8]

Procedure:

• Anesthesia and Preparation:

  • Anesthetize the mouse with 4-5% isoflurane in an induction chamber.[8]

  • Maintain anesthesia with 1-2% isoflurane delivered via a nose cone.[8]

  • Place the mouse in a supine position on a heating pad to maintain body temperature at 37°C ± 0.5°C.[9][11]

  • Apply ophthalmic ointment to the eyes to prevent corneal drying.[9]

  • Shave the ventral neck area and disinfect with an appropriate antiseptic solution.[9][11]

• Surgical Procedure:

  • Make a midline cervical incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[8][9]

  • Carefully dissect the arteries from the surrounding tissue, avoiding damage to the vagus nerve.[11]

  • Ligate the distal end of the ECA with a silk suture.[9]

  • Place a temporary ligature or microvascular clip on the CCA and ICA to temporarily stop blood flow.[9]

  • Make a small incision in the ECA stump.[8][9]

  • Introduce the silicone-coated monofilament through the ECA stump and advance it into the ICA until a slight resistance is felt, indicating the occlusion of the middle cerebral artery (MCA). This is typically 9-10 mm from the carotid bifurcation.[11]

  • (Optional) Confirm successful occlusion by a significant drop in cerebral blood flow using LDF.[8]

  • Secure the filament in place with a suture around the ECA.[10]

• Ischemia and Reperfusion:

  • Maintain the occlusion for the desired period (e.g., 60 or 90 minutes).[1][8][13]

  • For reperfusion, re-anesthetize the mouse and carefully withdraw the monofilament.[8]

  • Permanently ligate the ECA stump to prevent bleeding.[8]

  • Remove the temporary ligatures from the CCA and ICA to restore blood flow.[10]

• Post-operative Care:

  • Close the neck incision with sutures or wound clips.[8]

  • Administer subcutaneous warm sterile saline (0.5-1 mL) for hydration.[8]

  • Monitor the animal closely during recovery in a warm cage.[8]

  • Provide softened food and hydrogel on the cage floor to facilitate eating and drinking.[8]

Protocol 2: Administration of MRS4719

Materials:

• MRS4719

• Vehicle (e.g., sterile saline, DMSO, or as recommended by the supplier)

• Osmotic minipumps (for continuous infusion)[2]

• Subcutaneous injection supplies

Procedure (based on continuous subcutaneous infusion): [2]

• Preparation of MRS4719 Solution:

  • Dissolve MRS4719 in the appropriate vehicle to achieve the desired concentration for delivery.

• Minipump Implantation:

  • Anesthetize the mouse as described in the MCAO protocol.

  • Shave a small area of fur on the back, between the scapulae.

  • Make a small subcutaneous pocket using blunt dissection.

  • Implant the pre-filled osmotic minipump into the subcutaneous pocket.

  • Close the incision with wound clips or sutures.

• Dosing Regimen:

  • Implant the minipump to deliver MRS4719 at a dose of 1.5 mg/kg/day or 3.0 mg/kg/day.[2]

  • The infusion should be initiated post-MCAO (e.g., starting at a specific time point after reperfusion) and continue for a specified duration, such as 3 days.[1][2]

Experimental Workflow

Caption: Experimental workflow for using MRS4719 in a mouse MCAO model.

Assessment of Outcomes

Following the experimental period, various assessments can be performed to evaluate the efficacy of MRS4719.

• Infarct Volume Measurement: At the end of the study, brains can be harvested, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.[11][12][13][14] The unstained (white) tissue represents the infarct, which can be quantified using image analysis software.[11][12]

• Neurological Deficit Scoring: A neurological assessment should be performed to evaluate functional deficits. This can include scoring systems that assess motor function, balance, and reflexes.[9]

• Behavioral Testing: To assess long-term recovery, a battery of behavioral tests can be employed, including:

  • Rotarod test: for motor coordination and balance.[2]

  • Y-maze or object recognition tests: for learning and memory.[2][14]

• Histological and Molecular Analyses: Brain tissue can be further analyzed for markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes), apoptosis, and blood-brain barrier integrity.[3][14] Techniques such as Western blotting, qPCR, and flow cytometry can be used to quantify protein and gene expression levels of relevant targets.[3]

References

• 1. ahajournals.org [ahajournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Neuroprotective and neuro-rehabilitative effects of acute purinergic receptor P2X4 (P2X4R) blockade after ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. news.cuanschutz.edu [news.cuanschutz.edu]
• 6. The Neuroprotection Effect of GLP-1 Receptor in Murine Stroke Model [ideas.repec.org]
• 7. medkoo.com [medkoo.com]
• 8. MCAO Stroke Model Protocol for Mouse [bio-protocol.org]
• 9. Surgical Approach for Middle Cerebral Artery Occlusion and Reperfusion Induced Stroke in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Middle Cerebral Artery Occlusion in Mice - JoVE Journal [jove.com]
• 11. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Microglial M2 Polarization Mediated the Neuroprotective Effect of Morroniside in Transient MCAO-Induced Mice [frontiersin.org]
• 14. ATP P2Y1 receptors control cognitive deficits and neurotoxicity but not glial modifications induced by brain ischemia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for MRS4719 In Vivo Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of MRS4719, a potent and selective P2X4 receptor antagonist. The information is compiled from published research and is intended to guide the design and execution of preclinical studies.

Mechanism of Action

MRS4719 functions as a potent antagonist of the P2X4 receptor, an ATP-gated ion channel. The activation of P2X4 receptors, particularly on immune cells like microglia and macrophages, is implicated in neuroinflammatory processes. Extracellular ATP, often released during cellular stress or injury, binds to the P2X4 receptor, leading to an influx of cations, most notably calcium (Ca²⁺). This increase in intracellular calcium triggers downstream signaling cascades, including the activation of p38 mitogen-activated protein kinase (p38-MAPK). Activated p38-MAPK, in turn, promotes the synthesis and release of brain-derived neurotrophic factor (BDNF), a key mediator in neuroinflammation and pain signaling. By blocking the P2X4 receptor, MRS4719 inhibits this signaling pathway, thereby exerting its neuroprotective and anti-inflammatory effects.

In Vivo Dosage and Administration

The following table summarizes the reported in vivo dosages and administration routes for MRS4719 in a murine model of ischemic stroke.

Animal Model	Dosage	Administration Route	Duration	Reference
Male C57BL/6 Mice (8-12 weeks old)	0.5, 1.5, 3 mg/kg/day	Continuous subcutaneous infusion via Alzet minipump	3 days	[1]
Male C57BL/6 Mice	Not specified	Subcutaneous injection	3 days post-stroke

Note: The specific vehicle used for the in vivo formulation of MRS4719 has not been explicitly detailed in the primary literature. Researchers should consider common vehicles for similar poorly water-soluble compounds, such as a solution containing DMSO, Tween 80, and saline, but must perform their own solubility and stability testing.

Experimental Protocols

Middle Cerebral Artery Occlusion (MCAo) Mouse Model of Ischemic Stroke

This protocol describes the induction of focal cerebral ischemia in mice, a common model for studying stroke.

Materials:

• Anesthetic (e.g., isoflurane)

• Heating pad

• Surgical microscope

• Micro-surgical instruments

• 6-0 nylon monofilament with a silicone-coated tip

• Suture material

Procedure:

• Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane). Maintain the body temperature at 37°C using a heating pad.

• Place the mouse in a supine position and make a midline cervical incision.

• Carefully dissect the soft tissues to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA.

• Place a temporary ligature around the CCA.

• Make a small incision in the ECA stump.

• Introduce the 6-0 nylon monofilament through the ECA stump and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). The typical insertion depth is 9-11 mm from the carotid bifurcation.

• For transient ischemia, the filament is typically left in place for 60 minutes before being withdrawn to allow for reperfusion. For permanent ischemia, the filament is left in place.

• Close the incision with sutures.

• Allow the mouse to recover from anesthesia in a warm cage.

Subcutaneous Implantation of Alzet® Osmotic Minipumps

This protocol details the procedure for implanting an osmotic minipump for continuous subcutaneous drug delivery.

Materials:

• Alzet® osmotic minipump (e.g., Model 1003D)

• MRS4719 solution

• Sterile saline

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• Wound clips or sutures

Procedure:

• Pump Priming: Fill the Alzet® minipump with the prepared MRS4719 solution according to the manufacturer's instructions. Prime the pump by incubating it in sterile saline at 37°C for at least 4-6 hours prior to implantation. This ensures immediate drug delivery upon implantation.

• Animal Preparation: Anesthetize the mouse and shave the fur from the dorsal mid-scapular region.

• Incision: Make a small midline incision in the skin of the shaved area.

• Pocket Formation: Using a hemostat, create a small subcutaneous pocket by blunt dissection, large enough to accommodate the minipump.

• Pump Implantation: Insert the primed Alzet® minipump into the subcutaneous pocket, with the delivery portal pointing away from the incision.

• Wound Closure: Close the incision with wound clips or sutures.

• Recovery: Monitor the animal until it has fully recovered from anesthesia.

Visualizations

P2X4 Receptor Signaling Pathway

Caption: P2X4 receptor signaling pathway and the inhibitory action of MRS4719.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow for evaluating the in vivo efficacy of MRS4719 in a mouse stroke model.

References

• 1. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Preparing MRS4719 Stock Solutions for Cellular and In Vivo Experiments

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel implicated in various physiological and pathological processes, including neuroinflammation and chronic pain.[1][2] Proper preparation of MRS4719 stock solutions is critical for accurate and reproducible experimental results. This document provides detailed protocols for the preparation of MRS4719 stock solutions and their application in key in vitro experiments.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of MRS4719 is provided in the table below for easy reference. This information is essential for accurate stock solution preparation and experimental design.

Property	Value
IUPAC Name	5-(2-(5-thioxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)pyridin-4-yl)-1,5-dihydro-2H-naphtho[1,2-b][1][3]diazepine-2,4(3H)-dione compound with triethylamine (B128534) (1:1)
Molecular Formula	C₂₆H₁₃N₅O₃S·C₆H₁₅N
Molecular Weight	504.6 g/mol
CAS Number	2840581-32-8
Appearance	To be determined
Purity	>98%
IC₅₀	0.503 µM for human P2X4 receptor[1][2]

Solubility Profile

Preparation of MRS4719 Stock Solutions

This protocol provides a detailed procedure for the preparation of MRS4719 stock solutions in DMSO. It is crucial to use anhydrous DMSO to prevent the compound from precipitating.

Materials:

• MRS4719 powder

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

Procedure:

• Determine the Desired Stock Concentration and Volume: Decide on the final concentration (e.g., 10 mM, 20 mM, or 50 mM) and volume of the stock solution you need for your experiments.

• Calculate the Required Mass of MRS4719: Use the following formula to calculate the mass of MRS4719 powder required: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

• Weighing the Compound: Carefully weigh the calculated amount of MRS4719 powder in a sterile microcentrifuge tube or vial.

• Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the MRS4719 powder.

• Vortexing: Vortex the solution thoroughly until the MRS4719 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for short-term use (days to weeks).[4]

Example Calculation for a 10 mM Stock Solution (1 mL):

Mass (mg) = 10 mM x 1 mL x 504.6 g/mol / 1000 = 5.046 mg

Stock Solution Preparation Table:

Desired Concentration	Mass for 1 mL	Mass for 5 mL	Mass for 10 mL
1 mM	0.505 mg	2.523 mg	5.046 mg
5 mM	2.523 mg	12.615 mg	25.23 mg
10 mM	5.046 mg	25.23 mg	50.46 mg
50 mM	25.23 mg	126.15 mg	252.3 mg

Experimental Protocols

P2X4 Receptor Signaling Pathway and Inhibition by MRS4719

The P2X4 receptor is an ATP-gated ion channel. Upon binding of extracellular ATP, the receptor undergoes a conformational change, opening a channel permeable to cations, primarily Ca²⁺ and Na⁺. The influx of these ions leads to various downstream cellular responses. MRS4719 acts as a non-competitive antagonist, binding to the receptor to prevent channel opening, thereby inhibiting the downstream signaling cascade.

Caption: P2X4 receptor signaling and inhibition by MRS4719.

In Vitro Calcium Influx Assay

This protocol describes a method to assess the antagonist activity of MRS4719 on ATP-induced calcium influx in a suitable cell line (e.g., HEK293 cells stably expressing the human P2X4 receptor, or primary human monocyte-derived macrophages).

Materials:

• Cells expressing P2X4 receptors

• Cell culture medium

• 96-well black, clear-bottom assay plates

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM, Cal-520 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

• ATP solution (agonist)

• MRS4719 stock solution

• Positive control (e.g., ionomycin)

• Negative control (vehicle, e.g., DMSO)

• Fluorescence microplate reader with kinetic reading capabilities

Experimental Workflow:

Caption: Workflow for an in vitro calcium influx assay.

Procedure:

• Cell Seeding: Seed the P2X4-expressing cells into a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing the calcium indicator dye (e.g., 2-5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS. Remove the culture medium from the cells and add the loading buffer. Incubate for 45-60 minutes at 37°C in the dark.

• Compound Incubation: After incubation, wash the cells with HBSS to remove excess dye. Add HBSS containing various concentrations of MRS4719 (e.g., 0.1 to 10 µM) or the vehicle control (DMSO at a final concentration not exceeding 0.1%) to the respective wells. Incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Measurement: Place the plate in a fluorescence microplate reader. Establish a baseline fluorescence reading for a few seconds. Then, using the instrument's injector, add a pre-determined concentration of ATP (e.g., EC₅₀ concentration for the P2X4 receptor) to stimulate the cells. Immediately begin kinetic measurement of fluorescence intensity (e.g., every second for 2-3 minutes).

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. The antagonist effect of MRS4719 can be quantified by comparing the peak fluorescence signal in MRS4719-treated wells to that of the vehicle-treated wells. Calculate the IC₅₀ value of MRS4719 from the dose-response curve.

In Vivo Experimental Considerations:

For in vivo studies, MRS4719 has been administered to mice at doses ranging from 0.5 to 3 mg/kg via continuous infusion using osmotic minipumps.[1] The formulation for in vivo delivery should be carefully considered to ensure solubility and stability.

Safety Precautions

MRS4719 is for research use only. Standard laboratory safety practices should be followed when handling this compound. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle the powder in a chemical fume hood to avoid inhalation. Refer to the Safety Data Sheet (SDS) for more detailed safety information.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the preparation and use of MRS4719 in experimental settings. Adherence to these guidelines will help ensure the generation of reliable and reproducible data in studies investigating the role of the P2X4 receptor in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. How to Quantitate ATP-Induced Calcium Flux Inside Mammalian Cells Using Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]

Application Notes: High-Throughput Calcium Imaging Assays for the P2X4 Receptor Antagonist, MRS4719

For Researchers, Scientists, and Drug Development Professionals

Introduction

The P2X4 receptor, an ATP-gated ion channel, is a key player in various physiological and pathophysiological processes, including inflammation, neuropathic pain, and immune responses. Its activation by extracellular ATP leads to a rapid influx of cations, most notably calcium (Ca²⁺), which triggers downstream signaling cascades. This makes the P2X4 receptor a compelling target for therapeutic intervention. MRS4719 has been identified as a potent and selective antagonist of the human P2X4 receptor, demonstrating potential in preclinical models of ischemic stroke.[1] Calcium imaging assays provide a robust and high-throughput method to screen for and characterize modulators of P2X4 receptor activity by directly measuring changes in intracellular calcium concentrations.

These application notes provide a detailed protocol for utilizing MRS4719 in a fluorescent-based calcium imaging assay to determine its inhibitory activity on the human P2X4 receptor.

Mechanism of Action: P2X4 Receptor-Mediated Calcium Influx

The P2X4 receptor is a non-selective cation channel that opens in response to the binding of extracellular ATP. This allows for the influx of sodium (Na⁺) and calcium (Ca²⁺) into the cell, leading to membrane depolarization and an increase in cytosolic Ca²⁺ concentration. This elevation in intracellular Ca²⁺ acts as a second messenger, initiating a variety of cellular responses. MRS4719 exerts its antagonistic effect by binding to the P2X4 receptor and preventing the channel opening induced by ATP, thereby inhibiting the subsequent calcium influx.

P2X4 Receptor Signaling Pathway

Quantitative Data Summary

The following table summarizes the inhibitory potency of MRS4719 against the human P2X4 receptor. This data is critical for designing experiments and interpreting results.

Compound	Target	Assay Type	Agonist	Cell Type	Potency (IC₅₀)	Reference
MRS4719	Human P2X4 Receptor	Calcium Influx Assay	ATP	HEK293 cells overexpressing hP2X4R	0.503 µM	[1]

Experimental Protocols

This section details the methodology for a calcium imaging assay to evaluate the antagonist activity of MRS4719 on ATP-induced calcium influx in a cell line recombinantly expressing the human P2X4 receptor.

Materials and Reagents

• Cells: Human Embryonic Kidney (HEK293) cells stably expressing the human P2X4 receptor (HEK293-hP2X4).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Plate: Black-walled, clear-bottom 96-well microplates.

• Calcium-Sensitive Dye: Fluo-4 AM (acetoxymethyl ester).

• Pluronic F-127: 20% solution in DMSO.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist: Adenosine 5'-triphosphate (ATP) solution in assay buffer.

• Test Compound: MRS4719, prepared as a stock solution in DMSO and serially diluted in assay buffer.

• Positive Control: A known P2X4 receptor antagonist (e.g., 5-BDBD).

• Negative Control: Vehicle (e.g., 0.1% DMSO in assay buffer).

• Fluorescence Plate Reader: Equipped with an injection system and capable of bottom-read fluorescence detection (e.g., FLIPR, FlexStation).

Experimental Workflow Diagram

References

• 1. Characterization of the antagonist actions of 5-BDBD at the rat P2X4 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing MRS4719 for the Study of Primary Human Monocyte-Derived Macrophages

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of MRS4719, a potent and selective P2X4 receptor antagonist, in studies involving primary human monocyte-derived macrophages (hMDMs). This document includes detailed protocols for the isolation and culture of hMDMs, as well as for assessing the functional consequences of P2X4 receptor blockade by MRS4719.

Introduction

The P2X4 receptor, an ATP-gated ion channel, is increasingly recognized as a key player in macrophage biology, contributing to inflammatory responses, phagocytosis, and neuropathic pain.[1][2] MRS4719 has emerged as a valuable pharmacological tool for investigating the precise roles of the P2X4 receptor in these processes. With a half-maximal inhibitory concentration (IC50) of 0.503 μM for the human P2X4 receptor, MRS4719 offers high potency and selectivity, enabling researchers to dissect the specific contributions of this receptor in complex cellular systems.[1] These notes will detail the application of MRS4719 to modulate P2X4 receptor activity in primary hMDMs, providing a framework for investigating its therapeutic potential.

Data Presentation

The following tables summarize the quantitative effects of MRS4719 on key macrophage functions.

Parameter	Agonist	MRS4719 Concentration (µM)	Effect	Reference
Ca2+ Influx	ATP (100 µM)	0.1 - 3.0	Dose-dependent inhibition of ATP-induced intracellular Ca2+ influx.	[3]
Cytokine Release (CXCL5)	ATP (100 µM)	Not specified	Inhibition of ATP-mediated induction of CXCL5 protein synthesis and secretion.	[4]
Cytokine Release (TGF-β2)	ATP (100 µM)	Not specified	Positive modulation (increase) of ATP-mediated induction of TGF-β2 gene expression.	[4]

Note: Specific quantitative data on the dose-dependent inhibition of cytokine release and phagocytosis by MRS4719 in primary human monocyte-derived macrophages is limited in the currently available literature. The provided information is based on studies using other P2X4 receptor antagonists or qualitative descriptions of MRS4719's effects. Further empirical investigation is recommended to establish precise dose-response curves for these functional outcomes.

Signaling Pathways and Experimental Workflows

P2X4 Receptor Signaling in Macrophages

Activation of the P2X4 receptor by extracellular ATP leads to the influx of cations, primarily Ca2+, initiating a cascade of downstream signaling events. This can influence various cellular functions, including the activation of p38 MAPK and potentially the assembly of the NLRP3 inflammasome, leading to the production and release of pro-inflammatory cytokines.

Caption: P2X4 Receptor Signaling Pathway in Macrophages.

Experimental Workflow: From Monocyte to Functional Analysis

The following diagram outlines the key steps for investigating the effects of MRS4719 on primary human monocyte-derived macrophages.

Caption: Experimental Workflow for MRS4719 Application.

Experimental Protocols

Protocol 1: Isolation and Culture of Primary Human Monocyte-Derived Macrophages (hMDMs)

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human Monocyte Enrichment Cocktail

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Human M-CSF (Macrophage Colony-Stimulating Factor)

• PBS (Phosphate-Buffered Saline)

• 6-well tissue culture plates

Procedure:

• PBMC Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from fresh human blood or buffy coats by density gradient centrifugation using Ficoll-Paque PLUS according to the manufacturer's instructions.

• Monocyte Enrichment: Enrich for monocytes from the PBMC fraction using the RosetteSep™ Human Monocyte Enrichment Cocktail following the manufacturer's protocol.

• Cell Seeding: Resuspend the enriched monocytes in RPMI 1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin. Seed the cells in 6-well tissue culture plates at a density of 1 x 10^6 cells/mL.

• Macrophage Differentiation: To differentiate the monocytes into macrophages, supplement the culture medium with 50 ng/mL of human M-CSF.

• Incubation: Culture the cells at 37°C in a humidified atmosphere with 5% CO2 for 6-7 days. Replace the medium with fresh M-CSF-containing medium every 2-3 days.

• Macrophage Harvest: After the differentiation period, macrophages will be adherent to the plate. They can be used directly in the plates for experiments or harvested by incubation with cold PBS containing 5 mM EDTA and gentle scraping.

Protocol 2: ATP-Induced Calcium Influx Assay

Materials:

• Differentiated hMDMs in a 96-well black, clear-bottom plate

• Fluo-4 AM calcium indicator

• Pluronic F-127

• HBSS (Hank's Balanced Salt Solution) with and without Ca2+ and Mg2+

• MRS4719

• ATP (Adenosine triphosphate)

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed differentiated hMDMs in a 96-well black, clear-bottom plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Dye Loading: Wash the cells once with HBSS (with Ca2+ and Mg2+). Load the cells with Fluo-4 AM (2-5 µM) and an equal volume of 20% Pluronic F-127 in HBSS for 30-60 minutes at 37°C.

• Washing: Wash the cells three times with HBSS to remove excess dye.

• MRS4719 Incubation: Incubate the cells with varying concentrations of MRS4719 (e.g., 0.1, 0.3, 1, 3 µM) or vehicle control in HBSS for 15-30 minutes at room temperature.

• Calcium Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence (Excitation: 494 nm, Emission: 516 nm).

• ATP Injection: Inject a solution of ATP (final concentration 100 µM) into the wells and immediately begin recording the fluorescence intensity over time (e.g., every second for 2-5 minutes).

• Data Analysis: The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after ATP addition. Normalize the data to the vehicle control to determine the percentage of inhibition by MRS4719.

Protocol 3: Cytokine Release Assay

Materials:

• Differentiated hMDMs in a 24-well plate

• RPMI 1640 with 1% FBS

• MRS4719

• LPS (Lipopolysaccharide) or ATP

• ELISA or Luminex kits for desired cytokines (e.g., TNF-α, IL-1β, CXCL5)

Procedure:

• Cell Plating: Seed differentiated hMDMs in a 24-well plate at a density of 5 x 10^5 cells/well and allow them to adhere.

• Serum Starvation: The following day, replace the medium with RPMI 1640 containing 1% FBS and incubate for 2-4 hours.

• MRS4719 Pre-treatment: Pre-incubate the cells with various concentrations of MRS4719 or vehicle control for 30-60 minutes.

• Stimulation: Stimulate the macrophages with a P2X4R agonist such as ATP (100 µM) or a pro-inflammatory stimulus like LPS (100 ng/mL) for a predetermined time (e.g., 4-24 hours).

• Supernatant Collection: After incubation, collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Cytokine Quantification: Measure the concentration of the cytokines of interest in the supernatants using ELISA or a multiplex bead-based assay (Luminex) according to the manufacturer's instructions.

• Data Analysis: Normalize the cytokine concentrations to the vehicle-treated, stimulated control to calculate the percentage of inhibition by MRS4719.

Protocol 4: Phagocytosis Assay

Materials:

• Differentiated hMDMs on glass coverslips in a 24-well plate

• Fluorescently labeled particles (e.g., zymosan, E. coli bioparticles, or apoptotic cells)

• MRS4719

• Phagocytosis buffer (e.g., HBSS with 1% BSA)

• Trypan Blue

• Fixation solution (e.g., 4% paraformaldehyde)

• Mounting medium with DAPI

• Fluorescence microscope

Procedure:

• Cell Preparation: Seed differentiated hMDMs on sterile glass coverslips in a 24-well plate.

• MRS4719 Treatment: Pre-treat the macrophages with MRS4719 or vehicle control in phagocytosis buffer for 30-60 minutes.

• Phagocytosis Induction: Add fluorescently labeled particles to the cells at a specific particle-to-cell ratio (e.g., 10:1) and incubate for 1-2 hours at 37°C to allow for phagocytosis.

• Quenching Extracellular Fluorescence: After the incubation, wash the cells with cold PBS to stop phagocytosis. Add Trypan Blue (0.04%) for 1-2 minutes to quench the fluorescence of non-internalized particles.

• Fixation and Staining: Wash the cells again with PBS and fix with 4% paraformaldehyde for 15 minutes. Mount the coverslips onto glass slides using a mounting medium containing DAPI to stain the nuclei.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. The phagocytic index can be calculated as the percentage of macrophages that have internalized at least one particle. The phagocytic activity can be determined by counting the average number of internalized particles per macrophage.

• Data Analysis: Compare the phagocytic index and activity between MRS4719-treated and vehicle-treated cells.

Conclusion

MRS4719 is a powerful tool for elucidating the role of the P2X4 receptor in the multifaceted functions of primary human monocyte-derived macrophages. The protocols outlined in these application notes provide a solid foundation for researchers to investigate the impact of P2X4R antagonism on calcium signaling, inflammatory responses, and phagocytosis. Adherence to these detailed methodologies will facilitate the generation of robust and reproducible data, contributing to a deeper understanding of macrophage biology and the potential of P2X4R as a therapeutic target in various inflammatory and neurological diseases.

References

• 1. The P2X4 Receptor: Cellular and Molecular Characteristics of a Promising Neuroinflammatory Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Macrophage-P2X4 receptors pathway is essential to persistent inflammatory muscle hyperalgesia onset, and is prevented by physical exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P2X4 Receptor-Dependent Ca2+ Influx in Model Human Monocytes and Macrophages [mdpi.com]
• 4. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Application Note and Protocol: Western Blot Analysis of P2X4 Receptor Expression Following Treatment with MRS4719

For Researchers, Scientists, and Drug Development Professionals

Introduction

The P2X4 receptor, a ligand-gated ion channel activated by extracellular ATP, is a key player in various physiological and pathological processes, including inflammation, neuropathic pain, and synaptic plasticity.[1][2][3] Its involvement in these conditions has made it a promising therapeutic target. MRS4719 is a potent and selective antagonist of the P2X4 receptor, making it a valuable tool for investigating the receptor's function and for potential therapeutic development.[4][5] This application note provides a detailed protocol for performing a Western blot to analyze the expression of the P2X4 receptor in cell cultures following treatment with MRS4719. This protocol is designed to guide researchers in assessing how antagonist treatment may affect the total protein levels of the P2X4 receptor.

P2X4 Receptor Signaling Pathway

The P2X4 receptor is an ATP-gated cation channel.[2][6] Upon binding of ATP, the channel opens, leading to an influx of cations, primarily Na+ and Ca2+.[1] This influx causes membrane depolarization and the activation of various downstream signaling pathways. For instance, the increase in intracellular Ca2+ can activate p38 MAPK, leading to the release of brain-derived neurotrophic factor (BDNF) in microglia.[1] In cardiac myocytes, P2X4 receptor activation leads to the activation of endothelial nitric oxide synthase (eNOS).[7]

Caption: P2X4 receptor signaling pathway with MRS4719 inhibition.

Experimental Workflow

The following diagram outlines the major steps of the experimental protocol, from cell culture preparation to the final analysis of the Western blot data.

Caption: Experimental workflow for Western blot analysis of P2X4.

Materials and Reagents

• Cell Line: BV-2 (murine microglial cells) or other suitable cell line expressing P2X4.

• Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• MRS4719: P2X4 receptor antagonist.

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Precast polyacrylamide gels (e.g., 4-12% Bis-Tris).

• Transfer Buffer.

• Membrane: Nitrocellulose or PVDF membrane.

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST.

• Primary Antibody: Rabbit anti-P2X4 Receptor antibody (target band size ~40-52 kDa).[8][9]

• Loading Control Antibody: Mouse anti-β-actin or anti-GAPDH antibody.

• Secondary Antibodies: HRP-conjugated anti-rabbit IgG and anti-mouse IgG.

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate.

• Wash Buffer: Tris-buffered saline with 0.1% Tween-20 (TBST).

• Phosphate-buffered saline (PBS).

Experimental Protocol

Cell Culture and MRS4719 Treatment

• Cell Seeding: Plate BV-2 cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Culture: Culture cells overnight in a humidified incubator at 37°C with 5% CO2.

• MRS4719 Preparation: Prepare stock solutions of MRS4719 in DMSO. Further dilute in cell culture medium to final working concentrations (e.g., 0, 0.1, 1, 10 µM).

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of MRS4719. Include a vehicle control (DMSO). Incubate for the desired time period (e.g., 24 hours).

Cell Lysis and Protein Quantification

• Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Add 100-200 µL of ice-cold lysis buffer to each well and scrape the cells.

• Incubation: Incubate the cell lysates on ice for 30 minutes, vortexing occasionally.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Transfer the supernatant containing the protein to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

SDS-PAGE and Protein Transfer

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil at 95°C for 5 minutes.

• Electrophoresis: Load the samples onto a precast polyacrylamide gel and run the gel according to the manufacturer's instructions.

• Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

Immunoblotting

• Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the P2X4 receptor (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Loading Control: After imaging for P2X4, the membrane can be stripped and re-probed for a loading control protein (e.g., β-actin or GAPDH) following the same immunoblotting steps.

Detection and Analysis

• Detection: Add the ECL detection reagent to the membrane according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using a digital imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the P2X4 receptor band intensity to the corresponding loading control band intensity for each sample.

Illustrative Data

The following table represents hypothetical data from a dose-response experiment where BV-2 cells were treated with increasing concentrations of MRS4719 for 24 hours. The data is presented as the mean normalized P2X4 expression ± standard deviation (SD) from three independent experiments.

Treatment Group	MRS4719 Concentration (µM)	Normalized P2X4 Expression (Arbitrary Units)	Fold Change vs. Control
Vehicle Control	0 (DMSO)	1.00 ± 0.12	1.00
MRS4719	0.1	0.95 ± 0.15	0.95
MRS4719	1	0.91 ± 0.10	0.91
MRS4719	10	0.88 ± 0.13	0.88

Note: In this hypothetical scenario, long-term treatment with the antagonist MRS4719 shows a slight, but not statistically significant, decrease in total P2X4 receptor protein expression. The primary mechanism of MRS4719 is channel blockade, and significant changes in total protein levels may not always be observed.

Conclusion

This application note provides a comprehensive protocol for the Western blot analysis of the P2X4 receptor following treatment with the antagonist MRS4719. This method is crucial for researchers investigating the effects of P2X4 receptor modulation on its expression levels in various cell types. The provided workflow, signaling pathway diagram, and illustrative data offer a complete guide for conducting and interpreting these experiments.

References

• 1. P2X4 Receptor Function in the Nervous System and Current Breakthroughs in Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. P2X4 Receptor (D9R1H) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Structural and Functional Features of the P2X4 Receptor: An Immunological Perspective [frontiersin.org]
• 7. P2X4 receptor–eNOS signaling pathway in cardiac myocytes as a novel protective mechanism in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Immunohistochemistry Staining Following MRS4719 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel.[1][2][3][4] Emerging research has highlighted its neuroprotective and neuro-rehabilitative properties, particularly in the context of ischemic stroke.[2][4][5] The mechanism of action of MRS4719 is centered on its ability to inhibit the P2X4 receptor, thereby reducing ATP-induced intracellular calcium influx.[2][5] This action has significant downstream effects on neuroinflammation, primarily by modulating microglial activation. P2X4 receptor antagonism has been shown to shift microglia from a pro-inflammatory to an anti-inflammatory phenotype, a critical process for mitigating neuronal damage and promoting tissue repair.

These application notes provide detailed protocols for utilizing immunohistochemistry (IHC) to investigate the cellular effects of MRS4719 treatment in both in vitro and in vivo models. The protocols focus on key protein markers associated with microglial activation, neuroinflammation, and apoptosis, allowing researchers to visualize and quantify the therapeutic effects of MRS4719.

Data Presentation

Quantitative Data Summary

The following tables summarize the key quantitative data related to MRS4719's efficacy and its impact on biological systems, as reported in the literature.

Table 1: In Vitro Efficacy of MRS4719

Parameter	Value	Cell Type/System	Reference
IC₅₀ (human P2X4 receptor)	0.503 µM	Human P2X4 receptor	[2][5]
Inhibition of Ca²⁺ influx	Concentration-dependent	Primary human monocyte-derived macrophages	[2][5]

Table 2: In Vivo Efficacy of MRS4719 in a Mouse Model of Ischemic Stroke

Dosage	Effect	Model	Reference
1.5 mg/kg/day (subcutaneous)	Significantly reduced infarct volume	Middle Cerebral Artery Occlusion (MCAO) in middle-aged mice
Dose-dependent	Neuroprotective effects	MCAO in young mice

Signaling Pathway

The neuroprotective effects of MRS4719 are largely attributed to its modulation of microglial activity. The following diagram illustrates the proposed signaling pathway affected by MRS4719.

Proposed signaling pathway of MRS4719 in microglia.

Experimental Protocols

In Vitro Treatment of Microglial Cell Culture with MRS4719

This protocol describes the treatment of a microglial cell line (e.g., BV-2) with MRS4719 to assess its effect on inflammatory markers.

Materials:

• Microglial cells (e.g., BV-2)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• MRS4719

• Dimethyl sulfoxide (B87167) (DMSO)

• Lipopolysaccharide (LPS)

• Phosphate-buffered saline (PBS)

• 6-well plates

Procedure:

• Cell Seeding: Seed microglial cells in 6-well plates at a density that allows for approximately 80% confluency at the time of treatment.

• MRS4719 Preparation: Prepare a stock solution of MRS4719 in DMSO. Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations. Based on the IC₅₀ of 0.503 µM, a concentration range of 0.1 µM to 10 µM is recommended for initial experiments.

• Pre-treatment: Once cells have reached the desired confluency, replace the old medium with a fresh medium containing the desired concentrations of MRS4719. A vehicle control (DMSO) should be included. Incubate for 1-2 hours.

• Inflammatory Challenge: After pre-treatment, add LPS (e.g., 100 ng/mL final concentration) to the wells to induce an inflammatory response.

• Incubation: Incubate the cells for a period of 6-24 hours, depending on the specific marker being analyzed.

• Cell Harvesting and Fixation: After incubation, wash the cells with PBS and proceed with fixation for immunohistochemistry. For example, fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

In Vivo Treatment of a Mouse Model of Ischemic Stroke with MRS4719

This protocol outlines the administration of MRS4719 to a mouse model of middle cerebral artery occlusion (MCAO).

Materials:

• MRS4719

• Vehicle for injection (e.g., sterile saline with a solubilizing agent like DMSO, followed by dilution)

• MCAO model mice

• Sterile syringes and needles (27-30 gauge)

Procedure:

• MRS4719 Formulation: Prepare the injection solution of MRS4719 at a concentration that allows for the administration of 1.5 mg/kg in a small volume (e.g., 100-200 µL). The final concentration of any solubilizing agent (e.g., DMSO) should be minimized and tested for toxicity.

• Administration: Administer MRS4719 subcutaneously once daily for 3 days, starting immediately after the MCAO procedure.

• Tissue Collection: At the desired time point after the final treatment (e.g., 24 hours), euthanize the animals and perfuse with PBS followed by 4% paraformaldehyde.

• Tissue Processing: Dissect the brain and post-fix in 4% paraformaldehyde overnight at 4°C. Subsequently, cryoprotect the tissue in a sucrose (B13894) solution before embedding and sectioning for immunohistochemistry.

Immunohistochemistry Staining Protocol for Brain Tissue

This is a general protocol for fluorescent immunohistochemistry on free-floating brain sections. Optimization may be required for specific antibodies.

Materials:

• 40 µm free-floating brain sections in PBS

• Blocking solution (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100)

• Primary antibodies (see Table 3 for suggestions)

• Fluorescently-labeled secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

Table 3: Recommended Primary Antibodies for IHC

Target Protein	Function/Marker	Host Species	Suggested Dilution
Iba1	Microglia/Macrophage marker	Rabbit	1:500 - 1:1000
iNOS	Pro-inflammatory marker	Rabbit/Mouse	1:200 - 1:500
Arginase-1 or CD206	Anti-inflammatory marker	Goat/Rabbit	1:200 - 1:500
BDNF	Neurotrophic factor	Rabbit/Goat	1:200 - 1:500
Cleaved Caspase-3	Apoptosis marker	Rabbit	1:200 - 1:400

Procedure:

• Washing: Wash sections three times in PBS for 10 minutes each.

• Permeabilization and Blocking: Incubate sections in blocking solution for 1-2 hours at room temperature.

• Primary Antibody Incubation: Incubate sections with the primary antibody diluted in blocking solution overnight at 4°C.

• Washing: Wash sections three times in PBS for 10 minutes each.

• Secondary Antibody Incubation: Incubate sections with the appropriate fluorescently-labeled secondary antibody diluted in blocking solution for 2 hours at room temperature, protected from light.

• Washing: Wash sections three times in PBS for 10 minutes each, protected from light.

• Counterstaining: Incubate sections with DAPI solution for 10 minutes.

• Mounting: Mount sections onto glass slides and coverslip using an anti-fade mounting medium.

• Imaging: Visualize the staining using a fluorescence or confocal microscope.

Experimental Workflow and Logic

The following diagrams illustrate the overall experimental workflow and the logical relationship between MRS4719 treatment and the expected outcomes.

Overall experimental workflow for IHC after MRS4719 treatment.

Logical flow from MRS4719 treatment to expected IHC outcomes.

References

• 1. research.vt.edu [research.vt.edu]
• 2. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 3. Subcutaneous Injection Adult Mouse [protocols.io]
• 4. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols: Behavioral Testing in Mice Treated with MRS4719

For Researchers, Scientists, and Drug Development Professionals

Introduction to Behavioral Testing in Mice

Behavioral testing in mice is a cornerstone of neuroscience and pharmacological research, providing critical insights into the effects of novel compounds on the central nervous system. These non-invasive assessments allow for the evaluation of various behavioral domains, including anxiety, depression, learning, memory, and motor function. By observing and quantifying specific behaviors in controlled environments, researchers can elucidate the mechanisms of action of new drugs and predict their potential therapeutic efficacy. Standardized behavioral paradigms, such as the elevated plus-maze, open field test, and light-dark box test, are widely used to screen for anxiolytic and anxiogenic properties of test compounds.

Application Note: Evaluating the Anxiolytic Potential of MRS4719

MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel implicated in neuroinflammation and synaptic plasticity.[1][2] Preclinical studies have demonstrated its neuroprotective and cognitive-enhancing effects in mouse models of ischemic stroke.[3][4] Given the significant comorbidity of anxiety disorders following stroke and the role of neuroinflammation in anxiety, it is hypothesized that MRS4719 may possess anxiolytic properties.

The following protocols are designed to systematically evaluate the effects of MRS4719 on anxiety-like behavior in mice. By employing a battery of well-validated behavioral tests, researchers can determine the potential of MRS4719 as a novel therapeutic agent for anxiety and related disorders.

Experimental Protocols

Elevated Plus-Maze (EPM) Test

The elevated plus-maze is a widely used paradigm to assess anxiety-like behavior in rodents.[5][6] The test is based on the conflict between the innate tendency of mice to explore a novel environment and their aversion to open, elevated spaces.[7]

Protocol:

• Apparatus: The maze consists of four arms (e.g., 30 cm long x 5 cm wide) arranged in the shape of a plus sign and elevated 50 cm above the floor.[8] Two opposite arms are enclosed by high walls (e.g., 15 cm), while the other two are open. The junction of the four arms forms a central platform (5 cm x 5 cm).

• Acclimation: Transport mice to the testing room at least 30-60 minutes before the experiment to allow for habituation to the new environment.[8][9] The room should be dimly lit.

• Procedure:

  • Gently place a mouse onto the central platform of the maze, facing one of the open arms.[8][10]

  • Allow the mouse to freely explore the maze for a 5-minute session.[5][11]

  • Record the session using a video camera mounted above the maze.

  • After the session, return the mouse to its home cage.

  • Thoroughly clean the maze with 70% ethanol (B145695) between trials to remove any olfactory cues.[8][10]

• Data Analysis: Using video tracking software, score the following parameters:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Total distance traveled.

An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic effect.

Experimental Workflow for Elevated Plus-Maze Test

Caption: Workflow for the Elevated Plus-Maze test.

Open Field Test (OFT)

The open field test is used to assess general locomotor activity and anxiety-like behavior.[12][13] The test is based on the tendency of rodents to avoid the brightly lit, open central area of an arena and to stay close to the walls (thigmotaxis).[14]

Protocol:

• Apparatus: A square arena (e.g., 50 cm x 50 cm) with high walls (e.g., 50 cm high) made of a non-reflective material.[15] The arena is typically divided into a central zone and a peripheral zone by video tracking software.

• Acclimation: As with the EPM, habituate the mice to the testing room for at least 30 minutes prior to testing.[16]

• Procedure:

  • Gently place the mouse in the center of the open field arena.[16]

  • Allow the mouse to explore the arena for a 10-20 minute session.[12]

  • Record the session with an overhead video camera.

  • Return the mouse to its home cage after the session.

  • Clean the arena with 70% ethanol between each mouse.[16]

• Data Analysis: Analyze the video recordings to quantify:

  • Time spent in the center zone.

  • Time spent in the peripheral zone.

  • Latency to enter the center zone.

  • Total distance traveled.

  • Rearing frequency.

An increase in the time spent in the center zone and a decrease in thigmotaxis are indicative of reduced anxiety.

Experimental Workflow for Open Field Test

Caption: Workflow for the Open Field Test.

Light-Dark Box Test

This test is also based on the conflict between the drive to explore and the aversion of mice to brightly illuminated areas.[17][18]

Protocol:

• Apparatus: A rectangular box divided into two compartments: a small, dark compartment (approximately one-third of the box) and a larger, brightly illuminated compartment (approximately two-thirds of the box).[17] The compartments are connected by a small opening.

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes in their home cages.[19]

• Procedure:

  • Place the mouse in the center of the brightly lit compartment, facing away from the opening to the dark compartment.[17]

  • Allow the mouse to freely explore both compartments for a 5-10 minute session.[17][19]

  • Record the session using a video camera.

  • Return the mouse to its home cage.

  • Clean the apparatus with 70% ethanol between trials.[19]

• Data Analysis: The following parameters are measured:

  • Time spent in the light compartment.

  • Time spent in the dark compartment.

  • Latency to first enter the dark compartment.

  • Number of transitions between the two compartments.

An increase in the time spent in the light compartment and the number of transitions suggests an anxiolytic effect.[20]

Experimental Workflow for Light-Dark Box Test

References

• 1. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. waisman.wisc.edu [waisman.wisc.edu]
• 8. Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse [bio-protocol.org]
• 9. mmpc.org [mmpc.org]
• 10. albany.edu [albany.edu]
• 11. Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse [en.bio-protocol.org]
• 12. Open field test for mice [protocols.io]
• 13. anilocus.com [anilocus.com]
• 14. behaviorcloud.com [behaviorcloud.com]
• 15. Locomotion Activity Measurement in an Open Field for Mice [bio-protocol.org]
• 16. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Light/Dark Transition Test to Assess Anxiety-like Behavior in Mice [bio-protocol.org]
• 18. Light/Dark Transition Test to Assess Anxiety-like Behavior in Mice [en.bio-protocol.org]
• 19. Light-dark box test for mice [protocols.io]
• 20. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MRS4719 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and handling of MRS4719, a potent P2X4 receptor antagonist.

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to the solubility and use of MRS4719 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving MRS4719?

A1: Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MRS4719.[1] Datasheets from multiple suppliers indicate that stock solutions can be stored in DMSO.[1][2]

Q2: I am observing precipitation when I dilute my MRS4719 DMSO stock solution in an aqueous buffer. What should I do?

A2: This is a common issue when working with compounds that have low aqueous solubility. Here are a few troubleshooting steps:

• Decrease the final concentration: The precipitation is likely due to the compound's low solubility in your aqueous buffer. Try lowering the final concentration of MRS4719 in your experiment.

• Increase the percentage of DMSO in the final solution: While it is important to keep the final DMSO concentration low to avoid solvent effects on your cells or tissues, a slight increase might be necessary to maintain solubility. It is crucial to run a vehicle control with the same final DMSO concentration to account for any potential effects of the solvent.

• Use a surfactant or co-solvent: In some cases, a small amount of a biocompatible surfactant (e.g., Tween-20, Pluronic F-68) or a co-solvent can help to improve the solubility of the compound in aqueous solutions. However, the compatibility of these agents with your specific experimental setup must be validated.

• Sonication: Gentle sonication of the solution after dilution may help to redissolve any precipitate.

Q3: What is the maximum concentration for an MRS4719 stock solution in DMSO?

Q4: How should I store my MRS4719 stock solution?

A4: MRS4719 stock solutions in DMSO should be stored at -20°C for short-to-medium-term storage (weeks to months) and at -80°C for long-term storage.[1] One datasheet suggests stability for 2 weeks at 4°C and 6 months at -80°C in DMSO.[1] Avoid repeated freeze-thaw cycles.

Q5: Can I dissolve MRS4719 directly in aqueous buffers like PBS or cell culture media?

A5: It is highly likely that MRS4719 has very low solubility in aqueous buffers. Direct dissolution in PBS or media is not recommended and will likely result in an incomplete solution. The standard procedure is to first prepare a concentrated stock solution in DMSO and then dilute this stock into the aqueous buffer of choice.

Data Presentation

Table 1: MRS4719 Solubility Profile

Solvent	Solubility	Remarks
DMSO	Soluble (exact concentration undetermined)	The recommended solvent for preparing stock solutions. Storage in DMSO is indicated by multiple suppliers.[1][2]
Aqueous Buffers	Likely poorly soluble	Direct dissolution is not recommended. Dilution from a DMSO stock solution is the standard method.
Ethanol	Undetermined	While some organic compounds are soluble in ethanol, its suitability for MRS4719 has not been documented in the provided search results.

Experimental Protocols

Protocol 1: Preparation of a 10 mM MRS4719 Stock Solution in DMSO

• Materials:

  • MRS4719 powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Calculate the required amount of MRS4719 and DMSO to prepare the desired volume of a 10 mM stock solution. The molecular weight of MRS4719 is approximately 504.61 g/mol .[2]

    • For 1 mL of a 10 mM stock solution, you would need 5.046 mg of MRS4719.

  • Weigh the MRS4719 powder accurately in a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to the tube.

  • Vortex the solution until the MRS4719 is completely dissolved. Gentle warming (e.g., to 37°C) may aid dissolution, but be cautious of potential compound degradation.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Mandatory Visualizations

Caption: P2X4 Receptor Signaling Pathway and Inhibition by MRS4719.

Caption: General Experimental Workflow for Using MRS4719.

References

• 1. P2X4 receptor–eNOS signaling pathway in cardiac myocytes as a novel protective mechanism in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Technical Support Center: Optimizing MRS4719 Concentration for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of MRS4719 in in vitro assays. Our resources are designed to address specific issues that may arise during experimentation, ensuring accurate and reproducible results.

Important Note for Researchers: Initial information has indicated a potential misclassification of MRS4719's primary target. This guide is based on current scientific literature identifying MRS4719 as a potent P2X4 receptor antagonist , not a P2Y1 receptor antagonist. The provided data, protocols, and signaling pathways are therefore centered on its activity at the P2X4 receptor.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of MRS4719?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor, which is an ATP-gated ion channel. It is crucial to design and interpret experiments based on its inhibitory action on P2X4 receptors.

Q2: What is the mechanism of action of the P2X4 receptor?

A2: The P2X4 receptor is a ligand-gated ion channel that opens in response to binding by extracellular adenosine (B11128) triphosphate (ATP). This activation leads to the influx of cations, primarily Ca²⁺ and Na⁺, into the cell, causing membrane depolarization and triggering various downstream signaling pathways.[1][2][3] In immune cells like macrophages and microglia, this can lead to the release of inflammatory mediators.

Q3: What is a typical effective concentration range for MRS4719 in in vitro assays?

A3: The effective concentration of MRS4719 will vary depending on the cell type, assay conditions, and the concentration of the agonist (ATP) used. However, its reported IC₅₀ value for the human P2X4 receptor is approximately 0.503 µM.[4] Therefore, a concentration range of 0.1 µM to 10 µM is a reasonable starting point for most cell-based assays.

Q4: How should I prepare a stock solution of MRS4719?

A4: For in vitro experiments, MRS4719 should be dissolved in a suitable organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM). This stock solution can then be serially diluted in your assay buffer or cell culture medium to achieve the desired final concentrations. It is critical to keep the final DMSO concentration in the assay low (typically ≤ 0.1%) to avoid solvent-induced artifacts. Always include a vehicle control (media with the same final DMSO concentration without MRS4719) in your experiments.

Q5: What are some common in vitro assays where MRS4719 can be used?

A5: MRS4719 is well-suited for various in vitro assays designed to investigate P2X4 receptor function. These include:

• Calcium Flux Assays: To measure changes in intracellular calcium concentration in response to ATP stimulation and its inhibition by MRS4719.[4]

• Electrophysiology (Patch-Clamp): To directly measure the ion channel activity of P2X4 receptors and its blockade by MRS4719.

• Cytokine Release Assays (e.g., ELISA): To quantify the release of inflammatory cytokines (like IL-1β or TNF-α) from immune cells following P2X4 activation and its modulation by MRS4719.[5]

• Cell Viability and Proliferation Assays: To assess the role of P2X4 receptors in these processes.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No inhibitory effect of MRS4719 observed.	Incorrect Target Assumption: The assay may be designed around a P2Y1 receptor-mediated response, where MRS4719 is not active.	Confirm that the observed cellular response is mediated by P2X4 receptors. Use a known P2X4 agonist (e.g., ATP) and confirm that the response is blocked by other known P2X4 antagonists.
Suboptimal MRS4719 Concentration: The concentration used may be too low to effectively inhibit the P2X4 receptors in your specific cell system.	Perform a dose-response curve with a wider range of MRS4719 concentrations (e.g., 0.01 µM to 100 µM) to determine the IC₅₀ in your assay.
Compound Instability or Precipitation: MRS4719 may have degraded or precipitated out of solution, especially at higher concentrations in aqueous buffers.	Prepare fresh stock solutions. Visually inspect for any precipitation after dilution into aqueous media. Consider using a lower final concentration or a different formulation if solubility is an issue.
High Agonist (ATP) Concentration: The concentration of ATP used to stimulate the cells may be too high, requiring a higher concentration of the competitive antagonist to achieve inhibition.	Perform an ATP dose-response curve to determine the EC₅₀ and use a concentration at or near the EC₈₀ for your inhibition assays. This will ensure a sensitive window for observing antagonism.
High background signal or "noisy" data.	Cell Health Issues: Unhealthy or dying cells can have dysregulated ion homeostasis, leading to inconsistent results.	Ensure cells are healthy, have a high viability, and are in the logarithmic growth phase. Perform a cell viability assay (e.g., Trypan Blue or a fluorescence-based assay) in parallel.
Assay Reagent Problems: Issues with the fluorescent dye (in calcium assays) or other reagents can contribute to high background.	Check the expiration dates and proper storage of all reagents. Optimize dye loading concentration and incubation time.
Inconsistent results between experiments.	Variability in Cell Culture: Differences in cell passage number, confluency, or plating density can alter receptor expression and cellular responses.	Use cells within a consistent and narrow passage number range. Standardize cell seeding density and ensure consistent confluency at the time of the assay.
Inconsistent Reagent Preparation: Variations in the preparation of stock solutions or serial dilutions can lead to significant variability.	Use calibrated pipettes and follow a standardized protocol for all reagent preparations. Prepare fresh dilutions for each experiment.

Quantitative Data Summary

The following table summarizes the key quantitative data for MRS4719 based on available literature.

Parameter	Value	Receptor	Species	Assay Type
IC₅₀	0.503 µM	P2X4	Human	Calcium Influx

Experimental Protocols

Protocol 1: Optimizing MRS4719 Concentration using a Calcium Flux Assay

This protocol outlines a method to determine the optimal concentration of MRS4719 for inhibiting ATP-induced calcium influx in a cell line endogenously or recombinantly expressing the P2X4 receptor.

Materials:

• Cells expressing the P2X4 receptor

• Black, clear-bottom 96-well microplates

• Cell culture medium

• Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Cal-520 AM)

• Pluronic F-127

• MRS4719

• ATP (agonist)

• DMSO (vehicle)

• Fluorometric Imaging Plate Reader (FLIPR) or a fluorescence microplate reader with an injection system

Methodology:

• Cell Plating:

  • Seed cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate for 24-48 hours at 37°C in a humidified incubator with 5% CO₂.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Aspirate the cell culture medium from the wells and add 100 µL of the dye-loading buffer to each well.

  • Incubate the plate for 60 minutes at 37°C, protected from light.

• Compound Preparation (Antagonist Plate):

  • Prepare a 10 mM stock solution of MRS4719 in DMSO.

  • Perform serial dilutions of the MRS4719 stock solution in HBSS to create a range of concentrations (e.g., 2X final desired concentrations from 0.02 µM to 20 µM).

  • Include a vehicle control (HBSS with the same final DMSO concentration).

• Agonist Preparation (Agonist Plate):

  • Prepare a solution of ATP in HBSS at a concentration that is 4X the final desired EC₈₀ concentration.

• Assay Execution:

  • After dye loading, gently wash the cells twice with 100 µL of HBSS.

  • Add 50 µL of the appropriate MRS4719 dilution or vehicle control to each well.

  • Incubate the plate for 15-30 minutes at room temperature, protected from light.

  • Place the plate in the fluorescence reader and measure the baseline fluorescence for 10-20 seconds.

  • Inject 50 µL of the ATP solution into each well and continue to measure the fluorescence signal for 2-5 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the vehicle control (0% inhibition) and a control with no ATP added (100% inhibition).

  • Plot the normalized response against the logarithm of the MRS4719 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Mandatory Visualizations

P2X4 Receptor Signaling Pathway

Caption: P2X4 receptor signaling pathway and the inhibitory action of MRS4719.

Experimental Workflow for Antagonist Concentration Optimization

Caption: Workflow for optimizing the concentration of an antagonist like MRS4719.

References

• 1. mdpi.com [mdpi.com]
• 2. P2X4 receptor–eNOS signaling pathway in cardiac myocytes as a novel protective mechanism in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P2X4 Receptor Function in the Nervous System and Current Breakthroughs in Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. RETRACTED ARTICLE: Anti-inflammatory Effects of Novel P2X4 Receptor Antagonists, NC-2600 and NP-1815-PX, in a Murine Model of Colitis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MRS4719 Delivery in Animal Models

Welcome to the technical support center for the use of MRS4719 in animal models. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is MRS4719 and what is its mechanism of action?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel. In the central nervous system, P2X4 receptors are primarily expressed on microglia and macrophages.[1][2] Activation of these receptors by extracellular ATP, often released during tissue injury or inflammation, leads to an influx of cations, triggering downstream signaling cascades that promote the release of pro-inflammatory cytokines and contribute to neuroinflammation.[1][2][3] By blocking the P2X4 receptor, MRS4719 can mitigate this neuroinflammatory response, which is a key mechanism in its neuroprotective effects observed in models of ischemic stroke.[4]

Q2: What is the primary animal model for studying the efficacy of MRS4719?

A2: The most common animal model used to evaluate the neuroprotective effects of MRS4719 is the transient middle cerebral artery occlusion (MCAO) model in mice.[4] This model mimics ischemic stroke by temporarily blocking blood flow to a specific brain region, leading to neuronal damage.[5][6][7] The efficacy of MRS4719 is typically assessed by measuring the reduction in infarct volume and improvements in neurological deficits following the ischemic event.[4]

Q3: What is the recommended delivery method and dosage for MRS4719 in mice?

A3: In published studies, MRS4719 has been effectively delivered via continuous subcutaneous infusion using Alzet® osmotic pumps.[4] An optimal dose of 1.5 mg/kg/day administered for 3 days post-stroke has been shown to significantly reduce infarct volume in mice.[4]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the in vivo delivery of MRS4719.

Formulation and Solubility Issues

Problem: Difficulty dissolving MRS4719 for in vivo administration.

Background: Like many small molecule inhibitors, MRS4719 may have limited aqueous solubility. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent used to dissolve such compounds for in vivo studies.[8][9]

Suggested Solution:

• Initial Dissolution: Prepare a stock solution of MRS4719 in 100% DMSO. The stability of many compounds in DMSO at room temperature or 4°C is generally good.[10][11]

• Vehicle Preparation: For subcutaneous infusion using Alzet® pumps, the DMSO stock solution will likely need to be diluted with a sterile, biocompatible vehicle such as saline or phosphate-buffered saline (PBS) to a final concentration that is well-tolerated by the animal.

• Final DMSO Concentration: It is crucial to minimize the final concentration of DMSO administered to the animal, as high concentrations can have pharmacological effects and cause local tissue irritation.[8] A final DMSO concentration of 10% or less in the infusion solution is a common practice in in vivo studies.

• Solubility Testing: Before preparing a large batch for your study, perform small-scale solubility tests to determine the maximum concentration of MRS4719 that remains in solution in your chosen vehicle at the final desired DMSO concentration. Observe the solution for any precipitation over time at 37°C (the animal's body temperature).

Quantitative Data Summary: Solvent Properties

Property	Dimethyl Sulfoxide (DMSO)	Saline (0.9% NaCl)
Type	Polar aprotic solvent	Isotonic aqueous solution
Use	Dissolves a wide range of polar and nonpolar compounds	Vehicle for in vivo administration
Biocompatibility	Can be toxic at high concentrations	Generally well-tolerated

Subcutaneous Delivery and Alzet® Pump Implantation

Problem: Inconsistent drug delivery or adverse reactions at the implantation site.

Background: Continuous subcutaneous infusion with Alzet® osmotic pumps is a reliable method for maintaining steady-state drug levels.[5][6] However, improper implantation technique can lead to complications.

Suggested Solutions:

• Pump Preparation:

  • Fill the pumps under sterile conditions to prevent infection.[7][8]

  • Ensure the pump is filled completely, without any air bubbles, as this can affect the pumping rate.[8]

  • Prime the pumps in sterile saline at 37°C for the recommended duration before implantation to ensure immediate and consistent drug delivery.[7][8]

• Surgical Procedure:

  • Implant the pump subcutaneously in the mid-scapular region of the back.[12]

  • Create a subcutaneous pocket that is large enough for the pump to move freely without putting pressure on the skin or surrounding tissues.[12]

  • Ensure the wound is closed securely to prevent the pump from being expelled.

• Troubleshooting Common Issues:

  • Local Inflammation/Irritation: This could be due to a high concentration of DMSO in the vehicle or a reaction to the compound itself. Consider further reducing the final DMSO concentration.

  • Pump Extrusion: This may occur if the subcutaneous pocket is too small or the incision is not properly closed.

  • Inconsistent Results: Verify the correct filling and priming of the pumps. Ensure all animals are of a similar age and weight, as these factors can influence pharmacokinetics.

Lack of Efficacy or High Variability in Experimental Results

Problem: Failure to observe the expected neuroprotective effects of MRS4719 or high variability between animals.

Background: Several factors can contribute to a lack of efficacy, including issues with the drug itself, the animal model, or the experimental procedures.

Suggested Solutions:

• Confirm Compound Activity: Before starting in vivo experiments, it is advisable to confirm the activity of your batch of MRS4719 in an in vitro assay, such as a calcium influx assay using cells expressing the P2X4 receptor.

• Animal Model Consistency: The MCAO surgery has a steep learning curve and variability in the extent of the initial ischemic injury can lead to high variability in outcomes. Ensure the surgical procedure is performed consistently and that cerebral blood flow reduction is monitored and verified.

• • The timing of drug administration relative to the ischemic insult is critical. For neuroprotection, post-stroke administration is clinically relevant.

  • Ensure the dose is sufficient to achieve a therapeutic concentration at the target site in the brain.

• Off-Target Effects: While MRS4719 is reported to be selective for the P2X4 receptor, off-target effects at higher concentrations cannot be entirely ruled out and could potentially confound results.[3] There can be pharmacological differences between human and mouse P2X4 receptors, which may affect the efficacy of some antagonists across species.[13][14]

Experimental Protocols

Middle Cerebral Artery Occlusion (MCAO) in Mice

This is a summarized protocol based on established methods.[5][6][7]

• Anesthesia and Preparation: Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane). Maintain the animal's body temperature at 37°C using a heating pad.

• Surgical Exposure: Make a midline neck incision and carefully dissect to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Vessel Ligation: Ligate the distal end of the ECA. Place a temporary ligature around the CCA and the ICA.

• Filament Insertion: Make a small incision in the ECA. Insert a silicon-coated monofilament through the ECA into the ICA until it occludes the origin of the middle cerebral artery (MCA).

• Occlusion and Reperfusion: For transient MCAO, leave the filament in place for a defined period (e.g., 60 minutes). To achieve reperfusion, carefully withdraw the filament.

• Wound Closure and Recovery: Close the neck incision and allow the animal to recover from anesthesia in a warm environment.

• Post-Operative Care: Provide appropriate post-operative analgesia and monitor the animal for neurological deficits.

Subcutaneous Implantation of Alzet® Osmotic Pump

This protocol is a general guide for subcutaneous pump implantation.[12]

• Pump Preparation: Fill and prime the Alzet® pump with the MRS4719 solution according to the manufacturer's instructions.

• Anesthesia: Anesthetize the mouse.

• Incision: Make a small incision in the skin of the mid-scapular region.

• Pocket Formation: Using blunt dissection, create a small subcutaneous pocket.

• Pump Implantation: Insert the primed pump into the pocket.

• Wound Closure: Close the incision with wound clips or sutures.

• Recovery: Monitor the animal during recovery from anesthesia.

Visualizations

P2X4 Receptor Signaling Pathway in Neuroinflammation

Caption: P2X4 receptor signaling pathway in microglia and the inhibitory action of MRS4719.

Experimental Workflow for MRS4719 Efficacy Testing

Caption: A typical experimental workflow for evaluating the efficacy of MRS4719 in a mouse model of ischemic stroke.

References

• 1. Identification of New Human P2X7 Antagonists Using Ligand- and Structure-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Paradigms in Purinergic Receptor Ligand Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of the molecular determinants of antagonist potency in the allosteric binding pocket of human P2X4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unresolved issues and controversies in purinergic signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alzet.com [alzet.com]
• 6. ahmedical.com [ahmedical.com]
• 7. alzet.com [alzet.com]
• 8. alzet.com [alzet.com]
• 9. Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. alzet.com [alzet.com]
• 13. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability of MRS4719 in Solution

This technical support center is designed for researchers, scientists, and drug development professionals working with MRS4719. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you address common stability issues encountered during your experiments, ensuring the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid MRS4719 and its stock solutions?

A1: Proper storage is crucial for maintaining the integrity of MRS4719. For the solid compound, short-term storage at 0-4°C in the dark is recommended for days to weeks, while long-term storage should be at -20°C for months to years.[1] For stock solutions prepared in DMSO, storage at 4°C is suitable for up to two weeks, and for periods up to six months, storage at -80°C is advised.[2]

Q2: My MRS4719 solution appears to have a precipitate after thawing. What should I do?

A2: Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures. To address this, warm the solution gently to room temperature and vortex thoroughly to ensure complete re-dissolution before use. To prevent this, consider preparing a more dilute stock solution or avoiding repeated freeze-thaw cycles by aliquoting the stock solution into single-use vials.[3]

Q3: I am observing a decrease in the activity of MRS4719 in my aqueous assay buffer. What could be the cause?

A3: Loss of activity in aqueous solutions can be due to several factors, including:

• Hydrolysis: The molecule may be susceptible to degradation by water, a process that can be influenced by the pH of your buffer.

• Oxidation: MRS4719 may be sensitive to dissolved oxygen in the buffer.

• Adsorption: The compound might be adsorbing to the surfaces of your experimental plastics (e.g., tubes, plates), reducing its effective concentration.

• Poor Solubility: The compound may have limited solubility in your aqueous buffer, leading to precipitation over time, which can be mistaken for degradation.[4]

Q4: How can I minimize the degradation of MRS4719 in my experiments?

A4: To enhance the stability of MRS4719 in solution, consider the following best practices:

• Prepare Fresh Solutions: Whenever possible, prepare working solutions fresh from a stock solution just before each experiment.[4]

• Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to protect against light-induced degradation.[3]

• Control Temperature: Perform experiments at the lowest feasible temperature to slow down potential degradation reactions.[4]

• Optimize pH: If you suspect pH-dependent degradation, perform a stability study across a range of pH values to identify the optimal pH for your experiments.

• Use High-Purity Solvents: Ensure that all solvents used for preparing solutions are of high purity and free from reactive impurities.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common stability issues with MRS4719 solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Inconsistent experimental results	Compound degradation in stock or working solution.	Prepare fresh solutions for each experiment. Validate the stability of the compound under your specific experimental conditions using a stability assessment protocol.
Precipitate forms in stock solution upon storage	Poor solubility at storage temperature; Compound degradation to an insoluble product.	Prepare a more dilute stock solution. Ensure the solvent is appropriate for long-term storage at the intended temperature. Analyze the precipitate to determine if it is the parent compound or a degradant.[4]
Loss of compound activity in a cell-based assay	Degradation in culture medium; Adsorption to plasticware; Poor cell permeability.	Assess compound stability directly in the cell culture medium. Use low-binding plates or add a small, non-interfering amount of a surfactant. Evaluate cell permeability using standard assays.[4]
Appearance of new peaks in HPLC/LC-MS analysis over time	Compound degradation.	Attempt to identify the degradation products to understand the degradation pathway. Implement strategies to mitigate the specific degradation mechanism (e.g., adjust pH, add antioxidants, protect from light).[4]
Color change in solution	Chemical degradation or oxidation.	This often indicates compound instability.[3] Do not use the solution. Prepare a fresh solution and re-evaluate your preparation and storage procedures.

Data Presentation

Table 1: Recommended Storage Conditions for MRS4719

Form	Storage Temperature	Duration	Reference
Solid (Powder)	0 - 4°C	Short-term (days to weeks)	[1]
Solid (Powder)	-20°C	Long-term (months to years)	[1]
Stock Solution in DMSO	4°C	Up to 2 weeks	[2]
Stock Solution in DMSO	-80°C	Up to 6 months	[2]

Experimental Protocols

Protocol: Preliminary Stability Assessment of MRS4719 in an Aqueous Buffer

This protocol provides a general method to evaluate the stability of MRS4719 in a specific aqueous buffer over time.

Materials:

• MRS4719 solid compound

• High-purity DMSO

• Aqueous buffer of interest (e.g., PBS, cell culture medium)

• HPLC or LC-MS system

• Low-binding microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution of MRS4719 in DMSO (e.g., 10 mM).

• Prepare Working Solution: Dilute the stock solution to the final desired concentration in your aqueous buffer. Prepare a sufficient volume to be aliquoted for all time points.

• Time Point Zero (T=0): Immediately after preparation, take an aliquot of the working solution. If the buffer contains proteins, quench any potential enzymatic degradation by adding an equal volume of cold acetonitrile (B52724) or methanol. Centrifuge to pellet any precipitate and transfer the supernatant to an HPLC vial for analysis. This will serve as your baseline.

• Incubation: Aliquot the remaining working solution into separate sealed, light-protected tubes for each future time point. Incubate these samples under the conditions you wish to test (e.g., room temperature, 37°C).

• Subsequent Time Points: At your desired intervals (e.g., 1, 4, 8, 24 hours), take one of the incubated aliquots and process it in the same manner as the T=0 sample.

• Analysis: Analyze all samples by HPLC or LC-MS.

• Data Analysis: Compare the peak area of the parent MRS4719 compound at each time point to the peak area at T=0. A decrease in the peak area of the parent compound, and potentially the appearance of new peaks, indicates degradation.

Mandatory Visualizations

Caption: A workflow for troubleshooting MRS4719 instability.

Caption: Factors impacting the stability of MRS4719 in solution.

References

• 1. medkoo.com [medkoo.com]
• 2. MRS4719 Datasheet DC Chemicals [dcchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

How to control for vehicle effects with MRS4719

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing the P2X4 receptor antagonist, MRS4719, in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MRS4719 and what is its primary mechanism of action?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor, which is an ATP-gated ion channel.[1][2] Its mechanism of action involves blocking the influx of cations, including calcium (Ca2+), through the P2X4 receptor, which is often triggered by the binding of extracellular adenosine (B11128) triphosphate (ATP).[3][4] This inhibitory action makes it a valuable tool for studying the physiological and pathological roles of the P2X4 receptor, particularly in the context of neuroinflammation and chronic pain.[5][6]

Q2: What is the recommended starting concentration for in vitro experiments?

A2: The reported IC50 value of MRS4719 for the human P2X4 receptor is approximately 0.503 µM. A common starting point for in vitro cell-based assays would be in the range of 1-10 µM. However, it is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental conditions.

Q3: What is a suitable vehicle for dissolving MRS4719 for in vitro and in vivo studies?

A3: MRS4719 is a hydrophobic compound. For in vitro experiments, it is typically dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. This stock solution is then further diluted in the aqueous culture medium to the final desired concentration. It is critical to keep the final DMSO concentration in the culture medium low (ideally below 0.1%) to avoid solvent-induced cellular toxicity.

For in vivo studies in animal models, such as mice, a common approach for hydrophobic compounds is to first dissolve them in a minimal amount of an organic solvent like DMSO and then suspend or dilute this solution in a biocompatible vehicle. Formulations may include:

• DMSO and Saline/PBS: A solution of up to 10% DMSO in sterile saline or phosphate-buffered saline (PBS) is often used for intraperitoneal or subcutaneous injections.

• Co-solvents: A mixture of solvents like DMSO, polyethylene (B3416737) glycol (PEG), and water can be used to improve solubility.

• Formulations with cyclodextrins: Cyclodextrins can be used to encapsulate hydrophobic molecules and increase their aqueous solubility.

Crucially, a vehicle control group that receives the same vehicle without MRS4719 must be included in all experiments to account for any effects of the vehicle itself.

Q4: How can I control for potential off-target effects of MRS4719?

A4: While MRS4719 is reported to be selective for the P2X4 receptor, it is good practice to control for potential off-target effects. Here are some strategies:

• Use a structurally unrelated P2X4 antagonist: Comparing the effects of MRS4719 with another P2X4 antagonist that has a different chemical structure can help confirm that the observed effects are due to P2X4 inhibition.

• Rescue experiments: If possible, overexpressing the P2X4 receptor in your system could potentially rescue the phenotype induced by MRS4719, demonstrating on-target activity.

• Test against related receptors: If you have the capability, screen MRS4719 against other P2X receptor subtypes to confirm its selectivity in your experimental system.

• Use the lowest effective concentration: Performing a careful dose-response analysis and using the lowest concentration that elicits the desired effect will minimize the risk of off-target interactions.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor solubility or precipitation of MRS4719 in aqueous media.	MRS4719 is hydrophobic and may precipitate when diluted from a high-concentration organic stock into an aqueous buffer or cell culture medium.	- Prepare a higher concentration stock solution in 100% DMSO.- When diluting into your final aqueous solution, add the MRS4719 stock dropwise while vortexing or stirring to ensure rapid mixing.- Consider using a vehicle containing a surfactant like Tween-20 or a co-solvent like PEG for in vitro assays, ensuring you have a proper vehicle control.- For in vivo preparations, ensure the final DMSO concentration is appropriate for the route of administration and animal model.
Inconsistent or no effect of MRS4719 in experiments.	- Compound degradation: MRS4719 may be unstable under certain storage or experimental conditions.- Incorrect concentration: The concentration used may be too low to elicit a response.- Cell health: The cells may not be expressing the P2X4 receptor at sufficient levels or may be unhealthy.	- Aliquot the MRS4719 stock solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.- Prepare fresh dilutions from the stock for each experiment.- Perform a dose-response experiment to determine the optimal concentration.- Verify P2X4 receptor expression in your cell line or tissue of interest using techniques like qPCR or western blotting.- Ensure your cells are healthy and in the logarithmic growth phase.
Observed cellular toxicity.	- High concentration of MRS4719: The concentration used may be toxic to the cells.- Vehicle toxicity: The concentration of the organic solvent (e.g., DMSO) in the final medium may be too high.	- Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration of MRS4719.- Ensure the final concentration of DMSO or other organic solvents is non-toxic to your cells (typically ≤ 0.1% for DMSO).- Always include a vehicle-only control to assess the toxicity of the vehicle itself.

Experimental Protocols

In Vitro Experiment: Inhibition of ATP-induced Calcium Influx

This protocol describes a general method to assess the inhibitory effect of MRS4719 on ATP-induced calcium influx in a cell line endogenously or exogenously expressing the P2X4 receptor.

Materials:

• Cells expressing P2X4 receptor

• Cell culture medium

• MRS4719

• DMSO

• ATP

• Calcium imaging dye (e.g., Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Plate reader with fluorescence detection capabilities

Procedure:

• Cell Preparation: Seed the cells in a 96-well black-walled, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a 10 mM stock solution of MRS4719 in 100% DMSO.

  • Prepare serial dilutions of the MRS4719 stock solution in your assay buffer (e.g., HBSS) to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM).

  • Prepare a vehicle control solution containing the same final concentration of DMSO as the highest MRS4719 concentration.

• Dye Loading:

  • Wash the cells once with HBSS.

  • Load the cells with a calcium imaging dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Wash the cells to remove excess dye.

• Compound Incubation:

  • Add the prepared MRS4719 dilutions or the vehicle control to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

• Calcium Measurement:

  • Measure the baseline fluorescence using a plate reader.

  • Add a solution of ATP to all wells to stimulate the P2X4 receptor. The final concentration of ATP should be pre-determined to elicit a sub-maximal response.

  • Immediately begin measuring the fluorescence intensity over time to capture the calcium influx.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) for each well.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the MRS4719 concentration and fit the data to a dose-response curve to determine the IC50 value.

In Vivo Experiment: Vehicle Preparation for Subcutaneous Administration in Mice

This protocol provides a general guideline for preparing MRS4719 for subcutaneous administration in mice.

Materials:

• MRS4719

• DMSO

• Sterile saline (0.9% NaCl) or PBS

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Determine the required dose and volume: Based on previous studies, a dose of 1.5 mg/kg/day has been shown to be effective in mice.[3] Calculate the total amount of MRS4719 needed for your study. The injection volume for subcutaneous administration in mice is typically around 100 µL.

• Dissolve MRS4719 in DMSO:

  • Weigh the required amount of MRS4719 and place it in a sterile microcentrifuge tube.

  • Add a small volume of 100% DMSO to dissolve the compound completely. For example, to achieve a final DMSO concentration of 10% in the injection volume, you would dissolve the required dose in 10 µL of DMSO.

• Dilute with sterile saline or PBS:

  • While vortexing, slowly add 90 µL of sterile saline or PBS to the DMSO solution to bring the final volume to 100 µL. The slow addition while mixing is crucial to prevent precipitation.

• Prepare the vehicle control: In a separate tube, prepare the vehicle control by mixing 10 µL of DMSO with 90 µL of sterile saline or PBS.

• Administration: Administer the prepared MRS4719 solution or the vehicle control subcutaneously to the mice.

Note: The solubility of MRS4719 in this vehicle preparation should be visually confirmed. If precipitation occurs, further optimization of the vehicle composition may be necessary.

Data Presentation

Parameter	MRS4719	Reference
Target	P2X4 Receptor	[1][2]
Mechanism of Action	Antagonist	[1][2]
Human P2X4 IC50	0.503 µM	[1][2]
Effective In Vivo Dose (mice)	1.5 mg/kg/day (subcutaneous)	[3]

Visualizations

Caption: Experimental workflow for using a vehicle control with MRS4719.

Caption: Simplified signaling pathway of the P2X4 receptor and the inhibitory action of MRS4719.

References

• 1. P2X4 receptor–eNOS signaling pathway in cardiac myocytes as a novel protective mechanism in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. P2X4 Receptor Function in the Nervous System and Current Breakthroughs in Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. The P2X4 Receptor: Cellular and Molecular Characteristics of a Promising Neuroinflammatory Target | MDPI [mdpi.com]
• 6. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results with MRS4719

Welcome to the technical support center for MRS4719. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected experimental outcomes. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter.

Frequently Asked Questions (FAQs)

Q1: What is MRS4719 and what is its primary target?

MRS4719 is a potent and selective antagonist of the P2X4 receptor, a ligand-gated ion channel activated by extracellular ATP. It has been primarily investigated for its neuroprotective effects in models of ischemic stroke. It is crucial to note that MRS4719's primary target is the P2X4 receptor, not other P2X or P2Y receptor subtypes.

Q2: What are the expected in vitro effects of MRS4719?

In in vitro assays, MRS4719 is expected to inhibit ATP-induced calcium influx in cells expressing the P2X4 receptor. The half-maximal inhibitory concentration (IC50) for the human P2X4 receptor is approximately 0.503 μM.

Q3: What are the expected in vivo effects of MRS4719?

In animal models of ischemic stroke, such as the middle cerebral artery occlusion (MCAO) model in mice, administration of MRS4719 is expected to reduce infarct volume and brain atrophy, thereby exerting a neuroprotective effect.

Troubleshooting Guides

Issue 1: No inhibition of ATP-induced calcium influx is observed in our in vitro assay.

If you are not observing the expected inhibitory effect of MRS4719 on ATP-induced calcium influx, consider the following potential causes and troubleshooting steps:

Potential Cause	Troubleshooting Step
Incorrect Receptor Target	Confirm that your cell line expresses the P2X4 receptor. MRS4719 is highly selective for P2X4 and will have minimal to no effect on other P2X or P2Y receptors.
Compound Degradation	MRS4719 should be stored dry and protected from light at 0-4°C for short-term and -20°C for long-term storage. Prepare fresh stock solutions in an appropriate solvent like DMSO and use them promptly. Avoid repeated freeze-thaw cycles.
Solubility Issues	Ensure MRS4719 is fully dissolved. While soluble in DMSO, precipitation can occur when diluting into aqueous buffers like PBS. It is advisable to first dissolve the compound in DMSO and then make further dilutions in your assay buffer. A final DMSO concentration of 0.1% is generally well-tolerated by most cell lines.
Assay Conditions	Optimize the concentration of ATP used to stimulate the cells. The potency of MRS4719 as an antagonist will be dependent on the concentration of the agonist (ATP). Also, verify the health and viability of your cells.
Calcium Indicator Problems	Common issues with fluorescent calcium indicators include uneven dye loading, dye leakage, and photobleaching. Ensure proper loading protocols are followed and consider using indicators less prone to leakage.

Issue 2: Inconsistent or no neuroprotective effect of MRS4719 is observed in our in vivo stroke model.

Variability in in vivo experiments is common. If you are not observing the expected neuroprotective effects of MRS4719, consider these factors:

Potential Cause	Troubleshooting Step
Drug Administration and Dosage	For the MCAO mouse model, MRS4719 has been shown to be effective when administered via continuous infusion (e.g., using an Alzet minipump) at doses of 1.5-3 mg/kg/day for 3 days. Bolus injections may not provide sustained exposure.
Timing of Administration	The therapeutic window for neuroprotective agents is often narrow. Ensure that the administration of MRS4719 is initiated within the appropriate timeframe post-ischemic insult as established in published studies.
Severity of Ischemic Insult	The extent of the initial ischemic damage can significantly impact the outcome. Ensure your MCAO procedure is consistent and results in a reproducible infarct volume in the control group. After 24 hours of permanent MCAO, the total infarct percentage is typically around 40±5% of the hemisphere.
Animal Strain and Physiology	The genetic background and physiological status (e.g., age, weight) of the animals can influence the response to both the ischemic injury and the therapeutic agent. Maintain consistency in the animals used.
Off-Target Effects	While MRS4719 is highly selective for P2X4, unexpected off-target effects at very high concentrations cannot be entirely ruled out. Ensure you are using the compound within the recommended dose range.
Inconsistent Surgical Procedure	The MCAO surgery requires precision. Variations in suture placement or duration of occlusion can lead to high variability in infarct size. It is critical to maintain consistent surgical technique.

Quantitative Data Summary

Parameter	Value	Experimental System	Reference
IC50 (human P2X4)	0.503 μM	HEK293 cells expressing human P2X4 receptor	[1]
In Vivo Dosage	1.5 - 3 mg/kg/day	Mouse model of MCAO	[1]
Infarct Volume Reduction	Significant reduction at 1.5 and 3.0 mg/kg	Mouse model of MCAO	[1]

Experimental Protocols

Calcium Mobilization Assay

This protocol describes a method to measure ATP-induced calcium influx in HEK293 cells stably expressing the human P2X4 receptor.

Materials:

• HEK293 cells stably expressing human P2X4 receptor

• Culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• ATP solution

• MRS4719 stock solution (in DMSO)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Seed HEK293-hP2X4 cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare the calcium indicator loading solution by diluting Fluo-4 AM and Pluronic F-127 in assay buffer.

• Remove the culture medium from the cells and add the loading solution. Incubate for 1 hour at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Prepare serial dilutions of MRS4719 in assay buffer from the DMSO stock. The final DMSO concentration should not exceed 0.1%.

• Add the MRS4719 dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Place the plate in the fluorescence plate reader and set the instrument to record fluorescence intensity over time.

• Inject the ATP solution into the wells to a final concentration that elicits a submaximal response.

• Record the change in fluorescence, which corresponds to the influx of calcium.

• Analyze the data to determine the inhibitory effect of MRS4719.

Middle Cerebral Artery Occlusion (MCAO) Mouse Model

This is a summary of a common procedure for inducing focal cerebral ischemia. All animal procedures must be approved by an institutional animal care and use committee.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthesia (e.g., isoflurane)

• Surgical tools

• Monofilament suture (e.g., 6-0 nylon with a silicon-coated tip)

• MRS4719

• Alzet osmotic minipumps

• 2,3,5-triphenyltetrazolium chloride (TTC)

Procedure:

• Anesthetize the mouse and maintain its body temperature at 37°C.

• Make a midline neck incision and carefully expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA.

• Insert the monofilament suture into the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). The typical insertion depth is 9-10 mm from the carotid bifurcation.

• After the desired occlusion period (e.g., 60 minutes for transient MCAO), withdraw the suture to allow reperfusion. For permanent MCAO, the suture is left in place.

• Implant an Alzet osmotic minipump subcutaneously for the continuous delivery of MRS4719 at the desired dose.

• After the desired survival period (e.g., 24 hours or 3 days), euthanize the animal and harvest the brain.

• Slice the brain into coronal sections and stain with TTC to visualize the infarct. The healthy tissue will stain red, while the infarcted tissue will remain white.

• Quantify the infarct volume using image analysis software.

Visualizations

Caption: P2X4 receptor signaling pathway and the inhibitory action of MRS4719.

Caption: Experimental workflow for a calcium mobilization assay using MRS4719.

Caption: Logical troubleshooting workflow for in vivo MCAO experiments with MRS4719.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Minimizing MRS4719 Toxicity in Long-Term Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the potential toxicity of MRS4719 during long-term experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is MRS4719 and what is its known mechanism of action?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor (P2X4R).[1][2][3] The P2X4 receptor is an ATP-gated ion channel involved in various physiological and pathological processes, including inflammation and neuropathic pain. MRS4719 exerts its effects by blocking the influx of ions, such as Ca2+, that are induced by ATP binding to the P2X4 receptor.[1][2][3] It has shown neuroprotective effects in preclinical models of ischemic stroke.[1][2][4]

Q2: What are the potential causes of toxicity associated with small molecules like MRS4719 in long-term studies?

A2: Toxicity in long-term studies with small molecule inhibitors can stem from several factors:

• On-target toxicity: Continuous inhibition of the primary target (P2X4R) may disrupt normal physiological processes, leading to adverse effects.

• Off-target effects: The compound may interact with other unintended molecular targets, causing unforeseen side effects.[5]

• Metabolite toxicity: The breakdown products of MRS4719 in the body could be toxic.[5]

• Compound accumulation: Long-term administration may lead to the accumulation of the compound or its metabolites in specific tissues, reaching toxic concentrations.

• Solvent toxicity: The vehicle used to dissolve and administer MRS4719 can have its own toxic effects, especially with prolonged use.[5]

Q3: How can I proactively assess the potential toxicity of MRS4719 before starting a long-term in vivo study?

A3: A tiered approach involving a series of in vitro toxicity assays is recommended as an initial screen to identify potential liabilities before moving into animal studies.[6][7] These assays can provide valuable information on the general cytotoxicity, genotoxicity, and potential for specific organ toxicity.[8] This helps in de-risking the compound and guiding the design of subsequent in vivo studies.[9]

Troubleshooting Guide

Issue 1: Observed signs of toxicity in animals during a long-term study (e.g., weight loss, lethargy, organ damage).

• Possible Cause: The dose of MRS4719 is too high for chronic administration.

  • Solution: Re-evaluate the dose. The optimal therapeutic dose with minimal toxicity needs to be carefully determined. A dose-response study assessing both efficacy and toxicity is crucial. The reported effective dose in a short-term stroke model was 1.5 mg/kg/day.[1][2] For long-term studies, a lower dose might be necessary.

• Possible Cause: Off-target effects of MRS4719.

  • Solution: Conduct a broader panel of in vitro safety pharmacology assays to identify potential off-target interactions. If specific off-targets are identified, consider whether the observed toxicities align with the known functions of those targets.

• Possible Cause: Vehicle or solvent toxicity.

  • Solution: Always include a vehicle-only control group in your long-term study.[5] This will help differentiate the toxicity of the compound from that of the vehicle. If the vehicle is causing toxicity, explore alternative, less toxic formulations.

Issue 2: Inconsistent or unexpected results in toxicity assays.

• Possible Cause: Impurity or degradation of the MRS4719 compound.

  • Solution: Ensure you are using a high-purity batch of MRS4719.[5] Verify the compound's identity and purity using analytical methods like LC-MS and NMR. Store the compound under the recommended conditions to prevent degradation.

• Possible Cause: The chosen cell line or animal model is particularly sensitive.

  • Solution: If using a cell-based assay, consider testing on multiple cell lines to understand the spectrum of sensitivity.[5] For in vivo studies, the choice of animal strain can influence toxicological outcomes.

Data Presentation: Recommended Toxicity Screening

To systematically evaluate the potential toxicity of MRS4719, a series of in vitro and in vivo studies should be conducted. The results should be summarized in clear and structured tables for easy comparison.

Table 1: In Vitro Toxicity Screening Panel for MRS4719

Assay Type	Endpoint Measured	Cell Line/System	Purpose
Cytotoxicity	Cell Viability (e.g., MTT, CellTiter-Glo)[7][10]	Relevant cell lines (e.g., neuronal, hepatic, renal)	To determine the concentration at which MRS4719 causes general cell death.
Hepatotoxicity	Liver enzyme release (e.g., ALT, AST), Albumin synthesis	Primary hepatocytes, HepG2 cells	To assess the potential for liver damage, a common site of drug metabolism and toxicity.[11]
Cardiotoxicity	hERG channel inhibition, cardiomyocyte viability	hERG-expressing cells, iPSC-derived cardiomyocytes	To evaluate the risk of cardiac arrhythmias and other heart-related toxicities.
Nephrotoxicity	Kidney cell viability, specific kidney injury markers	Renal proximal tubule cells (e.g., HK-2)	To assess the potential for kidney damage.
Genotoxicity	DNA damage, mutations (e.g., Ames test, micronucleus assay)	Bacterial strains, mammalian cells	To determine if MRS4719 can cause genetic damage, which could have long-term carcinogenic potential.[8]
Immunotoxicity	Cytokine release, lymphocyte proliferation	Primary immune cells (e.g., PBMCs)	To evaluate the potential for adverse effects on the immune system.

Table 2: Example Data from a Dose-Range Finding Acute Toxicity Study in Rodents

Dose Group (mg/kg/day)	Number of Animals	Clinical Observations	Body Weight Change (%)	Key Organ Weight Changes	Histopathological Findings
Vehicle Control	5 M, 5 F	Normal	+5%	None	No abnormalities detected
1	5 M, 5 F	Normal	+4.5%	None	No abnormalities detected
5	5 M, 5 F	Mild lethargy in 2/10 animals within 1 hour of dosing	+2%	Slight increase in liver weight	Minimal centrilobular hypertrophy in the liver
10	5 M, 5 F	Moderate lethargy, ruffled fur in 8/10 animals	-3%	Significant increase in liver and kidney weight	Moderate liver cell vacuolation, mild renal tubule injury
20	5 M, 5 F	Severe lethargy, ataxia, one mortality	-10%	Marked increase in liver and kidney weight	Severe hepatocellular necrosis, acute tubular necrosis

Experimental Protocols

Protocol 1: General In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of MRS4719 in a suitable solvent (e.g., DMSO). Make serial dilutions in cell culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is non-toxic to the cells (typically <0.5%).[5]

• Treatment: Remove the old medium and add the medium containing different concentrations of MRS4719 or vehicle control to the wells.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692).

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: Long-Term (e.g., 28-day) Repeated Dose Toxicity Study in Rodents

• Animal Selection: Use healthy, young adult rodents (e.g., rats or mice) of both sexes. Acclimatize the animals for at least one week before the study begins.

• Group Allocation: Randomly assign animals to different dose groups, including a vehicle control and at least three dose levels of MRS4719. The doses should be selected based on acute toxicity data and expected therapeutic levels.

• Dosing: Administer MRS4719 and the vehicle daily via the intended clinical route (e.g., oral gavage, subcutaneous injection) for 28 consecutive days.

• Monitoring: Conduct daily clinical observations for signs of toxicity. Record body weight at least twice a week. Monitor food and water consumption.

• Clinical Pathology: Collect blood samples at the end of the study (and possibly at an interim time point) for hematology and clinical chemistry analysis.

• Necropsy and Histopathology: At the end of the study, perform a full necropsy on all animals. Collect and weigh key organs. Preserve organs in formalin for histopathological examination by a qualified pathologist.

• Data Analysis: Analyze all data for statistically significant differences between the dose groups and the control group. Determine the No-Observed-Adverse-Effect Level (NOAEL).[9]

Visualizations

References

• 1. ahajournals.org [ahajournals.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. criver.com [criver.com]
• 7. In vitro toxicology - Wikipedia [en.wikipedia.org]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. Preclinical research strategies for drug development | AMSbiopharma [amsbiopharma.com]
• 10. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro Technologies :: Toxicology resources [lifescience.invitro.com.au]

Technical Support Center: Refining MRS4719 Administration for Enhanced Neuroprotection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of MRS4719, a potent P2X4 receptor antagonist, for enhancing neuroprotection in experimental settings. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data presentation to facilitate successful and reproducible research.

Frequently Asked Questions (FAQs)

Q1: What is MRS4719 and what is its primary mechanism of action for neuroprotection?

A1: MRS4719 is a potent and selective antagonist of the P2X4 receptor, with an IC50 of 0.503 μM for the human P2X4 receptor.[1] Its neuroprotective effects are primarily attributed to the inhibition of P2X4 receptor activation on microglia. In pathological conditions such as ischemic stroke, excessive ATP is released, which can activate P2X4 receptors on microglia, leading to their activation and the release of pro-inflammatory cytokines and neurotoxic mediators. By blocking this receptor, MRS4719 is thought to dampen the neuroinflammatory response, thereby protecting neurons from secondary damage.

Q2: What is the recommended in vivo dosage and administration route for MRS4719 in mice?

A2: In a mouse model of ischemic stroke (middle cerebral artery occlusion), the optimal dose of MRS4719 for significant neuroprotection is 1.5 mg/kg/day.[2][3] The recommended administration method is continuous subcutaneous infusion over three days using an Alzet osmotic minipump.[1][4]

Q3: What are the storage and stability recommendations for MRS4719?

A3: MRS4719 is shipped at ambient temperature and is stable for several weeks under these conditions. For short-term storage (days to weeks), it is recommended to store the compound at 0 - 4°C in a dry, dark place. For long-term storage (months to years), it should be kept at -20°C.[5]

Q4: In which experimental models has the neuroprotective efficacy of MRS4719 been demonstrated?

A4: The neuroprotective and neuro-rehabilitative activities of MRS4719 have been shown in a mouse model of ischemic stroke induced by middle cerebral artery occlusion (MCAO).[1][6] Studies have demonstrated that MRS4719 can reduce infarct volume and brain atrophy.[1]

Q5: What is the selectivity profile of MRS4719?

A5: MRS4719 is highly selective for the P2X4 receptor over other P2X receptor subtypes, including P2X1, P2X2/3, and P2X3 receptors.[2][3]

Troubleshooting Guides

In Vitro Experiments

Problem	Possible Cause(s)	Suggested Solution(s)
Inconsistent neuroprotective effects of MRS4719	- Cell passage number too high, leading to altered phenotype and response.- Inconsistent cell seeding density.- Variability in the oxygen-glucose deprivation (OGD) procedure.- Mycoplasma contamination.	- Use cells within a defined low passage number range.- Ensure a single-cell suspension and accurate cell counting before plating.- Standardize the duration of OGD, gas mixture, and temperature. Use a calibrated hypoxic chamber.- Regularly test cell cultures for mycoplasma contamination.
High background signal or cell death in vehicle control wells	- DMSO concentration is too high and causing toxicity.- Poor quality of reagents or culture media.	- Ensure the final DMSO concentration in the culture medium is below 0.5% (v/v) and that the vehicle control wells receive the same final DMSO concentration as the treated wells.- Use high-purity, sterile-filtered reagents and freshly prepared media.
MRS4719 precipitates in the culture medium	- The concentration of MRS4719 exceeds its solubility in the aqueous medium.	- Prepare a concentrated stock solution of MRS4719 in 100% DMSO.- When diluting into the final culture medium, ensure rapid and thorough mixing. The final DMSO concentration should be kept as low as possible.

In Vivo Experiments

Problem	Possible Cause(s)	Suggested Solution(s)
Skin irritation or necrosis at the osmotic pump implantation site	- The subcutaneous pocket is too small, causing pressure from the pump.- Leakage of a concentrated salt solution from the pump after its operational lifetime.- Irritation from the vehicle or drug solution.	- Create a subcutaneous pocket that is slightly larger than the pump to allow for some movement.- Ensure the pump is implanted with the exit port facing away from the incision.- Remove the osmotic pump after its specified delivery duration has ended.[7]
Variable infarct volumes in the MCAO mouse model	- Inconsistent occlusion of the middle cerebral artery.- Variations in body temperature during and after surgery.- Differences in the genetic background of the mice.	- Ensure the filament used for occlusion is of the correct size and is inserted to the correct depth.- Maintain the mouse's body temperature at 37°C throughout the surgical procedure and recovery period.[8]- Use mice from a consistent and reliable vendor with a well-defined genetic background.
No significant neuroprotective effect observed	- Suboptimal dosage of MRS4719.- Incorrect timing of administration.- Degradation of the compound due to improper storage or handling.	- Perform a dose-response study to determine the optimal dose for your specific experimental conditions, starting with the recommended 1.5 mg/kg/day.- Administer MRS4719 immediately after the ischemic event for therapeutic studies.- Store and handle MRS4719 according to the manufacturer's recommendations.

Data Presentation

In Vitro Efficacy of MRS4719

Parameter	Value	Cell Type	Assay
IC50	0.503 μM	Human P2X4 Receptor-expressing cells	Calcium influx assay[1]
Effective Concentration Range	0.1 - 3.0 μM	Primary human monocyte-derived macrophages	Inhibition of ATP-induced Ca2+ influx[1]

In Vivo Efficacy of MRS4719 in a Mouse MCAO Model

Dose	Administration Route	Duration	Outcome
1.5 mg/kg/day	Subcutaneous (Alzet minipump)	3 days	Significant reduction in infarct volume[2][3]
3.0 mg/kg/day	Subcutaneous (Alzet minipump)	3 days	Significant reduction in infarct volume (ceiling effect observed)[4]
3.0 mg/kg/day	Subcutaneous (Alzet minipump)	3 days	Improved learning and memory after stroke[1]

Experimental Protocols

In Vitro Neuroprotection Assay: Oxygen-Glucose Deprivation (OGD) in Primary Cortical Neurons

• Cell Culture: Plate primary cortical neurons on poly-D-lysine coated plates and culture for 7-8 days in Neurobasal medium supplemented with B27.

• OGD Induction:

  • Wash the neurons with glucose-free DMEM.

  • Place the cultures in an anaerobic chamber with a gas mixture of 80% N2 and 20% CO2 at 37°C for 2 hours to mimic ischemia.[6]

• MRS4719 Treatment: Prepare a stock solution of MRS4719 in 100% DMSO. Immediately after OGD, replace the glucose-free DMEM with normal culture medium containing the desired final concentration of MRS4719 or vehicle (DMSO). Ensure the final DMSO concentration is below 0.5%.

• Reoxygenation: Incubate the neurons under normoxic conditions (95% air, 5% CO2) for 24 hours.

• Assessment of Neuroprotection: Evaluate cell viability using assays such as MTT, LDH release, or by counting surviving neurons after staining with markers like NeuN and propidium (B1200493) iodide.

In Vivo Administration of MRS4719 using Alzet Osmotic Minipumps in a Mouse MCAO Model

• MRS4719 Solution Preparation:

  • Based on the mouse body weight and the pump's flow rate, calculate the total amount of MRS4719 needed.

  • Dissolve the calculated amount of MRS4719 in a minimal amount of 100% DMSO.

  • Slowly add sterile saline or PBS to the DMSO solution while vortexing to achieve the final desired concentration. The final DMSO concentration should be kept as low as possible to avoid toxicity.

• Alzet Pump Filling and Priming:

  • Following the manufacturer's instructions, fill the Alzet osmotic minipumps with the prepared MRS4719 solution using a sterile syringe and the provided filling tube.

  • Prime the filled pumps by incubating them in sterile 0.9% NaCl at 37°C for at least 4-6 hours before implantation to ensure immediate pumping at a constant rate.[1]

• MCAO Surgery: Induce focal cerebral ischemia in mice using the intraluminal filament model of middle cerebral artery occlusion (MCAO). A 60-minute occlusion followed by reperfusion is a common paradigm.[3]

• Pump Implantation:

  • Immediately after the MCAO procedure, while the mouse is still under anesthesia, make a small subcutaneous incision on the back, slightly posterior to the scapulae.

  • Create a small subcutaneous pocket by blunt dissection.

  • Insert the primed Alzet osmotic pump into the pocket.

  • Close the incision with wound clips or sutures.

• Post-operative Care and Analysis: Provide appropriate post-operative care, including analgesia. After the 3-day infusion period, assess the neuroprotective effects of MRS4719 by measuring the infarct volume (e.g., using TTC staining) and neurological deficits.

Mandatory Visualizations

P2X4 Receptor Signaling Pathway in Microglia

References

• 1. neurophysics.ucsd.edu [neurophysics.ucsd.edu]
• 2. Pharmacological Treatment of Neonatal and Juvenile Mice to Study Spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Up-Regulation of P2X4 Receptors in Spinal Microglia after Peripheral Nerve Injury Mediates BDNF Release and Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Oxygen-Glucose Deprivation to Study Ischemic Cell Death | Springer Nature Experiments [experiments.springernature.com]
• 5. Preparation and Implantation of Alzet Pumps (Osmotic Pumps) [protocols.io]
• 6. Cell culture, oxygen glucose deprivation/reoxygenation (OGD/R) injury and cell viability determination [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. P2X4 receptor controls microglia activation and favors remyelination in autoimmune encephalitis | EMBO Molecular Medicine [link.springer.com]

Reference Data & Comparative Studies

Validating the Antagonist Effect of MRS4719 on P2X4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The P2X4 receptor, an ATP-gated cation channel, has emerged as a significant therapeutic target for a range of conditions, including neuropathic pain, neuroinflammation, and ischemic stroke.[1][2] Its activation in immune cells like microglia and macrophages triggers downstream signaling cascades involved in inflammatory responses.[2][3] Consequently, the development of potent and selective P2X4 antagonists is of considerable interest. This guide provides an objective comparison of MRS4719, a novel P2X4 antagonist, with other established inhibitors, supported by experimental data and detailed protocols.

Comparative Analysis of P2X4 Antagonists

MRS4719 has been identified as a potent antagonist of the human P2X4 receptor.[4][5][6] Its efficacy, measured by its half-maximal inhibitory concentration (IC50), positions it as a strong candidate for further investigation. The following table summarizes the quantitative data for MRS4719 and other commonly used P2X4 antagonists.

Antagonist	Target Species	IC50 (μM)	Mechanism of Action	Key Characteristics
MRS4719	Human	0.503	Not specified	Neuroprotective in ischemic stroke models.[4][7][8]
BX430	Human	0.54	Allosteric	No effect on rat and mouse P2X4 orthologs.[9]
NP-1815-PX	Mammalian	Not specified	Not specified	Anti-inflammatory and pain-relieving properties.[2][10]
5-BDBD	Human	Not specified	Allosteric (debated)	Ineffective on mouse P2X4.[2][11][12]
PSB-12062	Mammalian	Not specified	Not specified	Water-soluble phenoxazine (B87303) derivative.[2]
BAY-1797	Human, Mouse	High potency	Not specified	Effective on both human and mouse P2X4.[11][12][13]
TNP-ATP	Human	17	Not specified	Broad spectrum (P2X1-4); higher potency on human vs. mouse P2X4.[1][11]
PPADS	Human, Mouse	34 - 42	Competitive	Broad-spectrum P2 antagonist, not selective for P2X4.[1][2][10][11]

Experimental Protocols for Antagonist Validation

Validating the antagonist effect of a compound like MRS4719 on P2X4 receptors involves a multi-step process, from initial screening in recombinant cell lines to functional assays in primary cells.

Intracellular Calcium ([Ca²⁺]i) Influx Assay

This is a primary method for high-throughput screening of P2X4 antagonists. It measures the ability of a compound to block the increase in intracellular calcium that occurs upon ATP-mediated channel activation.

• Cell Lines: Human Embryonic Kidney (HEK293) or 1321N1 astrocytoma cells stably overexpressing the human P2X4 receptor are commonly used.[7][14] For studying endogenous receptors, primary human monocyte-derived macrophages or THP-1 cells are suitable.[4][9]

• Protocol:

  • Cell Plating: Plate the cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-60 minutes at 37°C, according to the manufacturer's instructions.

  • Wash: Gently wash the cells with a buffered salt solution (e.g., HBSS) to remove extracellular dye.

  • Compound Incubation: Add varying concentrations of the antagonist (e.g., MRS4719) to the wells and incubate for a predetermined time (e.g., 15 minutes).[4]

  • Signal Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence.

  • Agonist Addition: Add a specific concentration of ATP (an EC80 concentration is typical to ensure a robust signal) to stimulate the P2X4 receptors.

  • Data Acquisition: Record the change in fluorescence intensity over time. The antagonist's effect is quantified by the reduction in the ATP-induced fluorescence signal compared to vehicle-treated controls.

  • Data Analysis: Plot the percentage of inhibition against the antagonist concentration to determine the IC50 value.

Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity and is the gold standard for characterizing the mechanism of antagonism.

• Configuration: Whole-cell voltage-clamp configuration is used to measure the macroscopic currents flowing through the P2X4 channels on the entire cell membrane.[15]

• Protocol:

  • Cell Preparation: Use cells expressing P2X4 receptors, plated on glass coverslips.

  • Recording: Obtain a high-resistance seal between the patch pipette and the cell membrane. Rupture the membrane to achieve the whole-cell configuration.

  • Voltage Clamp: Clamp the cell membrane at a negative holding potential (e.g., -60 mV).

  • Agonist Application: Apply ATP to the cell to evoke an inward current carried by Na⁺ and Ca²⁺.

  • Antagonist Application: Co-apply the antagonist with ATP, or pre-apply the antagonist before agonist application, to observe the inhibition of the current.

  • Data Analysis: The reduction in the current amplitude in the presence of the antagonist is used to quantify its inhibitory effect. By applying the antagonist at different agonist concentrations, one can determine if the antagonism is competitive or non-competitive (allosteric).[9]

Visualizing Pathways and Workflows

P2X4 Receptor Signaling and Antagonism

The binding of extracellular ATP to the P2X4 receptor opens a non-selective cation channel, leading to the influx of Ca²⁺ and Na⁺.[16] This influx triggers various downstream signaling pathways, including the activation of the NLRP3 inflammasome and p38 MAPK, which are crucial in inflammatory responses.[1][3] Antagonists like MRS4719 block the initial activation step, thereby inhibiting these downstream effects.

Caption: P2X4 signaling pathway and its inhibition by an antagonist like MRS4719.

Experimental Workflow for P2X4 Antagonist Validation

The process of validating a novel P2X4 antagonist follows a logical progression from high-throughput screening to detailed mechanistic studies and finally to in vivo efficacy models.

Caption: A typical workflow for the validation of a novel P2X4 antagonist.

References

• 1. P2X4 purinoceptor signaling in chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Structural and Functional Features of the P2X4 Receptor: An Immunological Perspective [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. MRS4719 - Immunomart [immunomart.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ahajournals.org [ahajournals.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Identification and characterization of a selective allosteric antagonist of human P2X4 receptor channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. rupress.org [rupress.org]
• 16. P2X4 receptor–eNOS signaling pathway in cardiac myocytes as a novel protective mechanism in heart failure - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to P2X4 Receptor Antagonists: MRS4719 vs. MRS4596

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent P2X4 receptor antagonists, MRS4719 and MRS4596. The information presented is based on available experimental data to assist researchers in selecting the appropriate tool compound for their studies targeting the P2X4 receptor, a key player in neuroinflammation, chronic pain, and other pathologies.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for MRS4719 and MRS4596, highlighting their potency and in vivo efficacy.

Parameter	MRS4719	MRS4596	Reference(s)
Target	Human P2X4 Receptor	Human P2X4 Receptor	[1]
IC50 (hP2X4R)	0.503 µM	1.38 µM	[1]
Selectivity	Highly selective vs. hP2X1R, hP2X2/3R, hP2X3R	Highly selective vs. hP2X1R, hP2X2/3R, hP2X3R	[2]
In Vivo Model	Mouse Middle Cerebral Artery Occlusion (MCAO)	Mouse Middle Cerebral Artery Occlusion (MCAO)	[1]
In Vivo Effect	Neuroprotective, learning and memory enhancement	Neuroprotective	[1]
Reported Efficacy	Dose-dependently reduces infarct volume and brain atrophy	Shows neuroprotective effects	[1]

P2X4 Receptor Signaling Pathway

The P2X4 receptor is an ATP-gated cation channel. Its activation initiates a cascade of intracellular events. The diagram below illustrates a simplified signaling pathway of the P2X4 receptor, particularly in the context of microglia, where it is extensively studied.

Caption: P2X4 receptor signaling cascade initiated by ATP binding.

Experimental Methodologies

This section details the experimental protocols used to characterize and compare MRS4719 and MRS4596.

In Vitro Potency and Selectivity: Calcium Influx Assay

This assay determines the potency of antagonists by measuring their ability to inhibit the rise in intracellular calcium ([Ca²⁺]i) triggered by a P2X4 receptor agonist.

1. Cell Culture and Preparation:

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human P2X4 receptor (hP2X4-HEK293) are commonly used.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a 5% CO₂ humidified atmosphere.

• Plating: For the assay, cells are seeded into black-walled, clear-bottom 96-well plates and grown to confluence.

2. Dye Loading:

• The cell culture medium is removed, and the cells are washed with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Cells are then incubated with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in the dark at 37°C for approximately one hour. This allows the dye to enter the cells.

3. Compound Incubation:

• After dye loading, the cells are washed to remove any extracellular dye.

• Varying concentrations of the P2X4 antagonists (MRS4719 or MRS4596) are added to the wells and incubated for a defined period (e.g., 15-30 minutes) to allow for receptor binding.

4. Measurement of Calcium Influx:

• The 96-well plate is placed in a fluorescence microplate reader, such as a FlexStation 3.

• A P2X4 receptor agonist, typically ATP, is added to the wells to stimulate the receptor.

• The fluorescence intensity is measured in real-time, before and after the addition of the agonist. An increase in fluorescence indicates a rise in intracellular calcium.

5. Data Analysis:

• The inhibitory effect of the antagonist is calculated by comparing the peak fluorescence in the presence of the antagonist to the peak fluorescence in the absence of the antagonist (control).

• IC50 values are determined by plotting the percentage of inhibition against the logarithm of the antagonist concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow: In Vitro Calcium Influx Assay

The following diagram outlines the typical workflow for evaluating P2X4 antagonists using a calcium influx assay.

Caption: Workflow for assessing P2X4 antagonist potency.

In Vivo Efficacy: Middle Cerebral Artery Occlusion (MCAO) Model

This animal model of ischemic stroke is used to evaluate the neuroprotective effects of P2X4 antagonists.

1. Animal Preparation:

• Species: Adult male mice are commonly used.

• Anesthesia: Animals are anesthetized with an appropriate agent (e.g., isoflurane). Body temperature is maintained at 37°C throughout the procedure.

2. Surgical Procedure:

• A midline neck incision is made to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• The ECA is ligated and a small incision is made.

• A silicon-coated monofilament is introduced through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA). Occlusion is typically maintained for 60 minutes.

• After the occlusion period, the filament is withdrawn to allow for reperfusion.

3. Drug Administration:

• MRS4719 and MRS4596 have been administered via continuous subcutaneous infusion using an Alzet minipump for 3 days post-stroke.[1]

• The dose range for MRS4719 that showed significant neuroprotection was 1.5 and 3.0 mg/kg/day.[1]

4. Assessment of Outcome:

• Infarct Volume: At a predetermined time point after MCAO (e.g., 3 days), the animals are euthanized, and their brains are removed. The brains are sliced and stained with 2,3,5-triphenyltetrazolium chloride (TTC). Healthy tissue stains red, while the infarcted tissue remains white. The infarct volume is then quantified.

• Neurological Deficits: Behavioral tests, such as the rotarod test for motor coordination and balance, and memory tests can be performed to assess functional recovery.

Conclusion

Both MRS4719 and MRS4596 are potent and selective antagonists of the human P2X4 receptor. The available data indicates that MRS4719 exhibits a higher potency in vitro compared to MRS4596.[1] In a mouse model of ischemic stroke, both compounds have demonstrated neuroprotective effects, with MRS4719 also showing improvements in learning and memory.[1] The choice between these two antagonists will depend on the specific requirements of the research, including the desired potency and the specific in vivo outcomes being investigated. This guide provides the foundational data and experimental context to aid in this decision-making process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Principles and properties of ion flow in P2X receptors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of MRS4719 and Other Neuroprotective Agents in Ischemic Stroke

For Researchers, Scientists, and Drug Development Professionals

The landscape of neuroprotective therapies for ischemic stroke is characterized by numerous candidates targeting diverse molecular pathways. While many agents have shown promise in preclinical models, translation to clinical success has been challenging. This guide provides a comparative analysis of MRS4719, a selective P2X4 receptor antagonist, against other notable neuroprotective agents, with a focus on experimental data and methodologies.

Overview of MRS4719

MRS4719 is a potent and selective antagonist of the P2X4 receptor (P2X4R), an ATP-gated cation channel.[1][2][3][4] In the context of ischemic stroke, the activation of P2X4R, particularly on microglia and macrophages, is implicated in neuroinflammatory processes that contribute to secondary brain injury. By blocking this receptor, MRS4719 aims to mitigate these detrimental effects.

Efficacy Data of MRS4719

Preclinical studies have demonstrated the neuroprotective potential of MRS4719 in a mouse model of ischemic stroke.[1][2][3]

Parameter	Vehicle Control	MRS4719 (1.5 mg/kg/day)	Significance
Infarct Volume (mm³)	59.6 ± 5.3	27.47 ± 10.23	p < 0.05
Animal Model	Middle-aged mice (11-12 months)	Middle-aged mice (11-12 months)
Stroke Model	60 min Middle Cerebral Artery Occlusion (MCAO)	60 min Middle Cerebral Artery Occlusion (MCAO)

Table 1: Effect of MRS4719 on Infarct Volume in a Mouse Model of Ischemic Stroke.[1][2]

In addition to reducing infarct volume, MRS4719 has been shown to enhance learning and memory in mice following a stroke.[1][2][3]

Comparative Analysis with Other Neuroprotective Agents

A direct comparison of the efficacy of MRS4719 with other neuroprotective agents is challenging due to variations in experimental models, clinical trial designs, and mechanisms of action. However, the following table summarizes key information for a selection of agents.

Agent	Target/Mechanism of Action	Key Efficacy Data	Development Stage
MRS4719	P2X4 Receptor Antagonist	Reduces infarct volume by ~54% in a mouse MCAO model.[1][2]	Preclinical
Nerinetide (NA-1)	NMDA Receptor Antagonist (PSD-95 inhibition)	Mixed results in clinical trials; the ESCAPE-NA1 trial showed potential benefit in a subgroup of patients not receiving alteplase.[5][6]	Clinical (Phase III)
Edaravone	Antioxidant, Free Radical Scavenger	A network meta-analysis suggests it is most effective for improving NIHSS scores at 7 days post-stroke.[7][8]	Clinically Approved (in some countries)
Minocycline	Antibiotic with Anti-inflammatory and Neuroprotective Properties	Has shown promise in animal models and early-phase clinical trials.[9]	Clinical (Phase II/III)
ApTOLL	Toll-like Receptor 4 (TLR4) Antagonist	In a Phase 2a trial, a high dose significantly reduced mortality (4.76% vs 18.18% for placebo) and infarct volume.[10]	Clinical (Phase II)
Butylphthalide (NBP)	Multi-target agent	A network meta-analysis indicated NBP ranked highest for improving 90-day mRS and NIHSS scores.[7][8]	Clinically Approved (in some countries)
Magnesium Sulfate	NMDA Receptor Antagonist, Vasodilator	Preclinical studies showed promise, but clinical trials in stroke have been largely negative.[11]	Clinical

Table 2: Comparison of MRS4719 with Other Neuroprotective Agents.

Experimental Protocols

MRS4719 Preclinical Efficacy Study

• Animal Model : Young (8-12 weeks old) and middle-aged (11-12 months old) mice of both sexes were used.[1][2]

• Ischemic Stroke Model : Transient focal cerebral ischemia was induced by 60 minutes of middle cerebral artery occlusion (MCAO) followed by reperfusion.[1][2] This is a standard and widely used model to mimic human ischemic stroke.[12]

• Drug Administration : MRS4719 was administered subcutaneously for 3 consecutive days following the stroke induction.[1][2]

• Efficacy Assessment :

  • Infarct Volume : Measured 3 days post-stroke to quantify the extent of brain tissue damage.[1][2]

  • Neurological Function : Learning and memory were assessed 4 weeks after the stroke using the Novel Object Recognition Task.[3]

• In Vitro Validation : The antagonistic activity of MRS4719 at the human P2X4 receptor was confirmed using a [Ca²⁺]i influx assay in HEK cells overexpressing the receptor and in primary human monocyte-derived macrophages.[1][2]

General Clinical Trial Protocol for Acute Ischemic Stroke

While protocols vary, a general framework for neuroprotective agent trials in acute ischemic stroke (AIS) often includes:

• Patient Population : Adults diagnosed with AIS, often confirmed by neuroimaging, and typically within a specific time window from symptom onset.[8]

• Intervention : The investigational neuroprotective agent is administered in addition to the standard of care, which may include intravenous thrombolysis (IVT) or endovascular thrombectomy (EVT).[6][8]

• Comparator : A placebo control group receiving standard care is typically used.[6]

• Outcome Measures :

  • Primary : Often a measure of functional independence at 90 days, such as the modified Rankin Scale (mRS).[7]

  • Secondary : May include changes in the National Institutes of Health Stroke Scale (NIHSS) score, infarct volume on MRI, and mortality rates.[7][10]

Visualizing Mechanisms and Workflows

Caption: MRS4719 inhibits ATP-induced P2X4R activation on immune cells.

Caption: Workflow of the MCAO model used to test MRS4719 efficacy.

Caption: Different agents target distinct pathways in the ischemic cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. ahajournals.org [ahajournals.org]
• 3. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2 H-naphtho[1,2- b][1,4]diazepine-2,4(3 H)-diones as P2X4 Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuroprotective agents in acute ischemic stroke [explorationpub.com]
• 6. Neuroprotective strategies in acute ischemic stroke: A narrative review of recent advances and clinical outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative efficacy of neuroprotective agents for improving neurological function and prognosis in acute ischemic stroke: a network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparative efficacy of neuroprotective agents for improving neurological function and prognosis in acute ischemic stroke: a network meta-analysis [frontiersin.org]
• 9. Neuroprotective Agents for Ischemic Stroke · Recruiting Participants for Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 10. Novel neuroprotective agent promising in stroke | MDedge [mdedge.com]
• 11. Frontiers | Neuroprotection in Acute Ischemic Stroke: A Battle Against the Biology of Nature [frontiersin.org]
• 12. Characterizing the diffusion/perfusion mismatch in experimental focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of MRS4719 Effects Across Diverse Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reported effects of MRS4719, a potent and selective P2X4 receptor antagonist, across various cell lines. The information presented herein is intended to facilitate the assessment of its reproducibility and potential therapeutic applications.

Summary of MRS4719 Effects

MRS4719 is a selective antagonist of the P2X4 receptor, an ATP-gated cation channel. Its primary mechanism of action involves the inhibition of ATP-induced intracellular calcium influx.[1] This activity has been demonstrated to have neuroprotective effects and potential applications in cancer therapy. While the effects of MRS4719 have been consistently reported in cell lines endogenously expressing or overexpressing the P2X4 receptor, its efficacy across a broader range of cell types is an area of ongoing investigation.

Quantitative Data on MRS4719 Activity

The following table summarizes the available quantitative data on the inhibitory activity of MRS4719 in different cell lines. It is important to note that direct comparative studies of MRS4719 across a wide variety of cell lines are limited. Much of the available data on P2X4 antagonists in diverse cell types comes from studies using other compounds, such as 5-BDBD. Where data for MRS4719 is not available, this is indicated.

Cell Line	Cell Type	Assay	Agonist	MRS4719 IC50	Other P2X4 Antagonist IC50	Reference(s)
HEK293	Human Embryonic Kidney (overexpressing human P2X4R)	Calcium Influx	ATP	0.503 µM	5-BDBD: ~1 µM	[1][2]
Human Monocyte-derived Macrophages	Primary Immune Cells	Calcium Influx	ATP	Inhibition observed at 0.1 - 3.0 µM	Not specified	[1]
1321N1	Human Astrocytoma (overexpressing human P2X4R)	Calcium Influx	ATP	Not specified	5-BDBD: 1 ± 0.3 µM	[2]
PC-3	Human Prostate Cancer	Gene Expression	-	Not specified	P2X4 is the most highly expressed P2X receptor.	[3]
A549	Human Lung Carcinoma	Gene Expression	-	Not specified	P2X4 is overexpressed compared to normal lung epithelial cells.	[4]
MCF-7	Human Breast Cancer	Gene Expression	-	Not specified	P2X4 is upregulated in breast cancer.	[5]
U-87 MG	Human Glioblastoma	Gene Expression	-	Not specified	P2X4 expression has been reported.	[6][7]
BV-2	Murine Microglia	Not specified	-	Not specified	P2X4 is expressed and involved in inflammatory responses.	[8][9][10]
HUVEC	Human Umbilical Vein Endothelial Cells	Not specified	-	Not specified	P2X4 is expressed and may be involved in migration.	[11][12]

Signaling Pathways and Experimental Workflows

P2X4 Receptor Signaling Pathway

The binding of ATP to the P2X4 receptor triggers the opening of a non-selective cation channel, leading to an influx of calcium and sodium ions and an efflux of potassium ions. This depolarization and increase in intracellular calcium concentration initiate various downstream signaling cascades. MRS4719 acts by blocking this initial channel opening.

Caption: P2X4 receptor signaling pathway and the inhibitory action of MRS4719.

General Experimental Workflow for Evaluating MRS4719

The following diagram illustrates a typical workflow for assessing the effects of MRS4719 in a given cell line.

Caption: A generalized workflow for testing the effects of MRS4719 in vitro.

Detailed Experimental Protocols

Cell Culture

• HEK293 cells stably expressing human P2X4R:

  • Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

  • Passaging: Cells are passaged at 80-90% confluency using Trypsin-EDTA.

• Human Monocyte-derived Macrophages (MDMs):

  • Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood by Ficoll-Paque density gradient centrifugation. Monocytes are then purified by adherence or using CD14 magnetic beads.

  • Differentiation: Monocytes are cultured in RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 ng/mL Macrophage Colony-Stimulating Factor (M-CSF) for 5-7 days to differentiate into macrophages.

  • Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Cancer Cell Lines (e.g., A549, MCF-7, U-87 MG):

  • Media: Recommended growth medium for the specific cell line (e.g., DMEM or RPMI-1640) supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

  • Passaging: Subculture before reaching confluency according to the specific cell line's growth characteristics.

ATP-Induced Calcium Influx Assay

This assay is the primary method for quantifying the inhibitory effect of MRS4719 on P2X4 receptor function.

• Cell Preparation:

  • Seed cells (e.g., HEK293-P2X4R or MDMs) into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

  • Culture for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) with 20 mM HEPES.

  • Remove the culture medium and wash the cells once with HBSS.

  • Add the dye-loading solution to each well and incubate at 37°C for 30-60 minutes in the dark.

  • Wash the cells twice with HBSS to remove excess dye.

• Assay Procedure:

  • Add HBSS to each well.

  • Acquire a baseline fluorescence reading using a fluorescence plate reader or microscope.

  • Add varying concentrations of MRS4719 to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

  • Add a fixed concentration of ATP (typically in the low micromolar range, predetermined to elicit a submaximal response) to stimulate the P2X4 receptors.

  • Immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence (F0) from the peak fluorescence after ATP addition (F).

  • The percent inhibition by MRS4719 is calculated for each concentration.

  • The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Cell Viability/Proliferation Assay (e.g., MTT Assay)

This assay can be used to assess the effect of MRS4719 on the proliferation of cancer cell lines.

• Cell Seeding: Seed cancer cells into a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of MRS4719 for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Cell Migration Assay (e.g., Wound Healing/Scratch Assay)

This assay is used to evaluate the effect of MRS4719 on the migration of cells, such as endothelial or cancer cells.

• Monolayer Formation: Grow cells to a confluent monolayer in a 6-well or 12-well plate.

• Wound Creation: Create a "scratch" or "wound" in the cell monolayer using a sterile pipette tip.

• Treatment: Wash the cells to remove debris and add fresh medium containing different concentrations of MRS4719.

• Image Acquisition: Capture images of the wound at time 0 and at various time points thereafter (e.g., 6, 12, 24 hours).

• Data Analysis: Measure the width of the wound at different points and calculate the rate of wound closure over time. Compare the migration rate in MRS4719-treated cells to that of untreated control cells.

Conclusion

The available data suggest that MRS4719 is a potent and selective antagonist of the human P2X4 receptor. Its inhibitory effects on ATP-induced calcium influx are reproducible in cell lines expressing this receptor. The P2X4 receptor is expressed in various cancer cell lines, microglia, and endothelial cells, suggesting that MRS4719 may have therapeutic potential in oncology and neuroinflammatory diseases. However, further studies are required to confirm the efficacy and reproducibility of MRS4719's effects in a wider range of cell lines and to elucidate its precise mechanisms of action in different cellular contexts. The experimental protocols provided in this guide offer a framework for conducting such investigations.

References

• 1. Validation of Hv1 channel functions in BV2 microglial cells using small molecule modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. The Purinergic Landscape of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P2x4 receptor promotes mammary cancer progression by sustaining autophagy and associated mesenchymal transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. U87MG Cell Line - Glioblastoma Research using U87MG and Its Impact on Brain Cancer Studies [cytion.com]
• 7. Expression Profiling of Glioblastoma Cell Lines Reveals Novel Extracellular Matrix-Receptor Genes Correlated With the Responsiveness of Glioma Patients to Ionizing Radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accegen.com [accegen.com]
• 9. An immortalized cell line expresses properties of activated microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of Inflammatory Signals in BV-2 Microglia in Response to Wnt3a - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impaired proliferation and migration of HUVEC and melanoma cells by human anti-FGF2 mAbs derived from a murine hybridoma by guided selection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. VEGF-induced HUVEC migration and proliferation are decreased by PDE2 and PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of MRS4719's Neuroprotective Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo neuroprotective effects of MRS4719, a potent P2X4 receptor antagonist, with other neuroprotective agents in the context of ischemic stroke. The information presented is based on preclinical experimental data, with a focus on quantitative outcomes and detailed methodologies to aid in the evaluation and design of future studies.

Executive Summary

MRS4719 has demonstrated significant neuroprotective efficacy in a well-established in vivo model of ischemic stroke. Administered post-insult, it effectively reduces brain infarct volume and shows potential for improving functional outcomes. This guide compares MRS4719 primarily with other neuroprotective agents for which in vivo data in similar stroke models are available, including Cerebrolysin, Citicoline (B1669096), and N-acetylcysteine (NAC). The comparison highlights differences in their mechanisms of action, therapeutic windows, and reported efficacy.

Comparative Efficacy of Neuroprotective Agents

The following tables summarize the quantitative data from in vivo studies of MRS4719 and alternative neuroprotective agents in rodent models of middle cerebral artery occlusion (MCAO), a common model for ischemic stroke.

Table 1: Effect of Neuroprotective Agents on Infarct Volume

Compound	Species/Model	Dosage	Administration Route & Timing	Infarct Volume Reduction (%)	Reference
MRS4719	Mouse (MCAO)	1.5 mg/kg/day	Subcutaneous, 3 days post-stroke	~54% (vs. vehicle)	[1][2]
Cerebrolysin	Rat (MCAO)	10 mg/kg & 60 mg/kg	Intravenous, 3h & 24h post-ischemia	Dose-dependent reduction	[3]
Citicoline	Rat (MCAO)	-	-	27.8% (meta-analysis of 14 studies)	[4][5]
N-acetylcysteine (NAC)	Gerbil (BCO)	20 mg/kg	-	Significant reduction in brain edema and MDA levels	[6]
Morroniside	Mouse (MCAO)	40 mg/kg	Intravenous, 0h post-surgery	38.6%	[7]

Note: Direct comparison should be made with caution due to variations in experimental models, species, and methodologies.

Table 2: Effect of Neuroprotective Agents on Neurological Deficit Scores

Compound	Species/Model	Neurological Score	Outcome	Reference
MRS4719	Mouse (MCAO)	Learning & Memory	Enhanced activity 4 weeks post-stroke	[1][2]
Cerebrolysin	Rat (MCAO)	Neurological Deficit Score	Significant improvement	[3]
Citicoline	-	-	Improved neurological functions	[4]
N-acetylcysteine (NAC)	Gerbil (BCO)	Hyperactivity	Reduced	[6]
Amiodarone (B1667116)	Mouse (MCAO)	Asymmetric body swing & corner test	Improved functional outcomes	[8]

Note: Different scoring systems (e.g., mNSS, Bederson score) are used across studies, making direct numerical comparison challenging.

Experimental Protocols

A standardized and reproducible experimental protocol is crucial for the validation of neuroprotective agents. The following is a generalized protocol for the transient middle cerebral artery occlusion (MCAO) model in mice, based on common practices in the cited literature.

Transient Middle Cerebral Artery Occlusion (MCAO) Model Protocol

• Animals: Adult male mice (e.g., C57BL/6), 8-12 weeks old, weighing 25-30g. Animals are housed under standard laboratory conditions with free access to food and water.

• Anesthesia: Anesthesia is induced with isoflurane (B1672236) (3-4% for induction, 1.5-2% for maintenance) in a mixture of oxygen and nitrous oxide. Body temperature is maintained at 37°C using a heating pad.

• Surgical Procedure:

  • A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and dissected distally.

  • A 6-0 nylon monofilament with a silicon-coated tip is introduced into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • Successful occlusion is confirmed by a significant drop in cerebral blood flow (>80%) using a laser Doppler flowmeter.

• Ischemia and Reperfusion: The filament is left in place for 60 minutes (transient ischemia). After 60 minutes, the filament is withdrawn to allow for reperfusion.

• Drug Administration: MRS4719 (1.5 mg/kg/day) is dissolved in a suitable vehicle and administered subcutaneously for 3 consecutive days, with the first dose given after the onset of reperfusion.

• Behavioral Testing:

  • Neurological Deficit Score: Assessed at 24h, 72h, and weekly post-MCAO using a standardized scale (e.g., modified Neurological Severity Score - mNSS or Bederson score).

  • Rotarod Test: To assess motor coordination and balance. Mice are trained on the rotarod for 3 days prior to surgery. Post-MCAO, the latency to fall is recorded at various time points.

• Histological Analysis:

  • At the end of the experiment, animals are euthanized, and brains are collected.

  • Infarct Volume Measurement: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC). The infarct area (pale) is quantified using image analysis software.

  • Immunohistochemistry: Brain sections can be stained for markers of neuronal death (e.g., Fluoro-Jade), inflammation (e.g., Iba1 for microglia), and apoptosis (e.g., TUNEL).

Signaling Pathways and Mechanisms of Action

Understanding the underlying molecular mechanisms is critical for drug development. The following diagrams illustrate the proposed signaling pathways for MRS4719 and its comparators.

Caption: Proposed signaling pathway of MRS4719 in ischemic stroke.

Caption: Simplified signaling pathways of alternative neuroprotective agents.

Experimental Workflow

The following diagram outlines a typical experimental workflow for the in vivo validation of a neuroprotective compound like MRS4719.

Caption: General experimental workflow for in vivo neuroprotection studies.

Conclusion

MRS4719 emerges as a promising neuroprotective agent with a clear mechanism of action targeting the P2X4 receptor. The in vivo data in a mouse model of ischemic stroke demonstrates its ability to significantly reduce infarct volume. For a comprehensive evaluation of its therapeutic potential, further studies directly comparing MRS4719 with other neuroprotective agents under identical experimental conditions are warranted. Additionally, more detailed investigations into its effects on a wider range of behavioral outcomes and long-term recovery are necessary to fully elucidate its clinical translatability. This guide provides a foundational framework for researchers to design and interpret such critical in vivo validation studies.

References

• 1. Role of P2X4/NLRP3 Pathway-Mediated Neuroinflammation in Perioperative Neurocognitive Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Cerebrolysin Ameliorates Focal Cerebral Ischemia Injury Through Neuroinflammatory Inhibition via CREB/PGC-1α Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current knowledge on the neuroprotective and neuroregenerative properties of citicoline in acute ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Citicoline in Neuroprotection and Neurorepair in Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Beneficial effects of n-acetylcysteine on ischaemic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Microglial M2 Polarization Mediated the Neuroprotective Effect of Morroniside in Transient MCAO-Induced Mice [frontiersin.org]
• 8. Neuroprotective effects of amiodarone in a mouse model of ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of P2X4 Receptor Antagonists: MRS4719 and NP-1815-PX

A comprehensive guide for researchers in drug development, providing a detailed comparison of the pharmacological and experimental profiles of two prominent P2X4 receptor antagonists, MRS4719 and NP-1815-PX.

This guide offers an objective analysis of MRS4719 and NP-1815-PX, two selective antagonists of the P2X4 receptor, a key player in neuroinflammation and chronic pain. By summarizing key quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways, this document aims to equip researchers with the necessary information to make informed decisions for their drug development programs.

At a Glance: Key Pharmacological Parameters

Both MRS4719 and NP-1815-PX are potent antagonists of the human P2X4 receptor, with NP-1815-PX exhibiting a slightly lower IC50 value in in vitro assays.[1] MRS4719, developed from the same chemical scaffold as NP-1815-PX, has demonstrated significant neuroprotective effects in preclinical models of ischemic stroke.[2][3] In contrast, NP-1815-PX has been extensively studied for its anti-allodynic properties in neuropathic pain models and its anti-inflammatory effects in colitis.[1][4]

Parameter	MRS4719	NP-1815-PX
Target	P2X4 Receptor	P2X4 Receptor
Mechanism of Action	Antagonist	Antagonist
Reported IC50 (human P2X4R)	0.503 µM[2][3]	0.26 µM[1]
Primary Therapeutic Area (Preclinical)	Ischemic Stroke[2][3]	Neuropathic Pain,[1] Inflammation (Colitis)[4]

In Vivo Efficacy: A Comparative Overview

MRS4719 in Ischemic Stroke

In a mouse model of middle cerebral artery occlusion (MCAO), MRS4719 demonstrated dose-dependent neuroprotective effects. An optimal dose of 1.5 mg/kg/day significantly reduced infarct volume compared to vehicle-treated animals.[2][3] Furthermore, treatment with MRS4719 was associated with enhanced learning and memory in the post-stroke recovery phase.[2]

Model	Compound	Dose	Key Findings
Middle Cerebral Artery Occlusion (MCAO) in mice	MRS4719	1.5 mg/kg/day	Significantly reduced infarct volume (27.47 ± 10.23 mm³ vs. 59.6 ± 5.3 mm³ in vehicle; p<0.05).[2][3]
Showed learning and memory enhancing activity 4 weeks after stroke.[2]

NP-1815-PX in Neuropathic Pain and Colitis

NP-1815-PX has shown significant efficacy in a mouse model of herpetic pain, where intrathecal administration suppressed the induction of mechanical allodynia.[1] In a rat model of dinitrobenzene sulfonic acid (DNBS)-induced colitis, oral administration of NP-1815-PX attenuated body weight loss and improved macroscopic and microscopic colonic damage.[4]

Model	Compound	Dose	Key Findings
Herpetic Pain in mice	NP-1815-PX	10 and 30 pmol/mouse (intrathecal)	Dose-dependently suppressed mechanical allodynia.[1]
DNBS-Induced Colitis in rats	NP-1815-PX	3, 10, 30 mg/kg (oral)	Attenuated body weight loss and reduced macroscopic tissue injury score.[4]

Signaling Pathways and Mechanism of Action

Both MRS4719 and NP-1815-PX exert their effects by blocking the P2X4 receptor, an ATP-gated ion channel primarily expressed on immune cells like microglia and macrophages.[5] Activation of the P2X4 receptor leads to an influx of calcium ions, triggering downstream signaling cascades involved in pain and inflammation.

P2X4 Receptor Signaling in Neuropathic Pain

In the context of neuropathic pain, P2X4 receptor activation on microglia in the spinal cord is a critical event. The subsequent calcium influx leads to the activation of p38 MAP kinase and the release of Brain-Derived Neurotrophic Factor (BDNF).[6][7][8] BDNF then acts on neurons to alter their excitability, contributing to pain hypersensitivity.[6][8] Antagonists like NP-1815-PX are thought to interrupt this signaling cascade, thereby reducing allodynia.

P2X4 signaling in neuropathic pain.

P2X4 Receptor Signaling in Neuroinflammation

In neuroinflammatory conditions such as ischemic stroke and colitis, P2X4 receptor activation on microglia and macrophages contributes to the inflammatory response. One key downstream pathway involves the activation of the NLRP3 inflammasome, leading to the processing and release of pro-inflammatory cytokines like IL-1β.[4][9] Antagonists such as MRS4719 and NP-1815-PX can mitigate this inflammatory cascade by blocking the initial P2X4 receptor-mediated calcium signal.

P2X4 signaling in neuroinflammation.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are summaries of the key experimental protocols used to evaluate MRS4719 and NP-1815-PX.

MRS4719: Middle Cerebral Artery Occlusion (MCAO) Model

The neuroprotective effects of MRS4719 were assessed in a mouse model of ischemic stroke induced by MCAO.

• Animal Model: Young (8-12 weeks old) and middle-aged (11-12 months) mice of both sexes were used.[2]

• Surgical Procedure: Anesthesia was induced, and a filament was inserted into the internal carotid artery to occlude the middle cerebral artery for 60 minutes. Reperfusion was initiated by withdrawing the filament.[2]

• Drug Administration: MRS4719 was administered subcutaneously for 3 consecutive days post-stroke.[2]

• Outcome Measures:

  • Infarct Volume: Measured 3 days post-stroke.[2]

  • Learning and Memory: Assessed 4 weeks post-stroke using behavioral tests.[2]

Experimental workflow for MRS4719 in MCAO.

NP-1815-PX: Herpetic Pain Model

The anti-allodynic effects of NP-1815-PX were evaluated in a mouse model of herpes simplex virus (HSV-1)-induced pain.

• Animal Model: Mice were inoculated with HSV-1.[1]

• Drug Administration: NP-1815-PX was administered intrathecally twice daily from day 5 to day 7 post-inoculation.[1]

• Outcome Measures:

  • Mechanical Allodynia: Assessed using a pain-related score.[1]

NP-1815-PX: DNBS-Induced Colitis Model

The anti-inflammatory effects of NP-1815-PX were assessed in a rat model of colitis.

• Animal Model: Colitis was induced in male Sprague-Dawley rats by intrarectal administration of 2,4-dinitrobenzene sulfonic acid (DNBS).[4]

• Drug Administration: NP-1815-PX was administered orally for 6 consecutive days immediately following the induction of colitis.[4]

• Outcome Measures:

  • Body Weight and Spleen Weight: Monitored daily.[4]

  • Macroscopic and Microscopic Damage: Assessed at the end of the study.[4]

  • Inflammatory Markers: Levels of IL-1β in colonic tissue were measured.[4]

Conclusion

Both MRS4719 and NP-1815-PX are valuable research tools for investigating the role of the P2X4 receptor in various pathologies. While NP-1815-PX appears slightly more potent in vitro, MRS4719 has shown promising in vivo efficacy in a model of ischemic stroke. The choice between these two compounds will ultimately depend on the specific research question and the experimental model being employed. The data and protocols presented in this guide provide a solid foundation for researchers to make an informed selection and to design future comparative studies that will further elucidate the therapeutic potential of P2X4 receptor antagonism.

References

• 1. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ahajournals.org [ahajournals.org]
• 4. RETRACTED ARTICLE: Anti-inflammatory Effects of Novel P2X4 Receptor Antagonists, NC-2600 and NP-1815-PX, in a Murine Model of Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The P2X4 Receptor: Cellular and Molecular Characteristics of a Promising Neuroinflammatory Target | MDPI [mdpi.com]
• 6. Role of microglia and P2X4 receptors in chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. P2X4 purinoceptor signaling in chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. P2X4 Receptor Function in the Nervous System and Current Breakthroughs in Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of P2X4/NLRP3 Pathway-Mediated Neuroinflammation in Perioperative Neurocognitive Disorders - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of P2X4 Receptor Antagonists: MRS4719 and 5-BDBD

In the landscape of purinergic signaling research, the P2X4 receptor, an ATP-gated ion channel, has emerged as a significant therapeutic target for a variety of pathologies, including neuropathic pain, inflammation, and ischemic stroke. The development of selective antagonists for this receptor is a key focus for drug discovery. This guide provides a detailed, data-driven comparison of two prominent P2X4 receptor antagonists: MRS4719 and 5-BDBD. This objective analysis is intended for researchers, scientists, and drug development professionals to inform the selection of the most appropriate tool for their specific research needs.

Quantitative Performance Analysis

The following tables summarize the key quantitative parameters for MRS4719 and 5-BDBD based on available experimental data.

Table 1: Potency at the P2X4 Receptor

Compound	Target Receptor	IC50 (µM)	Species
MRS4719	P2X4	0.503	Human
5-BDBD	P2X4	~0.5 - 1.0	Human
5-BDBD	P2X4	0.75	Rat

Table 2: Receptor Selectivity Profile

Compound	P2X4	P2X1	P2X2/3	P2X3	P2X7
MRS4719	Highly Selective	No significant activity	No significant activity	No significant activity	Not specified
5-BDBD	Selective	Inhibition at 10µM (13%)	No significant inhibition	Inhibition at 10µM (35%)	No significant inhibition

Mechanism of Action

While both compounds act as antagonists of the P2X4 receptor, their precise mechanisms of action appear to differ, which can have significant implications for their downstream effects and therapeutic applications.

MRS4719: The available literature characterizes MRS4719 as a potent and selective P2X4 receptor antagonist.[1][2] Its primary mechanism is the blockade of the ion channel, thereby preventing ATP-induced calcium influx.[1][2]

5-BDBD: The mechanism of action for 5-BDBD has been a subject of some debate. Initial studies suggested a competitive antagonism at the ATP binding site.[3][4] However, more recent evidence, including structural studies, points towards a negative allosteric modulation .[5][6][7][8] This means 5-BDBD likely binds to a site on the receptor distinct from the ATP binding site, inducing a conformational change that reduces the receptor's activity.[7]

Therapeutic Potential and Preclinical Findings

Both MRS4719 and 5-BDBD have demonstrated therapeutic potential in preclinical models, albeit in different disease contexts.

MRS4719: Research has primarily focused on the neuroprotective effects of MRS4719. In animal models of ischemic stroke, it has been shown to reduce infarct volume and brain atrophy, suggesting its potential as a treatment for stroke.[1][2][9]

5-BDBD: This antagonist has been instrumental in elucidating the role of P2X4 in neuroinflammation and pain. It has been shown to reduce long-term potentiation (LTP) in hippocampal slices, a cellular correlate of learning and memory, and is implicated in the P2X4/NLRP3 inflammasome signaling pathway.[6][10] These findings suggest its utility in studying and potentially treating conditions involving neuroinflammatory and chronic pain states.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are representative protocols for key experiments used to characterize P2X4 antagonists.

P2X4 Receptor Inhibition Assay (Calcium Influx)

This assay measures the ability of a compound to inhibit ATP-induced calcium influx in cells expressing the P2X4 receptor.

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human P2X4 receptor are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded into 96-well plates.

• Fluorescent Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Compound Incubation: The cells are washed and then pre-incubated with varying concentrations of the antagonist (MRS4719 or 5-BDBD) or vehicle control for a specified period (e.g., 15-30 minutes).

• ATP Stimulation and Signal Detection: A baseline fluorescence reading is taken. The cells are then stimulated with a specific concentration of ATP (e.g., EC80) and the change in fluorescence intensity is measured over time using a fluorescence plate reader.

• Data Analysis: The inhibition of the ATP-induced calcium signal by the antagonist is calculated, and the IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a more direct measure of ion channel activity.

• Cell Preparation: Cells expressing the P2X4 receptor are prepared on coverslips suitable for microscopy.

• Recording Setup: A glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane (giga-seal). The membrane patch under the pipette is then ruptured to achieve the whole-cell configuration.

• Drug Application: The antagonist is applied to the cell via a perfusion system for a set duration (e.g., 2 minutes) prior to and during the application of ATP.

• Current Measurement: The current flowing through the P2X4 channels in response to ATP application is recorded using an amplifier.

• Data Analysis: The peak current amplitude in the presence of the antagonist is compared to the control response (ATP alone) to determine the percentage of inhibition.

Visualizing the Molecular and Experimental Landscape

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: P2X4 receptor signaling pathway and points of antagonism.

Caption: General experimental workflow for P2X4 antagonist characterization.

Caption: Logical classification of MRS4719 and 5-BDBD based on mechanism.

Conclusion

Both MRS4719 and 5-BDBD are valuable pharmacological tools for investigating the function of the P2X4 receptor.

• MRS4719 stands out for its potent and selective antagonism at the human P2X4 receptor and its demonstrated neuroprotective effects in models of ischemic stroke.[1][2][11]

• 5-BDBD has been extensively used to probe the role of P2X4 in neuroinflammation and pain, with a likely mechanism of negative allosteric modulation.[5][6][7][8]

The choice between these two antagonists will ultimately depend on the specific research question, the biological system being studied (human vs. rodent), and the desired therapeutic application. For studies focused on neuroprotection in stroke, MRS4719 may be the more promising candidate. For investigations into the fundamental mechanisms of P2X4 in neuroinflammation and pain, 5-BDBD remains a well-characterized and relevant tool. As with any pharmacological agent, careful consideration of the experimental context and potential off-target effects is paramount.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. karger.com [karger.com]
• 5. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 6. Characterization of the antagonist actions of 5-BDBD at the rat P2X4 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Basis of the Negative Allosteric Modulation of 5-BDBD at Human P2X4 Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Identification of the molecular determinants of antagonist potency in the allosteric binding pocket of human P2X4 [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Role of P2X4/NLRP3 Pathway-Mediated Neuroinflammation in Perioperative Neurocognitive Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure–Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Validating MRS4719's Potency in Attenuating ATP-Induced Calcium Influx: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MRS4719, a potent P2X4 receptor antagonist, with other relevant compounds in the context of its effect on adenosine (B11128) triphosphate (ATP)-induced intracellular calcium ([Ca2+]i) influx. The information presented herein is supported by experimental data and detailed protocols to assist researchers in designing and interpreting their studies.

Unraveling the Mechanism: ATP-Induced Calcium Influx

Extracellular ATP plays a crucial role in cell signaling by activating purinergic receptors, which are broadly classified into P2X and P2Y receptors. P2X receptors are ligand-gated ion channels that, upon binding to ATP, open a channel permeable to cations, including Ca2+. This leads to a rapid increase in intracellular calcium concentration. MRS4719 exerts its effect by selectively antagonizing the P2X4 receptor subtype, thereby inhibiting this influx of calcium.

The signaling pathway is initiated when ATP, released into the extracellular space due to cellular stress or signaling events, binds to the P2X4 receptor. This binding triggers a conformational change in the receptor, opening its ion channel. The influx of Ca2+ then acts as a second messenger, initiating a cascade of downstream cellular responses.

Independent Verification of MRS4719 IC50 Value: A Comparative Guide for Researchers

For researchers and professionals in drug development, the independent verification of a compound's potency is a critical step. This guide provides a comparative analysis of the half-maximal inhibitory concentration (IC50) of MRS4719, a P2X4 receptor antagonist, alongside other relevant alternatives. Detailed experimental protocols and visual workflows are included to support researchers in their evaluation.

Comparative Analysis of P2X4 Receptor Antagonists

The potency of MRS4719 as a human P2X4 receptor antagonist has been reported with an IC50 value of 0.503 μM.[1][2][3][4] To provide a comprehensive overview, the following table summarizes the IC50 values of MRS4719 and a selection of alternative P2X4 receptor antagonists. It is important to note that IC50 values can vary depending on the experimental conditions, cell type, and species of the receptor.

Compound	Human P2X4 IC50 (µM)	Other Species P2X4 IC50 (µM)	Mechanism of Action	Reference(s)
MRS4719	0.503	-	Antagonist	[1][2][3][4]
MRS4596	1.38	-	Antagonist	[1][3][4]
5-BDBD	1.2	-	Competitive Antagonist	[5]
NP-1815-PX	0.26	Rat, Mouse (Inhibitory effect shown)	Antagonist	[5]
PSB-12054	0.189	Rat (2.1), Mouse (1.77)	Allosteric Antagonist	[5]
BX430	0.54	Rat (>10), Mouse (>10), Zebrafish (potent)	Non-competitive Allosteric Antagonist	[6]
BAY-1797	0.211	Rat (0.1), Mouse (0.2)	Antagonist	[2][7]
TNP-ATP	1.46 - 4.22	-	Competitive Antagonist	[5]

Experimental Protocol: Determination of IC50 by Calcium Influx Assay

The IC50 values for P2X4 receptor antagonists are commonly determined using a fluorescent calcium influx assay in a cell line overexpressing the P2X4 receptor, such as Human Embryonic Kidney 293 (HEK293) or 1321N1 astrocytoma cells. The following is a detailed protocol synthesized from established methodologies.

Materials and Reagents

• HEK293 cells stably expressing the human P2X4 receptor

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Geneticin (G418) for selection of stable cells

• Poly-D-lysine coated 96-well black, clear-bottom plates

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• ATP solution (agonist)

• Test compounds (e.g., MRS4719) and control antagonists

Experimental Workflow Diagram

Caption: Workflow for determining the IC50 of P2X4 receptor antagonists.

Step-by-Step Procedure

• Cell Culture and Plating:

  • Culture HEK293 cells stably expressing the human P2X4 receptor in DMEM supplemented with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and an appropriate concentration of G418 for selection.

  • One day before the assay, seed the cells into poly-D-lysine coated 96-well black, clear-bottom plates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the plates at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in a physiological buffer (e.g., HBSS). A typical concentration is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 to aid in dye dispersal.

  • Remove the culture medium from the wells and wash once with the physiological buffer.

  • Add the Fluo-4 AM loading solution to each well and incubate for 1 hour at 37°C.

• Compound Addition:

  • After incubation, wash the cells twice with the physiological buffer to remove extracellular dye.

  • Prepare serial dilutions of the test compounds (e.g., MRS4719) and control antagonists in the physiological buffer.

  • Add the different concentrations of the antagonists to the respective wells. Include a vehicle control (e.g., DMSO at the same final concentration as in the compound wells).

  • Incubate the plate with the compounds for 15-30 minutes at room temperature or 37°C.

• Agonist Stimulation and Fluorescence Measurement:

  • Prepare an ATP solution in the physiological buffer. The final concentration of ATP should be at the EC80 (the concentration that elicits 80% of the maximal response) to ensure a robust signal for inhibition.

  • Use a fluorescence plate reader equipped with an automated injection system to add the ATP solution to all wells simultaneously.

  • Measure the change in fluorescence intensity (e.g., excitation at 488 nm, emission at 520 nm) immediately before and after the addition of ATP. Record the fluorescence signal over time (kinetic read).

• Data Analysis:

  • The antagonist effect is determined by the reduction in the peak fluorescence signal in the presence of the compound compared to the vehicle control.

  • Normalize the data by setting the fluorescence response in the absence of the antagonist (vehicle control) as 100% and the baseline fluorescence as 0%.

  • Plot the normalized response against the logarithm of the antagonist concentration to generate a dose-response curve.

  • Fit the curve using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value.

P2X4 Receptor Signaling Pathway

The P2X4 receptor is a ligand-gated ion channel activated by extracellular ATP. Its activation leads to the influx of cations, primarily Ca2+ and Na+, which triggers various downstream cellular responses. The following diagram illustrates the basic signaling pathway.

Caption: Simplified signaling pathway of the P2X4 receptor.

References

• 1. The P2X4 Receptor: Cellular and Molecular Characteristics of a Promising Neuroinflammatory Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification of a novel P2X7 antagonist using structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Medicinal Chemistry of Adenosine, P2Y and P2X Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recommended tool compounds and drugs for blocking P2X and P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of MRS4719: A Comprehensive Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of MRS4719, a potent P2X4 receptor antagonist used in research.[1] In the absence of a specific Safety Data Sheet (SDS), this document outlines procedures based on established laboratory safety protocols for handling and disposing of research-grade chemical compounds. Adherence to these guidelines is crucial for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling MRS4719, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure to potential hazards.[2][3]

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Safety goggles with side shields or a full-face shield.[3][4][5]	Protects against splashes and aerosols that could cause eye irritation or damage.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[5][6]	Prevents direct skin contact with the compound. The specific glove material should be chosen based on compatibility with the solvent used.
Body Protection	A lab coat or chemical-resistant apron.[2][3] For larger quantities or risk of significant splashing, chemical-resistant coveralls are recommended.	Shields skin and personal clothing from contamination.
Respiratory Protection	Generally not required under normal laboratory conditions with adequate ventilation. If aerosols may be generated or in case of a large spill in a poorly ventilated area, a NIOSH-approved respirator should be used.	Prevents inhalation of airborne particles of the compound.
Foot Protection	Closed-toe shoes, preferably made of a chemical-resistant material.[6]	Protects feet from spills and falling objects.

Disposal Procedures for MRS4719

Proper disposal of MRS4719 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.[7] Never dispose of chemical waste down the drain or in regular trash unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.[8][9]

Step 1: Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all MRS4719 waste.[9][10] The container must be made of a material compatible with the chemical and any solvents used.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "MRS4719".[9] List all components of the waste mixture, including solvents.

• Incompatible Wastes: Do not mix MRS4719 waste with other incompatible chemical wastes.[9][11] Consult your institution's chemical hygiene plan for guidance on chemical compatibility.

• Container Management: Keep the waste container securely closed except when adding waste.[9][11] Store the container in a designated satellite accumulation area within the laboratory.[12]

Step 2: Disposal of Contaminated Materials

• Solid Waste: All disposable items that have come into contact with MRS4719, such as gloves, pipette tips, and absorbent pads, should be placed in the designated solid chemical waste container.

• Liquid Waste: Unused solutions of MRS4719 and the first rinse of any emptied containers must be collected as liquid hazardous waste.[9]

• Empty Containers: To be considered "empty," a container must be triple-rinsed with a suitable solvent.[11] The first rinseate must be collected as hazardous waste.[9] Subsequent rinses may be permissible for drain disposal depending on local regulations and the solvent used; consult your EHS office. After rinsing, deface the original label and dispose of the container as directed by your institution.

Step 3: Arranging for Final Disposal

Contact your institution's EHS office or the designated hazardous waste management provider to schedule a pickup for the full waste container.[13] Provide them with accurate information about the contents of the waste.

Experimental Protocols: Spill Cleanup Procedures

In the event of a spill, a prompt and appropriate response is crucial to minimize exposure and environmental impact.[14]

Table 2: Spill Classification and Response

Spill Size	Quantity	Response Level
Small Spill	< 1 Liter	Can be managed by trained laboratory personnel using a standard chemical spill kit.[15]
Large Spill	> 1 Liter	Evacuate the immediate area and notify your institution's EHS or emergency response team.[15] Do not attempt to clean up a large spill without specialized training and equipment.

Protocol for a Small Spill of MRS4719

• Alert Personnel: Immediately alert others in the vicinity of the spill.[14]

• Don PPE: Ensure you are wearing the appropriate PPE as outlined in Table 1.

• Containment: If the spill is liquid, contain it by creating a dike with absorbent material from a spill kit (e.g., vermiculite (B1170534) or sand).[16]

• Absorption: Cover the spill with absorbent pads or powder, working from the outside in.[1]

• Collection: Once the material is fully absorbed, use non-sparking scoops or tongs to collect the contaminated absorbent and place it in a labeled hazardous waste container.[1]

• Decontamination: Clean the spill area with a suitable solvent or soap and water.[15] Collect the cleaning materials as hazardous waste.

• Disposal: Seal and label the waste container and arrange for its disposal through your EHS office.

• Reporting: Report the incident to your laboratory supervisor and EHS office as per your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of MRS4719 and associated materials.

Caption: Workflow for the safe disposal of MRS4719 waste.

References

• 1. ehs.utk.edu [ehs.utk.edu]
• 2. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 3. trimaco.com [trimaco.com]
• 4. hazmatschool.com [hazmatschool.com]
• 5. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 6. m.youtube.com [m.youtube.com]
• 7. danielshealth.com [danielshealth.com]
• 8. acs.org [acs.org]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. mtu.edu [mtu.edu]
• 14. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 15. Chemical Spill Procedures | California State University Monterey Bay [csumb.edu]
• 16. ccny.cuny.edu [ccny.cuny.edu]

Essential Safety and Operational Guide for Handling MRS4719

Disclaimer: A specific Safety Data Sheet (SDS) for MRS4719 is not publicly available. The following guidance is based on a generic SDS for a P2X4 receptor antagonist and general laboratory safety protocols. It is imperative to handle this compound with caution in a controlled laboratory setting.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with MRS4719, a potent P2X4 receptor antagonist. The information is designed to be an immediate and essential resource for safe operational and disposal procedures.

Personal Protective Equipment (PPE) and Safety Measures

Consistent adherence to the following PPE and safety protocols is mandatory to minimize exposure and ensure a safe handling environment.

Protection Type	Equipment	Specification
Eye Protection	Safety Goggles	Must have side-shields to protect against splashes.
Hand Protection	Protective Gloves	Chemical-resistant nitrile or latex gloves are required.
Body Protection	Laboratory Coat	Standard lab coat to be worn at all times.
Respiratory Protection	Suitable Respirator	Use in areas with appropriate exhaust ventilation.
Engineering Controls	Fume Hood/Ventilation	All handling of MRS4719 should occur in a fume hood or a well-ventilated area.
Emergency Equipment	Eyewash Station & Safety Shower	Must be readily accessible in the laboratory.[1]

First Aid Procedures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with large amounts of water, separating eyelids to ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.[1]
Skin Contact	Rinse the affected skin area thoroughly with large amounts of water. Remove any contaminated clothing and shoes. Seek medical attention.[1]
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Operational and Disposal Plans

A systematic approach to the handling and disposal of MRS4719 is essential for laboratory safety and environmental protection.

Experimental Protocol: Safe Handling and Storage

Receiving and Storage:

• Upon receipt, inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (lab coat, gloves, safety goggles) when unpacking.

• Store the compound in a dry, dark place.

  • Short-term storage (days to weeks): 0 - 4°C.[2]

  • Long-term storage (months to years): -20°C.[2]

Preparation of Solutions:

• All work must be conducted in a certified chemical fume hood.

• Ensure all glassware and equipment are clean and dry.

• Use a calibrated analytical balance to weigh the solid compound.

• Slowly add the desired solvent to the solid to avoid splashing.

• Cap the container securely and mix until the solid is fully dissolved.

Handling of Solutions:

• Always wear appropriate PPE.

• Use calibrated pipettes for accurate and safe liquid transfer.

• Avoid creating aerosols.

• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

Disposal Plan

Proper disposal of MRS4719 and contaminated materials is crucial to prevent environmental contamination and ensure compliance with local regulations.

Waste Type	Disposal Procedure
Unused Solid MRS4719	Dispose of as chemical waste in accordance with local, state, and federal regulations. The container must be clearly labeled.[1]
Solutions of MRS4719	Collect in a designated, sealed, and clearly labeled chemical waste container. Do not pour down the drain.
Contaminated Labware (e.g., pipette tips, tubes)	Dispose of in a designated solid chemical waste container.
Contaminated PPE (e.g., gloves, disposable lab coats)	Place in a sealed bag and dispose of as chemical waste.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of MRS4719, from receipt to disposal.

Caption: Workflow for Safe Handling of MRS4719.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. medkoo.com [medkoo.com]